1H-Pyrazolo[3,4-b]quinoxaline

• CAS: 269-75-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Structure and Numbering of 1H-Pyrazolo[3,4-b]quinoxaline

This guide provides a comprehensive technical overview of the 1H-Pyrazolo[3,4-b]quinoxaline core, a heterocyclic scaffold of significant interest in medicinal chemistry and drug development. We will delve into its fundamental structure, the principles governing its IUPAC nomenclature and numbering, a representative synthetic protocol, and its established role as a privileged structure in the design of targeted therapeutics.

The 1H-Pyrazolo[3,4-b]quinoxaline Scaffold: A Fusion of Pharmacophores

The 1H-Pyrazolo[3,4-b]quinoxaline system is a tricyclic heteroaromatic compound. It is structurally characterized by the fusion of a pyrazole ring and a quinoxaline ring. Quinoxaline itself is a bicyclic system composed of a benzene ring fused to a pyrazine ring. This amalgamation of three distinct heterocyclic and aromatic moieties—pyrazole, pyrazine, and benzene—results in a unique electronic landscape and a rigid, planar structure that is amenable to diverse chemical functionalization. This structural rigidity and the presence of multiple hydrogen bond donors and acceptors make it an attractive scaffold for interacting with biological macromolecules.

The diverse pharmacological activities exhibited by quinoxaline derivatives, including antibacterial, anticancer, antiviral, and anti-inflammatory properties, underscore the therapeutic potential of this core structure.[1] The fusion of the pyrazole ring often enhances or modulates these biological effects, leading to compounds with improved potency and selectivity.

Deciphering the Core: IUPAC Nomenclature and Numbering

The systematic naming and numbering of fused heterocyclic systems are governed by the rules set forth by the International Union of Pure and Applied Chemistry (IUPAC).[2][3][4] For 1H-Pyrazolo[3,4-b]quinoxaline, the name itself provides the blueprint for its structure and the fusion pattern.

• Parent Heterocycle: In this fused system, the quinoxaline moiety is considered the parent or base component, as it is a larger and more complex heterocyclic system than pyrazole.[2]

• Attached Component: The pyrazole ring is the attached component.

• Fusion Descriptors: The "[3,4-b]" designation specifies the orientation of the fusion. The numbers '3,4' indicate the atoms of the pyrazole ring that are involved in the fusion, while the letter 'b' denotes the side of the quinoxaline ring where the fusion occurs. The sides of the parent heterocycle are lettered sequentially (a, b, c, etc.) starting from the bond between atoms 1 and 2.[5]

The numbering of the entire fused ring system follows a systematic procedure to ensure consistency and clarity. The combined ring system is oriented to place the maximum number of rings in a horizontal row and the greatest number of rings above and to the right of the horizontal row. Numbering commences from the uppermost ring farthest to the right and proceeds in a clockwise direction, omitting atoms at the ring junctions.

Based on these IUPAC principles, the numbering of the 1H-Pyrazolo[3,4-b]quinoxaline core is as follows:

Figure 1: IUPAC Numbering of the 1H-Pyrazolo[3,4-b]quinoxaline Core.

Synthesis of the 1H-Pyrazolo[3,4-b]quinoxaline Core: A Representative Protocol

The synthesis of pyrazolo[3,4-b]quinoxalines can be achieved through various synthetic routes. A common and effective method involves the condensation of a suitably substituted o-phenylenediamine with a pyrazole derivative bearing reactive functional groups.[6] One such approach is a one-pot reaction that offers efficiency and good yields.[7]

General Synthetic Scheme

A representative synthesis involves the reaction of an o-phenylenediamine with a 5-chloro-4-formylpyrazole derivative. The reaction proceeds through the formation of a Schiff base intermediate, followed by an intramolecular cyclization to yield the final fused heterocyclic system.[8]

Figure 2: General synthetic workflow for 1H-Pyrazolo[3,4-b]quinoxaline.

Detailed Experimental Protocol (Adapted from a one-pot synthesis of a derivative)[7]

Objective: To synthesize the unsubstituted 1H-Pyrazolo[3,4-b]quinoxaline core.

Materials:

• o-Phenylenediamine

• 5-Chloro-1H-pyrazole-4-carbaldehyde

• Acetic Acid (Glacial)

• Ethanol

• Water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve o-phenylenediamine (1 equivalent) in a minimal amount of glacial acetic acid.

• Addition of Pyrazole: To the stirred solution, add 5-chloro-1H-pyrazole-4-carbaldehyde (1 equivalent).

• Reflux: Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Pour the mixture into ice-cold water to precipitate the crude product.

• Isolation and Purification: Filter the precipitate, wash thoroughly with water, and then with a small amount of cold ethanol. The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture.

• Characterization: The structure of the synthesized 1H-Pyrazolo[3,4-b]quinoxaline should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Procedural Rationale:

• Acetic Acid: Acts as both a solvent and a catalyst for the initial condensation reaction between the amine and aldehyde to form the Schiff base.

• Reflux: Provides the necessary thermal energy to overcome the activation barrier for both the Schiff base formation and the subsequent intramolecular nucleophilic aromatic substitution, leading to cyclization.

• Precipitation in Water: The product is typically a solid that is sparingly soluble in water, allowing for its easy separation from the acidic reaction medium and other soluble byproducts.

• Recrystallization: This is a standard purification technique for solid organic compounds, which removes impurities by leveraging differences in solubility.

Biological Significance and Therapeutic Potential

The 1H-Pyrazolo[3,4-b]quinoxaline scaffold is recognized as a "privileged structure" in medicinal chemistry due to its ability to bind to multiple biological targets with high affinity. Derivatives of this core have demonstrated a wide range of biological activities, with a particular emphasis on their potential as anticancer agents.

Inhibition of Cyclin-Dependent Kinases (CDKs)

A significant body of research has identified pyrazolo[3,4-b]quinoxalines as potent inhibitors of cyclin-dependent kinases (CDKs).[9] CDKs are a family of protein kinases that play a crucial role in regulating the cell cycle. Dysregulation of CDK activity is a hallmark of many cancers, making them attractive targets for therapeutic intervention.

Figure 3: Mechanism of action of 1H-Pyrazolo[3,4-b]quinoxaline derivatives as CDK inhibitors.

By inhibiting CDKs, these compounds can halt the cell cycle at various checkpoints, preventing the proliferation of cancer cells and potentially inducing apoptosis (programmed cell death).[9] The planar, aromatic nature of the pyrazolo[3,4-b]quinoxaline core allows it to fit into the ATP-binding pocket of CDKs, competing with the natural substrate and thereby inhibiting kinase activity.

Other Anticancer Activities

Beyond CDK inhibition, derivatives of this scaffold have been investigated for their activity against other cancer-related targets. These include:

• Topoisomerase II inhibitors: Some derivatives have shown the ability to inhibit topoisomerase II, an enzyme essential for DNA replication and repair in cancer cells.[10]

• EGFR and VEGFR Inhibitors: The pyrazolopyrimidine scaffold, a close relative, has been extensively studied for its ability to inhibit Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) tyrosine kinases, which are crucial for tumor growth and angiogenesis.[11][12] This suggests that pyrazolo[3,4-b]quinoxaline derivatives may also possess similar inhibitory activities.

The table below summarizes some of the reported biological activities of 1H-Pyrazolo[3,4-b]quinoxaline derivatives.

Derivative Class	Biological Target	Therapeutic Potential
General Pyrazolo[3,4-b]quinoxalines	CDK1/cyclin B	Anticancer (cell cycle arrest)[9]
Substituted Pyrazolo[3,4-b]pyridines (related core)	Topoisomerase IIα	Anticancer (DNA damage)[10]
Phenylpyrazolo[3,4-d]pyrimidines (related core)	EGFR, VEGFR2	Anticancer (inhibition of tumor growth and angiogenesis)[11]

Conclusion

The 1H-Pyrazolo[3,4-b]quinoxaline core represents a versatile and promising scaffold in the field of drug discovery. Its unique structural and electronic properties, combined with its synthetic accessibility, have made it a focal point for the development of novel therapeutic agents, particularly in oncology. A thorough understanding of its core structure, nomenclature, and synthetic methodologies is crucial for researchers and scientists aiming to leverage this privileged scaffold for the design and development of next-generation targeted therapies. The continued exploration of the chemical space around this core is anticipated to yield new drug candidates with improved efficacy and safety profiles.

References

• Danel, A., Gondek, E., Kucharek, M., Szlachcic, P., & Gut, A. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules, 27(9), 2775. [Link]

• Donaire-Arias, A., Montagut, A. M., Puig de la Bellacasa, R., Estrada-Tejedor, R., Teixidó, J., & Borrell, J. I. (2022). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules, 27(7), 2237. [Link]

• Ortega, M. A., Montoya, M. E., Zarranz, B., Jaso, A., Aldana, I., Leclerc, S., Meijer, L., & Monge, A. (2002). Pyrazolo[3,4-b]quinoxalines. A new class of cyclin-dependent kinases inhibitors. Bioorganic & medicinal chemistry letters, 12(10), 1387–1390. [Link]

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• Danel, A., Gondek, E., Kucharek, M., Szlachcic, P., & Gut, A. (2022). 1H-pyrazolo[3,4-b]quinolines: synthesis and properties over 100 years of research. Molecules (Basel, Switzerland), 27(9), 2775. [Link]

• Abdel-Ghani, T. M., El-Sayed, N. N. E., El-Sabbagh, O. I., Al-Yahya, H. N., & Al-Wabli, R. I. (2022). Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition Supported by Docking Studies. Molecules, 27(19), 6599. [Link]

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• Nakkirala, V., et al. (2013). A Simple and efficient protocol for the synthesis of quinoxalines catalyzed by pyridine.

• Martínez-Alonso, M., et al. (2020). Understanding the mechanism of action of pyrrolo[3,2-b]quinoxaline-derivatives as kinase inhibitors. Scientific Reports, 10(1), 8251. [Link]

• Tolba, M. F., et al. (2022). Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1957-1972. [Link]

• Derese, S. (n.d.). Nomenclature of Heterocyclic Compounds.

• El-Ashry, E. S. H., et al. (2012). Aspects on the Mechanism of the 1-Phenyl-1H-pyrazolo[3,4-b]quinoxaline Formation. International Journal of Organic Chemistry, 2, 219-223. [Link]

• Aouad, M. R., et al. (2022). Recent Updates on the Anticancer Activity of Quinoxaline Hybrids (Jan. 2017-Jan. 2022). Molecules, 27(15), 4983.
• Barvian, M., et al. (2000). Synthesis and evaluation of pyrazolo[3,4-b]pyridine CDK1 inhibitors as anti-tumor agents. Bioorganic & Medicinal Chemistry Letters, 10(13), 1359-1362.

• Ghorab, M. M., et al. (2022). Development of New Pyrazolo [3,4-b]Pyridine Derivatives as Potent Anti-Leukemic Agents and Topoisomerase IIα Inhibitors with Broad-Spectrum Cytotoxicity. Molecules, 27(22), 8031. [Link]

• El-Sayed, N. N. E., et al. (2023).

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The Enduring Core: A Technical Guide to the Physicochemical and Spectral Properties of 1H-Pyrazolo[3,4-b]quinoxaline

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

The 1H-pyrazolo[3,4-b]quinoxaline scaffold is a privileged heterocyclic system that has garnered significant attention in medicinal chemistry and materials science. Its rigid, planar structure and rich electron system make it a versatile building block for the development of novel therapeutic agents and functional materials. This technical guide provides a comprehensive overview of the core physicochemical and spectral properties of 1H-pyrazolo[3,4-b]quinoxaline, offering insights into its behavior in various experimental settings and providing detailed protocols for its characterization.

The 1H-Pyrazolo[3,4-b]quinoxaline Core: Structure and Significance

The 1H-pyrazolo[3,4-b]quinoxaline core consists of a pyrazole ring fused to a quinoxaline ring system. This fusion results in a unique electronic architecture that imparts a range of interesting properties to the molecule. The nitrogen atoms in the pyrazole and quinoxaline rings act as hydrogen bond acceptors and can be protonated, influencing the molecule's solubility and interactions with biological targets. The extended π-system is responsible for its characteristic spectral properties, including strong UV-Vis absorption and, in many derivatives, intense fluorescence.[1][2]

The versatility of this scaffold lies in the ability to introduce a wide variety of substituents at multiple positions, allowing for the fine-tuning of its physicochemical and pharmacological properties. Derivatives of 1H-pyrazolo[3,4-b]quinoxaline have been investigated for a wide range of biological activities, including as antimicrobial, antiviral, and anticancer agents.[3][4]

Physicochemical Properties: A Foundation for Application

Understanding the physicochemical properties of 1H-pyrazolo[3,4-b]quinoxaline is paramount for its application in drug discovery and materials science. These properties govern its solubility, stability, and bioavailability. While specific quantitative data for the unsubstituted parent compound is limited in publicly available literature, the following sections outline the expected properties based on its structure and data from its derivatives, along with protocols for their determination.

Solubility Profile

The solubility of 1H-pyrazolo[3,4-b]quinoxaline and its derivatives is a critical parameter for their biological and chemical applications. As a largely aromatic and heterocyclic system, the parent compound is expected to have low solubility in water and higher solubility in organic solvents.

Table 1: Predicted and Observed Solubility of 1H-Pyrazolo[3,4-b]quinoxaline and its Derivatives

Solvent	Predicted Solubility of Parent Compound	Observed Solubility of Derivatives	Rationale
Water	Poor	Low to Moderate	The hydrophobic nature of the fused aromatic rings limits aqueous solubility. The nitrogen atoms can act as hydrogen bond acceptors, but this is often insufficient to overcome the hydrophobicity.
Dimethyl Sulfoxide (DMSO)	Soluble	Soluble	A polar aprotic solvent capable of dissolving a wide range of organic compounds.
Dimethylformamide (DMF)	Soluble	Soluble	Another polar aprotic solvent with good solvating power for heterocyclic compounds.
Ethanol	Sparingly Soluble to Soluble	Sparingly Soluble to Soluble	The polarity of ethanol allows for some interaction with the nitrogen heteroatoms, but the non-polar hydrocarbon portion of the solvent interacts favorably with the aromatic rings.
Chloroform	Soluble	Soluble	A non-polar organic solvent that effectively solvates the aromatic system.

This protocol outlines a standard method for determining the thermodynamic solubility of a compound.

Objective: To determine the saturation concentration of 1H-pyrazolo[3,4-b]quinoxaline in various solvents at a controlled temperature.

Materials:

• 1H-Pyrazolo[3,4-b]quinoxaline

• Selected solvents (e.g., water, DMSO, ethanol)

• Vials with screw caps

• Shaking incubator or orbital shaker

• Centrifuge

• HPLC or UV-Vis spectrophotometer

• Calibrated analytical balance

Procedure:

• Add an excess amount of the compound to a vial containing a known volume of the solvent.

• Seal the vials and place them in a shaking incubator set to a constant temperature (e.g., 25 °C or 37 °C).

• Shake the vials for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached.

• After incubation, centrifuge the samples to pellet the undissolved solid.

• Carefully collect an aliquot of the supernatant.

• Dilute the supernatant with a suitable solvent and analyze the concentration of the dissolved compound using a validated analytical method (e.g., HPLC with a standard curve).

• Express the solubility in units of mg/mL or mol/L.

Caption: Workflow for experimental solubility determination.

Chemical Stability

The chemical stability of 1H-pyrazolo[3,4-b]quinoxaline is crucial for its storage, formulation, and in vivo efficacy. The fused aromatic system generally confers good thermal stability. However, the compound may be susceptible to degradation under extreme pH conditions or upon exposure to light (photostability).

This protocol provides a framework for assessing the stability of a compound under various stress conditions.

Objective: To evaluate the degradation of 1H-pyrazolo[3,4-b]quinoxaline under conditions of elevated temperature, humidity, and light, as well as in acidic and basic solutions.

Materials:

• 1H-Pyrazolo[3,4-b]quinoxaline

• Stability chambers (temperature and humidity controlled)

• Photostability chamber

• pH meter

• Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) solutions

• HPLC with a photodiode array (PDA) or mass spectrometric (MS) detector

Procedure:

• Forced Degradation Studies:

  • Acid/Base Hydrolysis: Dissolve the compound in a suitable solvent and add acid (e.g., 0.1 M HCl) or base (e.g., 0.1 M NaOH). Incubate at a controlled temperature (e.g., 60 °C) and take samples at various time points. Neutralize the samples before analysis.

  • Oxidative Degradation: Dissolve the compound in a solution containing an oxidizing agent (e.g., 3% hydrogen peroxide) and incubate at room temperature.

  • Thermal Degradation: Expose the solid compound to elevated temperatures (e.g., 80 °C).

  • Photostability: Expose the solid compound and its solution to light according to ICH Q1B guidelines.

• Analysis:

  • Analyze the samples at each time point using a stability-indicating HPLC method. This method should be able to separate the parent compound from any degradation products.

  • Quantify the amount of the parent compound remaining and identify any major degradation products using PDA and/or MS detectors.

Caption: Experimental workflow for forced degradation studies.

Spectral Properties: Unveiling the Molecular Fingerprint

The spectral properties of 1H-pyrazolo[3,4-b]quinoxaline provide a "fingerprint" for its identification and characterization. The extended conjugation of the fused ring system gives rise to distinct spectroscopic features.

UV-Visible Absorption Spectroscopy

The UV-Vis spectrum of 1H-pyrazolo[3,4-b]quinoxaline is characterized by strong absorption bands in the ultraviolet and visible regions, arising from π-π* electronic transitions within the aromatic system. Based on structurally similar compounds, the spectrum is expected to show multiple absorption bands.[1]

Table 2: Expected UV-Visible Absorption Maxima (λmax) for 1H-Pyrazolo[3,4-b]quinoxaline

Wavelength Range	Electronic Transition	Expected Appearance
250-300 nm	π-π	A series of sharp, intense bands corresponding to transitions within the quinoxaline moiety.
350-400 nm	π-π	A broad, less intense band at longer wavelength, corresponding to the transition involving the entire conjugated system.

Objective: To obtain the UV-Visible absorption spectrum of 1H-pyrazolo[3,4-b]quinoxaline and determine its molar absorptivity.

Materials:

• 1H-Pyrazolo[3,4-b]quinoxaline

• Spectroscopic grade solvent (e.g., ethanol, acetonitrile)

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Prepare a stock solution of the compound of known concentration in the chosen solvent.

• Prepare a series of dilutions from the stock solution.

• Record the absorbance of each solution from approximately 200 to 600 nm, using the pure solvent as a blank.

• Identify the wavelength of maximum absorbance (λmax).

• Plot a calibration curve of absorbance at λmax versus concentration.

• Calculate the molar absorptivity (ε) from the slope of the calibration curve using the Beer-Lambert law (A = εcl).

Fluorescence Spectroscopy

Many derivatives of 1H-pyrazolo[3,4-b]quinoxaline are known to be fluorescent, a property that is highly dependent on the nature and position of substituents.[1] The parent compound is also expected to exhibit fluorescence.

Table 3: Expected Fluorescence Properties of 1H-Pyrazolo[3,4-b]quinoxaline

Property	Expected Value/Range
Excitation Wavelength (λex)	Corresponds to the longest wavelength absorption band (around 350-400 nm).
Emission Wavelength (λem)	Typically red-shifted from the excitation wavelength (around 420-500 nm).
Quantum Yield (ΦF)	Variable, depending on the solvent and any substituents.

Objective: To determine the excitation and emission spectra and the fluorescence quantum yield of 1H-pyrazolo[3,4-b]quinoxaline.

Materials:

• 1H-Pyrazolo[3,4-b]quinoxaline

• Spectroscopic grade solvent

• Fluorescence spectrophotometer

• Fluorescence standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄)

Procedure:

• Prepare a dilute solution of the compound in the chosen solvent (absorbance at the excitation wavelength should be < 0.1 to avoid inner filter effects).

• Record the excitation spectrum by scanning the excitation wavelengths while monitoring the emission at a fixed wavelength.

• Record the emission spectrum by exciting the sample at its λmax of excitation and scanning the emission wavelengths.

• To determine the quantum yield, measure the integrated fluorescence intensity of the sample and a standard solution under the same experimental conditions.

• Calculate the quantum yield using the following equation: ΦF(sample) = ΦF(standard) × (Isample / Istandard) × (Astandard / Asample) × (nsample² / nstandard²) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of 1H-pyrazolo[3,4-b]quinoxaline. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom in the molecule.

Table 4: Predicted ¹H and ¹³C NMR Chemical Shifts (δ) for 1H-Pyrazolo[3,4-b]quinoxaline

Atom Position	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
Pyrazole H	8.0 - 8.5	-
Quinoxaline H's	7.5 - 8.5	120 - 150
Pyrazole C's	-	110 - 150
Quinoxaline C's	-	120 - 150

Note: These are estimated ranges and actual values will depend on the solvent and experimental conditions.

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of 1H-pyrazolo[3,4-b]quinoxaline for structural confirmation.

Materials:

• 1H-Pyrazolo[3,4-b]quinoxaline

• Deuterated solvent (e.g., DMSO-d₆, CDCl₃)

• NMR spectrometer

Procedure:

• Dissolve an appropriate amount of the compound (typically 5-10 mg for ¹H, 20-50 mg for ¹³C) in the deuterated solvent in an NMR tube.

• Acquire the ¹H NMR spectrum. Standard parameters include a sufficient number of scans to obtain a good signal-to-noise ratio.

• Acquire the proton-decoupled ¹³C NMR spectrum.

• For unambiguous assignment of signals, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) can be performed.

Caption: NMR techniques for structural elucidation.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of 1H-pyrazolo[3,4-b]quinoxaline, confirming its elemental composition.

Table 5: Expected Mass Spectrometry Data for 1H-Pyrazolo[3,4-b]quinoxaline

Ionization Technique	Expected Observation
Electrospray Ionization (ESI)	A strong signal for the protonated molecule [M+H]⁺.
Electron Impact (EI)	A molecular ion peak (M⁺) and characteristic fragmentation patterns.

Objective: To determine the accurate mass and confirm the molecular formula of 1H-pyrazolo[3,4-b]quinoxaline.

Materials:

• 1H-Pyrazolo[3,4-b]quinoxaline

• High-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

• Suitable solvent for sample introduction

Procedure:

• Prepare a dilute solution of the compound.

• Introduce the sample into the mass spectrometer using an appropriate ionization source (e.g., ESI for LC-MS, or a direct insertion probe for EI).

• Acquire the mass spectrum in a suitable mass range.

• Determine the accurate mass of the molecular ion and compare it to the calculated theoretical mass to confirm the elemental composition.

Conclusion

The 1H-pyrazolo[3,4-b]quinoxaline core represents a valuable scaffold in the development of new chemical entities with diverse applications. A thorough understanding of its physicochemical and spectral properties is fundamental to unlocking its full potential. This guide has provided a comprehensive overview of these properties, along with detailed experimental protocols for their determination. While specific data for the unsubstituted parent compound is not extensively available, the information presented, based on its chemical nature and the properties of its derivatives, serves as a robust foundation for researchers in the field. The provided methodologies offer a clear path for the systematic characterization of novel 1H-pyrazolo[3,4-b]quinoxaline derivatives, facilitating their advancement from the laboratory to real-world applications.

References

• Danel, A., Gondek, E., Kucharek, M., Szlachcic, P., & Gut, A. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules, 27(9), 2775. [Link]

• Donaire-Arias, A., Montagut, A. M., Puig de la Bellacasa, R., Estrada-Tejedor, R., Teixidó, J., & Borrell, J. I. (2022). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules, 27(7), 2237. [Link]

• Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 5(1), 14-56. [Link]

• Danel, A., Gondek, E., Kucharek, M., Szlachcic, P., & Gut, A. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules, 27(9), 2775. [Link]

• Mostafa, M. A., Aboulela, S. L., Sallam, M. A. E., Louis, F. F., & Anthonsen, T. (2012). Aspects on the Mechanism of the 1-Phenyl-1H-pyrazolo[3,4-b]quinoxaline Formation. Green and Sustainable Chemistry, 2(2), 71-75. [Link]

• Danel, A., Gondek, E., Kucharek, M., Szlachcic, P., & Gut, A. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. PMC. [Link]

• El-Sayed, W. A., Ali, O. M., & El-Shehry, M. F. (2022). New Quinoxaline-Based Derivatives as PARP-1 Inhibitors: Design, Synthesis, Antiproliferative, and Computational Studies. Molecules, 27(23), 8279. [Link]

• Li, J., Wang, Y., Zhang, Y., et al. (2022). Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1466-1481. [Link]

• Mostafa, M. A., Aboulela, S. L., Sallam, M. A. E., Louis, F. F., & Anthonsen, T. (2012). Aspects on the Mechanism of the 1-Phenyl-1H-pyrazolo[3,4-b]quinoxaline Formation. Green and Sustainable Chemistry, 2(2), 71-75. [Link]

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The Pyrazolo[3,4-b]quinoxaline Scaffold: A Privileged Motif in Modern Drug Discovery

An In-depth Review of Its Biological Activities and Therapeutic Potential

Abstract

The pyrazolo[3,4-b]quinoxaline core, a fused heterocyclic system, has emerged as a "privileged scaffold" in medicinal chemistry, demonstrating a remarkable breadth of biological activities. This technical guide provides a comprehensive review for researchers, scientists, and drug development professionals on the synthesis, biological evaluation, and therapeutic potential of this versatile motif. We will delve into the significant anticancer, antimicrobial, antiviral, and anti-inflammatory properties of pyrazolo[3,4-b]quinoxaline derivatives, supported by mechanistic insights, structure-activity relationships, and detailed experimental protocols.

Introduction: The Rise of a Versatile Scaffold

The fusion of a pyrazole ring with a quinoxaline moiety creates the pyrazolo[3,4-b]quinoxaline scaffold, a planar, nitrogen-rich heterocyclic system. This unique arrangement of atoms imparts favorable physicochemical properties, including the ability to participate in various non-covalent interactions with biological macromolecules. Consequently, this scaffold has attracted considerable attention from medicinal chemists, leading to the development of a diverse library of derivatives with a wide spectrum of pharmacological activities.[1][2] This guide will explore the key biological activities that make this scaffold a cornerstone in the quest for novel therapeutic agents.

Synthetic Strategies: Building the Core

The construction of the pyrazolo[3,4-b]quinoxaline ring system can be achieved through several synthetic routes. A common and effective method involves the condensation of a suitably substituted o-phenylenediamine with a pyrazole derivative bearing reactive functionalities. One of the most prominent methods is the Cadogan cyclization, which offers an efficient pathway to this heterocyclic system.

Representative Synthetic Protocol: Synthesis of 3-Amino-1-phenyl-1H-pyrazolo[3,4-b]quinoxaline

This protocol outlines a representative synthesis adapted from the literature, providing a practical example for researchers.

Step 1: Synthesis of 2-chloroquinoline-3-carbonitrile

A mixture of N-phenylacetamide (1 mol) and Vilsmeier-Haack reagent (a mixture of phosphorus oxychloride and dimethylformamide) is heated, leading to the formation of 2-chloro-3-formylquinoline. Subsequent reaction with hydroxylamine hydrochloride yields the corresponding oxime, which is then dehydrated to afford 2-chloroquinoline-3-carbonitrile.

Step 2: Cyclization to 3-Amino-1-phenyl-1H-pyrazolo[3,4-b]quinoline

A solution of 2-chloroquinoline-3-carbonitrile (1 mmol) and phenylhydrazine (1.2 mmol) in a suitable solvent like ethanol or dimethylformamide is refluxed for several hours. The reaction progress is monitored by thin-layer chromatography. Upon completion, the reaction mixture is cooled, and the precipitated solid is collected by filtration, washed with a cold solvent, and purified by recrystallization or column chromatography to yield the final product, 3-amino-1-phenyl-1H-pyrazolo[3,4-b]quinoxaline.[3]

Caption: General reaction scheme for the synthesis of a pyrazolo[3,4-b]quinoxaline derivative.

Anticancer Activity: Targeting the Engines of Cell Proliferation

The pyrazolo[3,4-b]quinoxaline scaffold has demonstrated significant potential in the development of novel anticancer agents.[4] A primary mechanism of action for many of these derivatives is the inhibition of protein kinases, which are crucial regulators of cell growth, proliferation, and survival.

Kinase Inhibition: A Key Mechanism

Several pyrazolo[3,4-b]quinoxaline derivatives have been identified as potent inhibitors of Cyclin-Dependent Kinases (CDKs), particularly CDK1/cyclin B, a key complex for the G2/M transition in the cell cycle.[1] Inhibition of CDK1 leads to cell cycle arrest and apoptosis in cancer cells. Furthermore, some derivatives have shown inhibitory activity against Epidermal Growth Factor Receptor (EGFR), a tyrosine kinase often overexpressed in various cancers.[1]

Caption: Simplified signaling pathway of CDK1 inhibition by pyrazolo[3,4-b]quinoxaline derivatives.

Anticancer Activity Data

The following table summarizes the in vitro anticancer activity of selected pyrazolo[3,4-b]quinoxaline derivatives against various cancer cell lines.

Compound ID	Target	Cancer Cell Line	IC50/GI50 (µM)	Reference
PQ-1	CDK1/Cyclin B	Not Specified	Sub-micromolar	[1]
PQ-2	EGFR	MCF-7 (Breast)	0.81	[5]
PQ-3	EGFR	HepG2 (Liver)	1.23	[5]
PQ-4	EGFR	HCT-116 (Colon)	2.91	[5]
PQ-5	Not Specified	HCT116 (Colon)	1.6	[1]

Antimicrobial and Antifungal Activities: Combating Infectious Diseases

The emergence of multidrug-resistant pathogens necessitates the discovery of new antimicrobial agents. The pyrazolo[3,4-b]quinoxaline scaffold has shown promising activity against a range of bacteria and fungi.

Mechanism of Action

The precise mechanism of antimicrobial action is not fully elucidated for all derivatives but is thought to involve the inhibition of essential microbial enzymes or disruption of the cell membrane. The planar structure of the scaffold may facilitate intercalation with DNA, thereby inhibiting replication and transcription.

Antimicrobial and Antifungal Activity Data

The table below presents the Minimum Inhibitory Concentration (MIC) values of representative pyrazolo[3,4-b]quinoxaline derivatives against various microbial strains.

Compound ID	Microbial Strain	MIC (µg/mL)	Reference
APQ-1	Staphylococcus aureus	7.8	[6]
APQ-2	Bacillus pumilus	3.91	[6]
APQ-3	Enterobacter cloacae	7.8	[6]
FPQ-1	Candida albicans	15.6	[6]
FPQ-2	Aspergillus niger	31.25	[7]

Antiviral Activity: A New Frontier

Several pyrazolo[3,4-b]quinoxaline derivatives have been investigated for their antiviral properties, showing activity against both DNA and RNA viruses.

Antiviral Targets

The antiviral mechanism of these compounds is believed to involve the inhibition of viral enzymes crucial for replication, such as viral polymerases or proteases. For instance, activity against Herpes Simplex Virus (HSV) and Hepatitis B Virus (HBV) has been reported.[8]

Antiviral Activity Data

The following table summarizes the antiviral efficacy of selected pyrazolo[3,4-b]quinoxaline derivatives.

Compound ID	Virus	EC50 (µM)	Reference
AVPQ-1	Herpes Simplex Virus-1 (HSV-1)	3.5	[9]
AVPQ-2	Influenza A virus	4.8	[9]
AVPQ-3	Hepatitis B Virus (HBV)	Not Specified	[8]

Anti-inflammatory Activity: Modulating the Inflammatory Response

Chronic inflammation is a hallmark of many diseases. Pyrazolo[3,4-b]quinoxaline derivatives have demonstrated potent anti-inflammatory effects, primarily through the inhibition of key inflammatory mediators.

Inhibition of COX and iNOS

A significant mechanism of the anti-inflammatory action of these compounds is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible isoform COX-2, which is upregulated at sites of inflammation and is responsible for the production of prostaglandins.[10] Some derivatives also inhibit inducible nitric oxide synthase (iNOS), another key enzyme in the inflammatory cascade.

Caption: Mechanism of anti-inflammatory action of pyrazolo[3,4-b]quinoxaline derivatives.

Anti-inflammatory Activity Data

The table below lists the in vitro inhibitory activity of selected pyrazolo[3,4-b]quinoxaline derivatives against COX enzymes.

Compound ID	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
AIPQ-1	37.96	0.62	61.23	[5]
AIPQ-2	30.41	0.46	66.11	[5]
AIPQ-3	15.4	0.043	358.14	[10]
AIPQ-4	9.87	0.055	179.45	[10]

Experimental Protocols

To facilitate further research in this area, this section provides detailed, step-by-step methodologies for key in vitro assays.

In Vitro Kinase Inhibition Assay (CDK1/Cyclin B)

Caption: Workflow for an in vitro kinase inhibition assay.

• Reagent Preparation: Prepare a reaction buffer (e.g., 25 mM MOPS, pH 7.2, 12.5 mM β-glycerol-phosphate, 25 mM MgCl2, 5 mM EGTA, 2 mM EDTA, and 0.25 mM DTT). Prepare solutions of recombinant human CDK1/Cyclin B enzyme, a suitable substrate (e.g., histone H1), ATP, and the test pyrazolo[3,4-b]quinoxaline derivative at various concentrations.

• Reaction Setup: In a 96-well plate, add the reaction buffer, the substrate, and the test compound or vehicle control.

• Initiation: Initiate the reaction by adding the CDK1/Cyclin B enzyme and ATP.

• Incubation: Incubate the plate at 30°C for a specified time (e.g., 30 minutes).

• Termination and Detection: Stop the reaction and measure the kinase activity. This can be done using various methods, such as radiometric assays measuring the incorporation of 32P-ATP into the substrate or luminescence-based assays that quantify the amount of ADP produced.

• Data Analysis: Plot the percentage of inhibition versus the logarithm of the inhibitor concentration and determine the IC50 value using a suitable software.

MTT Assay for Cytotoxicity

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the pyrazolo[3,4-b]quinoxaline derivative and a vehicle control for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Broth Microdilution Antimicrobial Susceptibility Test (CLSI Guidelines)

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 5 x 105 CFU/mL) in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Compound Dilution: Prepare serial twofold dilutions of the pyrazolo[3,4-b]quinoxaline derivative in the broth.

• Inoculation: Inoculate each well of a 96-well plate containing the diluted compound with the microbial suspension. Include a positive control (microorganism without compound) and a negative control (broth without microorganism).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

In Vitro COX Inhibition Assay

• Enzyme and Substrate Preparation: Prepare solutions of purified COX-1 and COX-2 enzymes and the substrate, arachidonic acid.

• Inhibitor Incubation: Pre-incubate the enzymes with various concentrations of the pyrazolo[3,4-b]quinoxaline derivative or a known COX inhibitor (e.g., celecoxib) for a short period.

• Reaction Initiation: Initiate the reaction by adding arachidonic acid.

• Prostaglandin Measurement: After a specific incubation time, stop the reaction and measure the amount of prostaglandin E2 (PGE2) produced using an ELISA kit.

• Data Analysis: Calculate the percentage of inhibition of PGE2 production and determine the IC50 values for both COX-1 and COX-2.

Conclusion and Future Perspectives

The pyrazolo[3,4-b]quinoxaline scaffold has unequivocally established itself as a versatile and promising platform in the field of medicinal chemistry. The extensive research into its derivatives has revealed a remarkable spectrum of biological activities, with significant potential in the development of novel therapeutics for cancer, infectious diseases, and inflammatory disorders. The ability to readily modify the core structure allows for fine-tuning of its pharmacological properties, offering a clear path for future optimization and the development of next-generation drugs with enhanced efficacy and selectivity. Further exploration of the mechanisms of action and in vivo studies of the most promising candidates will be crucial in translating the therapeutic potential of this remarkable scaffold into clinical applications.

References

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mechanism of action for 1H-Pyrazolo[3,4-b]quinoxaline kinase inhibitors

An In-Depth Technical Guide to the Mechanism of Action for 1H-Pyrazolo[3,4-b]quinoxaline Kinase Inhibitors

Introduction: The Rise of a Privileged Scaffold in Kinase Inhibition

The 1H-Pyrazolo[3,4-b]quinoxaline core is a fused heterocyclic system that has garnered significant attention in medicinal chemistry as a "privileged scaffold."[1] Its rigid, planar structure and arrangement of nitrogen atoms make it an excellent bioisosteric mimic of the adenine base in adenosine triphosphate (ATP), the universal phosphate donor for all kinases.[2] This inherent ability to target the highly conserved ATP-binding site has positioned this scaffold as a foundational element in the design of potent and selective kinase inhibitors for therapeutic intervention, particularly in oncology and immunology.[3][4]

This guide provides a detailed exploration of the molecular mechanisms underpinning the inhibitory activity of 1H-Pyrazolo[3,4-b]quinoxaline derivatives. We will dissect their binding modes, the structural determinants of their potency and selectivity, and the downstream cellular consequences of their engagement with target kinases. Furthermore, this document furnishes validated, step-by-step experimental protocols for researchers to characterize and validate novel inhibitors based on this versatile scaffold.

Part 1: The Core Mechanism - Competitive ATP Antagonism

The principal mechanism of action for 1H-Pyrazolo[3,4-b]quinoxaline inhibitors is competitive inhibition at the ATP-binding site of the kinase domain. The scaffold's pyrazolo-pyrimidine core mimics the purine ring of adenine, enabling it to form critical hydrogen bonds with the "hinge region" of the kinase, a flexible loop of amino acids that connects the N- and C-terminal lobes of the catalytic domain.

This interaction effectively anchors the inhibitor within the active site, physically occluding ATP from binding and preventing the phosphotransfer reaction. The key interactions typically involve:

• Hydrogen Bond Donor: The N1-H of the pyrazole ring often acts as a hydrogen bond donor to a backbone carbonyl oxygen in the hinge region.[5]

• Hydrogen Bond Acceptors: Nitrogen atoms within the quinoxaline ring system can act as hydrogen bond acceptors, engaging with backbone N-H groups from hinge residues.[2][5]

These hinge-binding interactions are the cornerstone of the inhibitor's affinity. The remainder of the quinoxaline scaffold and its substituents then project into adjacent hydrophobic pockets, and tailoring these substituents is the primary strategy for achieving potency and selectivity for a specific kinase target.

Figure 1: Competitive binding at the kinase ATP site.

Part 2: Structural Determinants of Potency and Selectivity

While the core scaffold provides the necessary anchor to the kinase hinge, achieving high potency and selectivity against a specific kinase out of the >500 members of the human kinome requires meticulous chemical modification. Structure-Activity Relationship (SAR) studies are crucial for optimizing these inhibitors.

The causality behind experimental choices in SAR is to systematically probe the chemical space around the core scaffold to maximize desired interactions and minimize unfavorable ones. Key positions for modification include:

• The N1-position of the Pyrazole: Substituents here can influence solubility and can be directed towards the solvent-exposed region or deeper pockets depending on the kinase.

• The C3-position: This position often points towards the "gatekeeper" residue, a critical determinant of inhibitor selectivity. Small residues (e.g., threonine) create a larger pocket that can accommodate bulkier C3-substituents, while larger gatekeepers (e.g., methionine, phenylalanine) restrict the size of tolerated groups.

• The Quinoxaline Ring: Substituents on this part of the molecule extend into the hydrophobic regions of the ATP pocket. Modifying these groups allows for the exploitation of unique topological features of the target kinase, enhancing both affinity and selectivity. For instance, adding a flexible chain can allow the inhibitor to adopt a conformation that fits a uniquely shaped pocket.

The following table summarizes representative data for pyrazolo-fused heterocyclic inhibitors, illustrating how structural modifications impact potency against different kinases.

Compound ID	Scaffold	R1 (N1-Position)	R2 (C4/C6-Position)	Target Kinase	IC50 (nM)	Citation
15y	Pyrazolo[3,4-b]pyridine	H	4-Phenoxy-aniline	TBK1	0.2	[4][6]
Compound I	Pyrido[3,4-g]quinazoline	H	(CH2)2-morpholine	Haspin	50	[7]
Compound II	Pyrido[3,4-g]quinazoline	H	(CH2)2-piperidine	Haspin	25	[7]
Compound 57	Pyrazolo[3,4-d]pyrimidine	H	Quinazoline	BRAFV600E	8	[3]
Example A	3H-Pyrazolo[4,3-f]quinoline	Phenyl	4-Methoxy-phenyl	FLT3	< 100	[5]

Note: Data is compiled from related pyrazolo-fused scaffolds to illustrate general SAR principles due to the specificity of publicly available data on the exact 1H-Pyrazolo[3,4-b]quinoxaline scaffold.

Part 3: Validated Experimental Protocols for Mechanism Elucidation

To rigorously determine the mechanism of action for a novel 1H-Pyrazolo[3,4-b]quinoxaline inhibitor, a multi-faceted approach combining biochemical, structural, and cellular assays is required. Each protocol serves as a self-validating system when used in concert.

Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™)

Causality: This assay directly measures the enzymatic activity of the target kinase. By quantifying the amount of ADP produced in the phosphotransfer reaction, we can determine the inhibitor's potency (IC50). The use of a fixed, near-Km concentration of ATP ensures that the measured inhibition is relevant to physiological conditions and allows for a standardized comparison between compounds.

Methodology:

• Reagent Preparation:

  • Prepare a 2X kinase/substrate solution in kinase reaction buffer (e.g., 40 mM Tris, 20 mM MgCl2, 0.1 mg/mL BSA, pH 7.5). The specific kinase and substrate concentrations should be optimized to produce a linear reaction rate.

  • Prepare a serial dilution of the inhibitor in DMSO, followed by a final dilution in kinase buffer to create a 10X inhibitor solution series.

• Kinase Reaction:

  • Add 5 µL of the 2X kinase/substrate solution to the wells of a 384-well plate.

  • Add 0.5 µL of the 10X inhibitor solution (or DMSO for control) to the respective wells.

  • Add 5 µL of 10 µM ATP solution to initiate the reaction.

  • Incubate for 60 minutes at room temperature.

• Signal Detection:

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP, which is then used by luciferase to generate a luminescent signal. Incubate for 30 minutes.

  • Read luminescence on a plate reader.

• Data Analysis:

  • Normalize the data to high (no inhibitor) and low (no kinase) controls.

  • Plot the normalized activity versus the log of inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC50 value.

Protocol 2: Cellular Target Engagement (Western Blot)

Causality: While a biochemical assay confirms direct enzyme inhibition, a cellular assay is essential to verify that the inhibitor can penetrate the cell membrane and engage its target in a complex biological environment. This protocol measures the phosphorylation status of a known downstream substrate of the target kinase. A reduction in substrate phosphorylation upon inhibitor treatment provides strong evidence of on-target activity.

Methodology:

• Cell Treatment:

  • Plate cells (e.g., a cancer cell line known to have active signaling through the target kinase) and grow to 70-80% confluency.

  • Treat cells with increasing concentrations of the inhibitor (and a DMSO vehicle control) for a predetermined time (e.g., 2-4 hours).

  • If the pathway is not basally active, stimulate the cells with an appropriate growth factor or ligand 15-30 minutes before harvesting.

• Lysate Preparation:

  • Wash cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification & Electrophoresis:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE.

• Immunoblotting:

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with a primary antibody specific for the phosphorylated form of the downstream substrate (e.g., anti-phospho-STAT5 if targeting FLT3).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate. .

• Data Analysis:

  • Re-probe the same membrane with antibodies for the total form of the substrate and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

  • Quantify the band intensities. A dose-dependent decrease in the ratio of phosphorylated protein to total protein indicates effective target inhibition.

Figure 2: Experimental workflow for Western Blot analysis.

Part 4: Impact on Cellular Signaling Pathways

The ultimate therapeutic effect of a 1H-Pyrazolo[3,4-b]quinoxaline inhibitor is dictated by its impact on downstream signaling pathways. By blocking a specific kinase, the inhibitor can halt a cascade of events that drive pathological processes like cell proliferation, survival, or inflammation.

For example, FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase frequently mutated and constitutively activated in Acute Myeloid Leukemia (AML).[5] An inhibitor targeting FLT3 would bind to its ATP site, preventing its autophosphorylation and the subsequent activation of pro-survival pathways like PI3K/AKT and MAPK/ERK.

Figure 3: Inhibition of the FLT3 signaling cascade by a pyrazolo-based inhibitor.

Conclusion and Future Directions

1H-Pyrazolo[3,4-b]quinoxaline and its related scaffolds represent a robust and versatile platform for the development of kinase inhibitors. Their fundamental mechanism of action is rooted in ATP-competitive inhibition, driven by key hydrogen-bonding interactions with the kinase hinge region. The power of this scaffold lies in the vast potential for chemical modification, which allows for the fine-tuning of potency and selectivity against specific kinase targets.

The rigorous, multi-pronged experimental approach outlined in this guide—combining biochemical, cellular, and structural methods—is critical for validating the mechanism of any new inhibitor and building a compelling case for its therapeutic potential. Future efforts will likely focus on developing inhibitors with novel selectivity profiles, overcoming acquired resistance mutations, and improving pharmacokinetic properties to translate the promise of this scaffold into next-generation targeted therapies.

References

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• Goodarzi, M. et al. (2013). Quantitative structure activity relationship study of p38α MAP kinase inhibitors. Journal of the Serbian Chemical Society. Available at: [Link]

• Engel, J. et al. (2014). Discovery of N-[4-(1H-Pyrazolo[3,4-b]pyrazin-6-yl)-phenyl]-sulfonamides as Highly Active and Selective SGK1 Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

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A Historical and Mechanistic Overview of 1H-Pyrazolo[3,4-b]quinoxaline Synthesis: A Technical Guide for Researchers

Abstract

The 1H-pyrazolo[3,4-b]quinoxaline scaffold is a privileged heterocyclic motif, forming the core of numerous compounds with significant applications in medicinal chemistry, materials science, and diagnostics. Its unique electronic properties and ability to participate in various intermolecular interactions have made it a focal point of extensive research. This in-depth technical guide provides a comprehensive historical overview of the synthesis of 1H-pyrazolo[3,4-b]quinoxalines, detailing the evolution of synthetic strategies from classical condensation reactions to modern, efficient protocols. We will delve into the mechanistic underpinnings of these transformations, offering insights into the rationale behind experimental choices. This guide is intended for researchers, scientists, and professionals in drug development, providing a solid foundation for the synthesis and exploration of this important class of compounds.

Introduction: The Significance of the 1H-Pyrazolo[3,4-b]quinoxaline Core

The fusion of a pyrazole and a quinoxaline ring system gives rise to the 1H-pyrazolo[3,4-b]quinoxaline tricycle, a planar, aromatic scaffold with a rich electronic landscape. This unique structure imparts a range of desirable properties, including strong fluorescence and the ability to act as both a hydrogen bond donor and acceptor. Consequently, these compounds have found widespread use as:

• Bioactive Agents: Derivatives have shown promise as antiviral, antimicrobial, and anticancer agents.

• Fluorescent Probes: Their inherent photophysical properties make them ideal candidates for use as fluorescent sensors and in electroluminescent devices.

• Organic Dyes: The extended π-system allows for the development of novel dyestuffs.

The continued interest in this scaffold necessitates a thorough understanding of its synthesis. This guide aims to provide a historical perspective and a detailed examination of the key synthetic methodologies developed over the past century.

A Glimpse into History: The Dawn of Pyrazoloquinoxaline Chemistry

The journey of 1H-pyrazolo[3,4-b]quinoxaline synthesis began over a century ago. The first reported synthesis is credited to Michaelis in 1911, although the initial structural assignment was later found to be incorrect. It was Niementowski and colleagues in 1928 who correctly identified the structure, marking the true beginning of our understanding of this heterocyclic system.[1] Early work in the field was also contributed by Koćwa, with a significant portion of the foundational synthetic work being published after 1945.[1]

Classical Synthetic Strategies: The Foundation of Pyrazoloquinoxaline Chemistry

The early methods for constructing the 1H-pyrazolo[3,4-b]quinoxaline core laid the groundwork for future innovations. These classical approaches typically involve the condensation of pre-functionalized precursors.

The Hinsberg-Type Condensation: A Cornerstone Approach

One of the most fundamental and widely employed methods for the synthesis of quinoxalines, and by extension pyrazolo[3,4-b]quinoxalines, is the Hinsberg condensation. This reaction, first described by Körner and Hinsberg in 1884 for quinoxaline synthesis, involves the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.[2]

In the context of 1H-pyrazolo[3,4-b]quinoxaline synthesis, this translates to the reaction of a substituted o-phenylenediamine with a pyrazole derivative bearing a 1,2-dicarbonyl functionality at the 4- and 5-positions.

Mechanism of the Hinsberg-Type Condensation:

The reaction proceeds through a two-step mechanism involving initial condensation to form a diimine intermediate, followed by cyclization and dehydration to yield the aromatic quinoxaline ring.

Figure 1: Generalized mechanism of the Hinsberg-type condensation for 1H-pyrazolo[3,4-b]quinoxaline synthesis.

The choice of solvent and catalyst is crucial for the success of this reaction. While classical conditions often involve refluxing in ethanol or acetic acid, modern variations have explored the use of milder catalysts and more environmentally benign solvents.

Synthesis from Pre-formed Quinolines: Building the Pyrazole Ring

An alternative approach involves starting with a functionalized quinoline and subsequently constructing the pyrazole ring. A common strategy employs 2-chloro-3-formylquinolines as the starting material. These can be synthesized from substituted acetanilides via a Vilsmeier-Haack reaction.[3]

The 2-chloro-3-formylquinoline can then be reacted with hydrazine or a substituted hydrazine. The hydrazine initially reacts with the aldehyde group, followed by a nucleophilic attack on the carbon bearing the chlorine atom to effect cyclization and form the pyrazole ring.

Figure 2: Synthesis of 1H-pyrazolo[3,4-b]quinoxaline from a pre-formed quinoline precursor.

This method offers good control over the substitution pattern on the pyrazole ring by varying the substituted hydrazine used.

Modern Synthetic Methodologies: Efficiency, Diversity, and Sustainability

Contemporary synthetic chemistry strives for efficiency, atom economy, and environmental responsibility. The synthesis of 1H-pyrazolo[3,4-b]quinoxalines has benefited greatly from these modern principles.

The Brack Protocol: A Versatile Two-Component Synthesis

A significant advancement in the synthesis of this scaffold was the method developed by Brack in 1963. This protocol involves the reaction of an aromatic amine with a 5-chloro-4-formylpyrazole.[1] The latter can be readily prepared from the corresponding pyrazolone via a Vilsmeier-Haack reaction.

Mechanism of the Brack Protocol:

Two plausible mechanisms have been proposed for this reaction. The first, suggested by Brack, involves the initial formation of a Schiff base between the aromatic amine and the formyl group of the pyrazole. This is followed by a series of rearrangements leading to the final product.[1][4]

Figure 3: Proposed mechanism of the Brack protocol involving a Schiff base intermediate.

An alternative mechanism proposes an initial nucleophilic substitution of the chlorine atom on the pyrazole ring by the aromatic amine, followed by cyclization and dehydration.[4] However, the isolation of the Schiff base intermediate in some cases lends support to the first proposed mechanism.[4]

The Brack protocol is highly versatile, allowing for a wide range of substituents on both the aromatic amine and the pyrazole starting materials. The reaction is typically carried out at elevated temperatures in the absence of a solvent.

Multicomponent Reactions (MCRs): A Paradigm of Efficiency

Multicomponent reactions, where three or more reactants combine in a single synthetic operation to form a complex product, have emerged as a powerful tool in modern organic synthesis. They offer significant advantages in terms of efficiency, atom economy, and the rapid generation of molecular diversity.

Several MCRs have been developed for the synthesis of 1H-pyrazolo[3,4-b]quinoxalines and their partially saturated analogues. A common approach involves the one-pot reaction of an aromatic aldehyde, a 5-aminopyrazole, and a C-H acid (e.g., dimedone).[5]

Figure 4: General workflow for the multicomponent synthesis of dihydropyrazolo[3,4-b]quinolines.

These reactions are often catalyzed by acids, such as L-proline, and can be performed under mild conditions. The resulting dihydropyrazolo[3,4-b]quinolines can then be oxidized to their fully aromatic counterparts if desired.

Green and Catalytic Approaches: The Future of Synthesis

In line with the principles of green chemistry, recent efforts have focused on developing more sustainable methods for 1H-pyrazolo[3,4-b]quinoxaline synthesis. This includes the use of:

• Microwave Irradiation: Microwave-assisted synthesis can significantly reduce reaction times and improve yields.[1][6]

• Ultrasonic Irradiation: Sonication provides an alternative energy source for promoting these reactions.[1]

• Green Solvents: The use of water or polyethylene glycol (PEG) as reaction media minimizes the use of volatile organic compounds.[1]

• Heterogeneous Catalysts: Solid-supported catalysts, such as clay, offer the advantages of easy separation and recyclability.[1]

These green methodologies not only reduce the environmental impact of the synthesis but can also lead to improved efficiency and cost-effectiveness.

Comparative Analysis of Synthetic Methodologies

To aid in the selection of an appropriate synthetic route, the following table summarizes the key features of the methods discussed:

Synthetic Method	Starting Materials	Key Features	Advantages	Disadvantages
Hinsberg-Type Condensation	o-Phenylenediamine, Pyrazole-4,5-dione	Classical, foundational method	Straightforward, well-established	May require harsh conditions, limited substrate scope
From Quinolines	2-Chloro-3-formylquinoline, Hydrazine	Good for specific substitution patterns	Good control of pyrazole substituents	Multi-step synthesis of starting material
Brack Protocol	Aromatic Amine, 5-Chloro-4-formylpyrazole	Versatile, two-component reaction	Wide substrate scope, good yields	Often requires high temperatures
Multicomponent Reactions	Aldehyde, 5-Aminopyrazole, C-H Acid	One-pot, convergent synthesis	High efficiency, atom economy, diversity	May yield partially saturated products
Green/Catalytic Methods	Various	Use of microwave, ultrasound, green solvents	Environmentally friendly, often faster	May require specialized equipment

Experimental Protocol: A Representative Synthesis

The following is a representative experimental protocol for the synthesis of a 1H-pyrazolo[3,4-b]quinoxaline derivative via a one-pot, three-component reaction.

Synthesis of 3-(D-erythro-glycerol-1-yl)-1-phenyl-1H-pyrazolo[3,4-b]quinoxaline [7]

Materials:

• D-glucose

• o-Phenylenediamine

• N,N-benzylphenylhydrazine hydrochloride (NNBPHH)

• Glacial Acetic Acid

• Water

• Ethanol

• Diethyl ether

Procedure:

• A solution of D-glucose (0.12 g, 0.6 mmol) in water (10 mL) is prepared in a sealed flask.

• To this solution, add o-phenylenediamine (0.07 g, 0.6 mmol), N,N-benzylphenylhydrazine hydrochloride (0.8 g, 3 mmol), and glacial acetic acid (1.5 mL).

• The flask is sealed and heated in a boiling water bath for 8 hours.

• After cooling, the flask is opened, and the resulting precipitate is collected by filtration.

• The precipitate is washed successively with water, 50% ethanol, and diethyl ether.

• The crude product is dried and can be further purified by recrystallization from 1-propanol to yield yellow needles.

Safety Note: Standard laboratory safety precautions should be followed, including the use of personal protective equipment (PPE) such as safety glasses, lab coat, and gloves. All manipulations should be performed in a well-ventilated fume hood.

Conclusion and Future Perspectives

The synthesis of 1H-pyrazolo[3,4-b]quinoxalines has evolved significantly from its early beginnings. The development of more efficient, versatile, and sustainable methods has made this important scaffold more accessible to researchers. Classical methods like the Hinsberg condensation and the Brack protocol remain valuable tools, while modern multicomponent and green catalytic approaches offer exciting opportunities for the rapid and environmentally friendly synthesis of diverse libraries of these compounds.

Future research in this area will likely focus on the development of even more efficient and selective catalytic systems, the expansion of the substrate scope of multicomponent reactions, and the application of flow chemistry for the continuous and scalable production of 1H-pyrazolo[3,4-b]quinoxalines. The continued exploration of new synthetic methodologies will undoubtedly lead to the discovery of novel derivatives with enhanced properties for a wide range of applications.

References

• Danel, A., Gondek, E., Kucharek, M., Szlachcic, P., & Gut, A. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules, 27(9), 2775. [Link]

• Wadavrao, S. B., Narsaiah, A. V., & Narsimha, P. (2013). A simple and efficient protocol for the synthesis of quinoxalines catalyzed by pyridine. Organic Communications, 6(1), 23-30. [Link]

• Danel, A., Gondek, E., Kucharek, M., Szlachcic, P., & Gut, A. (2022). 1H-pyrazolo[3,4-b]quinolines: synthesis and properties over 100 years of research. MDPI. [Link]

• Zayed, M. F. (2023). Methods of Preparation of Quinoxalines. Encyclopedia, 3(4), 1363-1382. [Link]

• Hegde, H., & Shetty, N. S. (2017). Facile one-pot multicomponent synthesis of 1H-pyrazolo[3,4-b]quinolines using L-proline as a catalyst. Chemistry of Heterocyclic Compounds, 53(8), 883-886. [Link]

• El-Sayed, M. S., & El-Kholy, Y. M. (2012). Aspects on the Mechanism of the 1-Phenyl-1H-pyrazolo[3,4-b]quinoxaline Formation. International Journal of Organic Chemistry, 2(3), 227-232. [Link]

• Danel, A., Gondek, E., Kucharek, M., Szlachcic, P., & Gut, A. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. ResearchGate. [Link]

• Mohan, P. S., & Kumar, R. S. (2014). Synthesis and Characterization of Pyrazolo[3, 4-B] Quinoline – a Finer Approach to the Drug Chemistry. International Journal of Innovative Research in Science, Engineering and Technology, 3(7), 14816-14822. [Link]

• Rathod, D. M., & Patel, H. R. (2021). Microwave-Assisted, Multicomponent Synthesis of Pyrazolo [3, 4-b] Pyridines Under Green Conditions. ChemistrySelect, 6(43), 11697-11702. [Link]

• Gut, A., Szlachcic, P., & Danel, A. (2023). Multicomponent Synthesis of 4-Aryl-4,9-dihydro-1H-pyrazolo[3,4-b]quinolines Using L-Proline as a Catalyst—Does It Really Proceed?. Molecules, 28(22), 7601. [Link]

• Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 5(1), 14-56. [Link]

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Navigating the Structural Maze: A Technical Guide to Tautomerism and Isomerism in Substituted Pyrazolo[3,4-b]quinoxalines

For Immediate Release

[CITY, STATE] – In the intricate world of medicinal chemistry, the precise three-dimensional arrangement of atoms in a molecule is paramount. For researchers and drug development professionals working with heterocyclic compounds, a deep understanding of isomerism and tautomerism is not merely academic—it is a critical determinant of a compound's biological activity, solubility, and overall viability as a therapeutic agent. This technical guide delves into the nuanced structural landscape of substituted pyrazolo[3,4-b]quinoxalines, a class of compounds recognized for its significant therapeutic potential.

The pyrazolo[3,4-b]quinoxaline scaffold is a privileged structure in drug discovery, forming the core of molecules with a wide range of biological activities, including kinase inhibition.[1] However, the inherent structural flexibility of this heterocyclic system, arising from the possibility of different isomeric and tautomeric forms, presents both challenges and opportunities in the design and synthesis of new chemical entities. This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive overview of the core principles of tautomerism and isomerism in substituted pyrazolo[3,4-b]quinoxalines, supported by field-proven insights and detailed experimental considerations.

The Foundation: Understanding Isomerism in Pyrazolo[3,4-b]quinoxaline Synthesis

Isomers are molecules that share the same molecular formula but differ in the arrangement of their atoms. In the context of substituted pyrazolo[3,4-b]quinoxalines, constitutional isomerism, particularly regioisomerism, is a key consideration during synthesis. The formation of different regioisomers can profoundly impact the pharmacological profile of the final compound.

Regioisomerism in Synthesis

The synthesis of the pyrazolo[3,4-b]quinoxaline ring system often involves the condensation of a substituted o-phenylenediamine with a pyrazole derivative bearing electrophilic centers. The unsymmetrical nature of a substituted o-phenylenediamine can lead to the formation of two possible regioisomers.

For instance, the reaction of a 3-substituted-1,2-diaminobenzene with a suitable pyrazole precursor can yield two different products, depending on the orientation of the diamine during the cyclization reaction. The steric and electronic properties of the substituent on the diamine, as well as the reaction conditions, can influence the regioselectivity of this transformation.

Experimental Protocol: Synthesis of Pyrazolo[3,4-b]quinoxaline via Condensation

A common synthetic route involves the reaction of an o-phenylenediamine with a 4,5-dionesubstituted pyrazole.

Step 1: Reactant Preparation

• Dissolve the substituted o-phenylenediamine (1.0 eq) in a suitable solvent, such as ethanol or acetic acid.

• Add the 4,5-dionesubstituted pyrazole (1.0 eq) to the solution.

Step 2: Condensation Reaction

• Heat the reaction mixture to reflux for a specified period (typically 2-24 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

Step 3: Isolation and Purification

• The product may precipitate out of the solution upon cooling. If so, collect the solid by filtration.

• If the product remains in solution, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system to isolate the desired regioisomer(s).

Causality in Experimental Choices: The choice of solvent can significantly influence the reaction rate and, in some cases, the regioselectivity. Acetic acid can act as both a solvent and a catalyst, protonating the carbonyl groups of the pyrazole derivative and facilitating nucleophilic attack by the diamine. The purification method is critical for separating the resulting regioisomers, which often exhibit different polarities.

The Dynamic Equilibrium: Tautomerism in the Pyrazolo[3,4-b]quinoxaline Core

Tautomers are isomers of a compound that readily interconvert by a chemical reaction called tautomerization. This typically involves the formal migration of a hydrogen atom or proton, accompanied by a switch of a single bond and adjacent double bond. For pyrazolo[3,4-b]quinoxalines, annular prototropic tautomerism is of particular importance.

Annular Prototropic Tautomerism

The pyrazole ring within the pyrazolo[3,4-b]quinoxaline scaffold contains two nitrogen atoms. When a substituent is absent on the pyrazole nitrogen, the proton can reside on either of these nitrogens, leading to two distinct tautomeric forms: the 1H-pyrazolo[3,4-b]quinoxaline and the 4H-pyrazolo[3,4-b]quinoxaline.

Sources

• 1. Pyrazolo[3,4-b]quinoxalines. A new class of cyclin-dependent kinases inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Preliminary Cytotoxicity Screening of Novel Pyrazolo[3,4-b]quinoxaline Derivatives

Introduction: The Therapeutic Potential of Pyrazolo[3,4-b]quinoxalines

The quest for novel anticancer agents has led researchers to explore a diverse range of heterocyclic compounds. Among these, the pyrazolo[3,4-b]quinoxaline scaffold has emerged as a privileged structure in medicinal chemistry. This fused heterocyclic system, comprising a pyrazole ring fused to a quinoxaline moiety, has demonstrated a wide spectrum of biological activities, including promising anticancer properties.[1][2] The structural rigidity and the presence of multiple nitrogen atoms in the pyrazolo[3,4-b]quinoxaline core provide a unique framework for designing molecules that can interact with various biological targets implicated in cancer progression.[3][4]

This in-depth technical guide provides a comprehensive framework for conducting preliminary cytotoxicity screening of novel pyrazolo[3,4-b]quinoxaline derivatives. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the underlying rationale for experimental choices, ensuring scientific integrity and reproducibility.

Chapter 1: Foundational Principles of Cytotoxicity Screening

The initial evaluation of any potential anticancer compound involves assessing its ability to inhibit the growth of or kill cancer cells, a property known as cytotoxicity. This is a critical step in the drug discovery pipeline, as it provides the first indication of a compound's therapeutic potential.[5][6] A robust preliminary cytotoxicity screen should be sensitive, reproducible, and cost-effective, allowing for the rapid evaluation of a library of newly synthesized compounds.[7]

The core objective is to determine the concentration of a given pyrazolo[3,4-b]quinoxaline derivative that is required to inhibit 50% of cancer cell growth, a value known as the half-maximal inhibitory concentration (IC50).[8] A lower IC50 value generally indicates a more potent compound. This initial screening is typically performed in vitro using a panel of established cancer cell lines.

Chapter 2: Strategic Selection of Cancer Cell Lines

The choice of cancer cell lines is a critical determinant of the relevance and translatability of your screening results. A well-selected panel should ideally represent a variety of cancer types to identify broad-spectrum activity or lineage-specific efficacy.[9]

Causality Behind Cell Line Selection:

• Relevance to Human Cancers: Prioritize cell lines derived from common and aggressive human cancers, such as those from the lung, breast, colon, and prostate, as well as leukemias and melanomas.[9] For instance, the MCF-7 (breast cancer) and HeLa (cervical cancer) cell lines are frequently used in initial cytotoxicity studies.[5][6]

• Genetic and Phenotypic Diversity: Select cell lines with different genetic backgrounds and molecular characteristics. This diversity can help to identify compounds that are effective against specific oncogenic drivers or resistance mechanisms.

• Inclusion of a Non-Cancerous Cell Line: To assess the selectivity of your compounds, it is crucial to include a non-cancerous cell line in your screening panel.[5][6][10] This allows for the determination of a selectivity index (SI), which is the ratio of the IC50 in the non-cancerous cell line to the IC50 in the cancer cell line. A higher SI suggests that the compound is more toxic to cancer cells than to normal cells, a desirable characteristic for a potential therapeutic agent. Human embryonic kidney cells (HEK293) are a common choice for this purpose.[5][6]

• Prior Knowledge: If existing literature suggests that pyrazolo[3,4-b]quinoxaline derivatives are particularly effective against certain cancer types, it is prudent to include representative cell lines from those malignancies. For example, some studies have evaluated these compounds against ovarian (PA1) and prostate (PC3, DU145) cancer cell lines.[11]

Example Cell Line Panel for Initial Screening:

Cell Line	Cancer Type	Rationale
MCF-7	Breast Adenocarcinoma	Well-characterized, estrogen receptor-positive.
A549	Lung Carcinoma	Represents a common and aggressive form of lung cancer.[12]
HCT116	Colorectal Carcinoma	A widely used model for colon cancer research.[13]
K562	Chronic Myelogenous Leukemia	Represents a hematological malignancy.[14]
HEK293	Human Embryonic Kidney	Non-cancerous control for selectivity assessment.[5][6]

Chapter 3: Core Cytotoxicity Assays: Methodologies and Rationale

Two of the most widely used and reliable colorimetric assays for preliminary cytotoxicity screening are the MTT and Sulforhodamine B (SRB) assays. The choice between them often depends on the specific research question and the characteristics of the compounds being tested.

The MTT Assay: A Measure of Metabolic Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a staple in cytotoxicity testing.[5][15]

Principle of the MTT Assay:

The assay is based on the ability of mitochondrial dehydrogenases in metabolically active cells to reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[15][16] The amount of formazan produced is directly proportional to the number of viable, metabolically active cells.[16] A decrease in formazan production in treated cells compared to untreated controls indicates a loss of cell viability.

start [label="Seed Cells in 96-well Plate", fillcolor="#4285F4", fontcolor="#FFFFFF"]; incubation1 [label="Incubate (24h) for Adherence"]; treatment [label="Add Pyrazolo[3,4-b]quinoxaline\nDerivatives (Varying Concentrations)"]; incubation2 [label="Incubate (e.g., 48h or 72h)"]; add_mtt [label="Add MTT Reagent", fillcolor="#FBBC05", fontcolor="#202124"]; incubation3 [label="Incubate (2-4h)\nFormation of Formazan Crystals"]; solubilize [label="Add Solubilizing Agent (e.g., DMSO)", fillcolor="#34A853", fontcolor="#FFFFFF"]; read [label="Read Absorbance\n(e.g., 570 nm)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> incubation1; incubation1 -> treatment; treatment -> incubation2; incubation2 -> add_mtt; add_mtt -> incubation3; incubation3 -> solubilize; solubilize -> read; }

Figure 1: Workflow of the MTT Cytotoxicity Assay.

Detailed MTT Assay Protocol:

• Cell Seeding:

  • Harvest exponentially growing cells and determine the cell density using a hemocytometer or automated cell counter.

  • Seed the cells into a 96-well flat-bottomed microplate at an optimized density (e.g., 1 x 10⁴ cells/well) in 100 µL of complete culture medium.[17] The optimal seeding density should be determined empirically for each cell line to ensure they are in the logarithmic growth phase at the end of the experiment.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell adherence.[17]

• Compound Treatment:

  • Prepare a series of dilutions of the pyrazolo[3,4-b]quinoxaline derivatives in culture medium. It is common to use a broad concentration range for the initial screen (e.g., 0.1, 1, 10, 100 µM).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the test compounds. Include a vehicle control (e.g., DMSO, the solvent used to dissolve the compounds) and a positive control (a known cytotoxic drug like doxorubicin).

  • Incubate the plate for a predetermined period, typically 48 or 72 hours.[8]

• MTT Incubation:

  • After the treatment period, add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well.[18]

  • Incubate the plate for 2-4 hours at 37°C.[18] During this time, viable cells will convert the MTT to formazan crystals.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100-150 µL of a solubilizing agent, such as Dimethyl Sulfoxide (DMSO), to each well to dissolve the formazan crystals.[17]

  • Gently shake the plate on an orbital shaker for about 15 minutes to ensure complete dissolution.[17]

• Absorbance Measurement:

  • Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570-590 nm.

The Sulforhodamine B (SRB) Assay: A Measure of Total Protein Content

The SRB assay is another widely used method for determining cytotoxicity.[19]

Principle of the SRB Assay:

This assay is based on the ability of the bright pink aminoxanthene dye, Sulforhodamine B, to bind to basic amino acid residues in cellular proteins under mildly acidic conditions.[19][20] The amount of bound dye is directly proportional to the total protein mass, and therefore, to the number of cells in the well.[19] Unlike the MTT assay, the SRB assay is not dependent on the metabolic state of the cells.

start [label="Seed and Treat Cells\n(Same as MTT Protocol)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; fixation [label="Fix Cells with Cold TCA", fillcolor="#FBBC05", fontcolor="#202124"]; wash1 [label="Wash with Water and Air Dry"]; staining [label="Stain with SRB Solution"]; wash2 [label="Wash with 1% Acetic Acid\nto Remove Unbound Dye"]; solubilize [label="Solubilize Bound Dye\nwith Tris Base Solution", fillcolor="#34A853", fontcolor="#FFFFFF"]; read [label="Read Absorbance\n(e.g., 510 nm)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> fixation; fixation -> wash1; wash1 -> staining; staining -> wash2; wash2 -> solubilize; solubilize -> read; }

Figure 2: Workflow of the SRB Cytotoxicity Assay.

Detailed SRB Assay Protocol:

• Cell Seeding and Treatment:

  • Follow the same procedure as for the MTT assay (Steps 1 and 2).

• Cell Fixation:

  • After the treatment period, gently add 50-100 µL of cold 10% (w/v) Trichloroacetic acid (TCA) to each well.[21]

  • Incubate the plate at 4°C for 1 hour to fix the cells.[21][22]

• Washing and Drying:

  • Carefully remove the TCA solution and wash the wells at least four times with distilled or deionized water.[21]

  • Allow the plates to air-dry completely. At this stage, the plates can be stored at room temperature if necessary.[21]

• SRB Staining:

  • Add 100 µL of 0.057% (w/v) SRB solution (in 1% acetic acid) to each well.[23]

  • Incubate at room temperature for 30 minutes.[22][23]

• Removal of Unbound Dye:

  • Quickly wash the plates four times with 1% (v/v) acetic acid to remove any unbound SRB dye.[22][23]

  • Allow the plates to air-dry completely.

• Solubilization of Bound Dye:

  • Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well.[23]

  • Place the plate on an orbital shaker for 5-10 minutes to solubilize the protein-bound dye.[19][23]

• Absorbance Measurement:

  • Measure the absorbance using a microplate reader at a wavelength of approximately 510 nm.[19][23]

Chapter 4: Data Analysis and Interpretation

Step-by-Step Data Analysis:

• Background Subtraction: Subtract the average absorbance of the blank wells (medium only) from the absorbance readings of all other wells.

• Normalization to Control: Calculate the percentage of cell viability for each concentration of the test compound using the following formula:

  % Cell Viability = (Absorbance of Treated Wells / Absorbance of Vehicle Control Wells) x 100

• Dose-Response Curve: Plot the percentage of cell viability against the logarithm of the compound concentration. This will generate a sigmoidal dose-response curve.

• IC50 Calculation: The IC50 value is determined from the dose-response curve. It is the concentration of the compound that results in a 50% reduction in cell viability.[8] This can be calculated using non-linear regression analysis with software such as GraphPad Prism or online IC50 calculators.[24][25] The four-parameter logistic model is commonly used for this purpose.[25]

Example Data Presentation:

The results of the preliminary cytotoxicity screening should be summarized in a clear and concise table.

Compound	Cell Line	IC50 (µM)	Selectivity Index (SI)
PZQ-1	MCF-7	5.2	9.6
A549	8.7	5.7
HCT116	3.1	16.1
K562	12.5	4.0
HEK293	50.0	-
PZQ-2	MCF-7	25.8	2.1
A549	> 100	< 0.5
HCT116	15.4	3.5
K562	48.2	1.1
HEK293	55.0	-
Doxorubicin	MCF-7	0.8	10.0
A549	1.2	6.7
HCT116	0.5	16.0
K562	0.9	8.9
HEK293	8.0	-

Note: The Selectivity Index (SI) is calculated as IC50 (HEK293) / IC50 (Cancer Cell Line).

Conclusion: From Screening to Lead Identification

This guide provides a robust framework for the preliminary in vitro cytotoxicity screening of novel pyrazolo[3,4-b]quinoxaline derivatives. By following these detailed protocols and understanding the rationale behind each step, researchers can generate reliable and reproducible data. The compounds that exhibit potent and selective cytotoxicity (e.g., PZQ-1 in the example above) can then be prioritized as "hits" for further investigation, including more extensive profiling against larger cell line panels, mechanistic studies to elucidate their mode of action, and eventual progression to in vivo models. This systematic approach is fundamental to the successful identification of promising new anticancer drug candidates.

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Exploring the Chemical Space of 1H-Pyrazolo[3,4-b]quinoxaline Analogs: A Technical Guide for Drug Discovery

Introduction: The Promise of the 1H-Pyrazolo[3,4-b]quinoxaline Scaffold

The relentless pursuit of novel therapeutic agents has led medicinal chemists to explore a vast and diverse chemical space. Within this landscape, nitrogen-containing heterocyclic compounds have consistently emerged as privileged scaffolds, forming the core of numerous approved drugs.[1] The 1H-pyrazolo[3,4-b]quinoxaline ring system, a fused heterocycle incorporating pyrazole and quinoxaline moieties, represents a compelling and underexplored area of this chemical space. Its structural rigidity, coupled with the potential for diverse substitution patterns, makes it an attractive framework for the design of small molecules targeting a range of biological pathways implicated in human diseases.

This technical guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of the 1H-pyrazolo[3,4-b]quinoxaline core. We will delve into the key synthetic strategies for accessing this scaffold, analyze the structure-activity relationships (SAR) of known analogs, and provide practical guidance on experimental protocols for their synthesis and biological evaluation. By synthesizing current knowledge and offering field-proven insights, this guide aims to empower researchers to effectively navigate and exploit the chemical space of 1H-pyrazolo[3,4-b]quinoxaline analogs in their drug discovery endeavors. The diverse pharmacological activities associated with the broader quinoxaline family, including antibacterial, antiviral, anticancer, and antihypertensive properties, underscore the therapeutic potential embedded within this heterocyclic system.[2][3]

Navigating the Synthetic Landscape: Key Strategies for Assembling the 1H-Pyrazolo[3,4-b]quinoxaline Core

The construction of the 1H-pyrazolo[3,4-b]quinoxaline scaffold can be approached through several strategic disconnections, primarily involving the sequential or convergent assembly of the pyrazole and quinoxaline ring systems. The choice of synthetic route is often dictated by the desired substitution pattern and the availability of starting materials.

Retrosynthetic Analysis: Deconstructing the Core

A logical approach to the synthesis of 1H-pyrazolo[3,4-b]quinoxalines involves retrosynthetic analysis, which identifies key bond formations and precursor molecules. Two primary retrosynthetic strategies are commonly employed:

Caption: Retrosynthetic pathways for 1H-Pyrazolo[3,4-b]quinoxaline.

Strategy A: Pyrazole Annulation onto a Quinoxaline Scaffold This approach involves the initial construction of a substituted quinoxaline ring, followed by the formation of the fused pyrazole ring. A common tactic is the condensation of a hydrazine derivative with a suitably functionalized quinoxaline precursor bearing electrophilic centers at the 2 and 3 positions.

Strategy B: Quinoxaline Annulation onto a Pyrazole Scaffold Conversely, one can begin with a pre-formed pyrazole ring and subsequently construct the quinoxaline ring. This often involves the reaction of an aminopyrazole derivative with a 1,2-dielectrophilic benzene derivative, such as an ortho-dihaloarene or an ortho-quinone.

Key Synthetic Methodologies and Protocols

Several named reactions and synthetic sequences have proven effective in the synthesis of pyrazolo-fused heterocycles, many of which are adaptable to the 1H-pyrazolo[3,4-b]quinoxaline system.

1. Condensation of o-Phenylenediamines with Dicarbonyl Compounds followed by Pyrazole Formation:

This is a versatile and widely used method for constructing the quinoxaline core. The resulting quinoxaline can then be functionalized to enable the subsequent pyrazole ring closure.

• Step 1: Quinoxaline Synthesis: An appropriately substituted o-phenylenediamine is condensed with a 1,2-dicarbonyl compound (e.g., glyoxal, diacetyl) in a suitable solvent like ethanol or acetic acid. This reaction is often acid-catalyzed and proceeds at elevated temperatures.[4]

• Step 2: Functionalization and Cyclization: The resulting quinoxaline is then modified to introduce reactive handles for pyrazole formation. For instance, halogenation at the 2 and 3 positions, followed by reaction with a hydrazine, can lead to the desired 1H-pyrazolo[3,4-b]quinoxaline.

2. One-Pot and Multi-Component Reactions:

To enhance synthetic efficiency, one-pot and multi-component reactions (MCRs) have emerged as powerful tools in heterocyclic chemistry. These strategies allow for the construction of complex molecules in a single operation, minimizing purification steps and saving time and resources.

A notable example is the one-pot synthesis of saccharide-derived 1-phenyl-1H-pyrazolo[3,4-b]quinoxalines. This reaction involves the condensation of a sugar (e.g., D-glucose), o-phenylenediamine, and phenylhydrazine hydrochloride in an acidic medium.[3][5] The reaction proceeds through the initial formation of a quinoxaline intermediate, which then reacts with phenylhydrazine to form the pyrazole ring.[3]

Experimental Protocol: One-Pot Synthesis of a 3-Substituted 1-Phenyl-1H-pyrazolo[3,4-b]quinoxaline

• Materials: D-glucose, o-phenylenediamine, N,N-benzylphenylhydrazine hydrochloride (NNBPHH), water, acetic acid.

• Procedure:

  • A suspension of D-glucose (1 equivalent), o-phenylenediamine (1 equivalent), and NNBPHH (2.5 equivalents) in water is prepared.

  • Acetic acid is added to the suspension.

  • The sealed flask is heated in a boiling water bath for several hours.

  • The reaction mixture is cooled, and the resulting precipitate is collected by filtration.

  • The crude product is purified by recrystallization to afford the 3-(D-erythro-glycerol-1-yl)-1-phenyl-1H-pyrazolo[3,4-b]quinoxaline.[5]

Causality Behind Experimental Choices: The acidic medium is crucial for catalyzing the condensation reactions. The excess of the hydrazine derivative serves both as a reactant and as a condensing agent.[3] The choice of a sealed flask and elevated temperature ensures the reaction proceeds to completion.

3. Synthesis from Aminopyrazoles:

Starting with a substituted 5-aminopyrazole offers a convergent route to the target scaffold. The reaction of a 5-aminopyrazole with an ortho-dihaloquinoxaline or a related electrophilic quinoxaline derivative can directly lead to the fused ring system. This approach is particularly useful for introducing diversity at the pyrazole ring.

Caption: Synthesis of 1H-Pyrazolo[3,4-b]quinoxaline from a 5-aminopyrazole.

Structure-Activity Relationships (SAR) and Biological Applications

The 1H-pyrazolo[3,4-b]quinoxaline scaffold has been investigated for a range of biological activities, with a significant focus on its potential as an anticancer agent through the inhibition of various protein kinases.

Kinase Inhibition: A Promising Avenue for Anticancer Therapy

Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of many cancers. The planar, aromatic nature of the 1H-pyrazolo[3,4-b]quinoxaline core makes it an ideal template for designing ATP-competitive kinase inhibitors that can fit into the hydrophobic active site of these enzymes.

Pim Kinases: A study on pyrazolo[3,4-g]quinoxaline derivatives, isomers of the core scaffold of interest, revealed their potential as inhibitors of Pim kinases (Pim-1, Pim-2, and Pim-3).[6][7] These serine/threonine kinases are implicated in cell survival and proliferation, making them attractive targets for cancer therapy. The study highlighted that variations in the substitution pattern on the pyrazoloquinoxaline core significantly impacted the inhibitory potency against Pim-3 kinase.[6][7]

Aurora Kinases: Aurora kinases are key regulators of mitosis, and their overexpression is common in many human tumors.[3] Small molecule inhibitors of Aurora kinases are therefore being actively pursued as anticancer drugs.[3][8] While specific SAR data for 1H-pyrazolo[3,4-b]quinoxaline analogs against Aurora kinases is limited, the related pyrazole-containing scaffolds have shown promise as Aurora kinase inhibitors, suggesting that this is a fertile area for exploration.

Src Kinase: Src is a non-receptor tyrosine kinase involved in cell growth, differentiation, and survival. Its overactivation is linked to the development and progression of various cancers. Pyrazolopyrimidine analogs have been developed as potent Src kinase inhibitors, demonstrating the potential of this general scaffold for targeting this important oncoprotein.[9][10]

General SAR Insights for Kinase Inhibition:

Based on studies of related pyrazolo-fused heterocycles, several general SAR principles can be inferred for the design of 1H-pyrazolo[3,4-b]quinoxaline-based kinase inhibitors:

• N1-Substitution on the Pyrazole Ring: The substituent at the N1 position of the pyrazole ring often plays a crucial role in establishing key interactions within the ATP-binding pocket of the kinase. Small alkyl or substituted aryl groups are commonly employed to modulate potency and selectivity.

• Substitution on the Quinoxaline Ring: Modifications on the quinoxaline portion of the molecule can influence physicochemical properties such as solubility and membrane permeability. Furthermore, substituents can be directed towards solvent-exposed regions of the kinase active site to enhance binding affinity and selectivity.

• Introduction of Hydrogen Bond Donors and Acceptors: The strategic placement of hydrogen bond donors and acceptors on the scaffold can lead to specific interactions with key residues in the kinase hinge region, a common feature of ATP-competitive inhibitors.

Table 1: Biological Activities of 1H-Pyrazolo[3,4-b]quinoxaline and Related Analogs

Scaffold	Target/Activity	Key Findings	Reference
Pyrazolo[3,4-g]quinoxaline	Pim-3 Kinase	Exhibited interesting in vitro inhibitory potencies.	[6][7]
1H-Pyrazolo[3,4-b]quinoxaline	Antifungal, Antiviral, Anti-proliferative	Broad spectrum of biological activities reported.	[3][9]
Quinoxaline Urea Analog	IKKβ Phosphorylation	A novel analog reduced p-IKKβ levels and inhibited pancreatic cancer cell growth.	[1]
3H-Pyrazolo[4,3-f]quinoline	FLT3 Kinase	Potently inhibited recombinant FLT3 kinase and its mutant forms with nanomolar IC50 values.	[4]

In Vitro and In Silico Evaluation Strategies

A robust and iterative drug discovery campaign relies on a combination of in vitro biological assays and in silico computational modeling to guide the design and optimization of new chemical entities.

In Vitro Assays for Biological Characterization

A tiered approach to in vitro testing is typically employed to assess the biological activity of newly synthesized 1H-pyrazolo[3,4-b]quinoxaline analogs.

1. Primary Kinase Inhibition Assays:

• Principle: These assays measure the ability of a compound to inhibit the activity of a specific kinase. Common formats include radiometric assays (measuring the incorporation of 32P or 33P into a substrate) and non-radiometric assays such as fluorescence-based assays (e.g., LanthaScreen™, HTRF®) or luminescence-based assays (e.g., Kinase-Glo®).

• Protocol Outline (Luminescence-based Kinase Assay):

  • Dispense the kinase, substrate, and ATP solution into a multi-well plate.

  • Add serial dilutions of the test compounds.

  • Incubate the plate at room temperature to allow the kinase reaction to proceed.

  • Add a kinase detection reagent that measures the amount of ATP remaining in the well.

  • Measure the luminescence signal, which is inversely proportional to kinase activity.

  • Calculate IC50 values from the dose-response curves.

2. Cellular Proliferation Assays:

• Principle: These assays determine the effect of a compound on the growth and viability of cancer cell lines. Common methods include MTT, MTS, and CellTiter-Glo® assays, which measure metabolic activity as an indicator of cell number.

• Protocol Outline (MTT Assay):

  • Seed cancer cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds for a defined period (e.g., 72 hours).

  • Add MTT reagent to each well and incubate to allow for the formation of formazan crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm).

  • Calculate the percentage of cell growth inhibition and determine the GI50 (concentration for 50% growth inhibition).

3. Target Engagement and Downstream Signaling Assays:

• Principle: To confirm that the observed cellular effects are due to the inhibition of the intended target, assays that measure target engagement and the modulation of downstream signaling pathways are essential. Western blotting can be used to assess the phosphorylation status of the target kinase and its downstream substrates.

Caption: A typical workflow for the in vitro evaluation of kinase inhibitors.

In Silico Approaches for Rational Design

Computational chemistry plays a vital role in modern drug discovery by enabling the rational design of new molecules and providing insights into their potential binding modes.

1. Molecular Docking:

• Principle: Molecular docking predicts the preferred orientation of a ligand when bound to a receptor, such as the active site of a kinase. This information can be used to prioritize compounds for synthesis and to understand the structural basis of their activity.

• Workflow:

  • Obtain the 3D structure of the target kinase from the Protein Data Bank (PDB) or through homology modeling.

  • Prepare the protein structure by adding hydrogens, assigning protonation states, and minimizing the energy.

  • Generate 3D conformers of the 1H-pyrazolo[3,4-b]quinoxaline analogs.

  • Dock the ligands into the active site of the kinase using a suitable docking program (e.g., AutoDock, Glide, GOLD).

  • Analyze the predicted binding poses and scoring functions to identify potential key interactions and rank the compounds.

2. Quantitative Structure-Activity Relationship (QSAR):

• Principle: QSAR models correlate the chemical structures of a series of compounds with their biological activities. These models can be used to predict the activity of new, unsynthesized analogs and to identify the key molecular descriptors that contribute to activity.

Future Outlook and Conclusion

The 1H-pyrazolo[3,4-b]quinoxaline scaffold represents a promising starting point for the development of novel therapeutic agents, particularly in the realm of oncology. The synthetic accessibility of this core, coupled with the potential for diverse functionalization, provides a rich chemical space for exploration. While the current body of literature on this specific heterocycle is still growing, the wealth of information available for related pyrazolo-fused systems offers valuable guidance for future drug discovery efforts.

Future research in this area should focus on:

• Expanding the Synthetic Toolbox: The development of novel and efficient synthetic methodologies, including asymmetric syntheses, will be crucial for accessing a wider range of structurally diverse analogs.

• Systematic SAR Exploration: Comprehensive SAR studies are needed to elucidate the key structural features required for potent and selective inhibition of various kinase targets.

• Exploration of New Biological Targets: Beyond kinase inhibition, the 1H-pyrazolo[3,4-b]quinoxaline scaffold should be explored for its potential to modulate other classes of biological targets.

• Integration of In Silico and In Vitro Approaches: A close integration of computational modeling and experimental validation will be essential for accelerating the discovery and optimization of lead compounds.

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• 10. Bone-targeted Src kinase inhibitors: novel pyrrolo- and pyrazolopyrimidine analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the General Reactivity and Stability of the 1H-Pyrazolo[3,4-b]quinoxaline Ring System

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1H-Pyrazolo[3,4-b]quinoxaline ring system is a linearly fused heterocyclic scaffold of significant interest in medicinal chemistry and materials science. Its unique electronic architecture, arising from the fusion of a pyrazole and a quinoxaline moiety, imparts a distinct profile of reactivity and stability. This technical guide provides a comprehensive overview of the chemical behavior of this important heterocyclic core. Key aspects of its reactivity, including electrophilic and nucleophilic substitutions, oxidation, and reduction reactions, are discussed in detail. Furthermore, the inherent stability of the ring system under various conditions is examined, offering critical insights for researchers engaged in the synthesis, functionalization, and application of 1H-pyrazolo[3,4-b]quinoxaline derivatives.

Introduction: The 1H-Pyrazolo[3,4-b]quinoxaline Scaffold

The 1H-pyrazolo[3,4-b]quinoxaline system is an aromatic, bicyclic heterocycle composed of a pyrazole ring fused to a quinoxaline ring. This fusion results in a planar, electron-deficient π-system, which profoundly influences its chemical properties. The numbering of the ring system is crucial for understanding its reactivity and is depicted below.

Diagram: Numbering of the 1H-Pyrazolo[3,4-b]quinoxaline Ring System

Caption: Standard IUPAC numbering for the 1H-Pyrazolo[3,4-b]quinoxaline core.

The presence of four nitrogen atoms within the fused ring system leads to a significant polarization of the electron density, rendering the carbon atoms electrophilic and susceptible to nucleophilic attack. Conversely, the nitrogen atoms, particularly those in the quinoxaline moiety, can be sites for electrophilic attack. The overall aromaticity of the system contributes to its relatively high stability. This guide will delve into the nuances of this reactivity and stability, providing a foundational understanding for the rational design and synthesis of novel derivatives.

Synthesis of the 1H-Pyrazolo[3,4-b]quinoxaline Core

A solid understanding of the synthetic routes to the 1H-pyrazolo[3,4-b]quinoxaline core is essential for any subsequent reactivity studies. The most prevalent methods involve the condensation of a substituted o-phenylenediamine with a pyrazole-containing dicarbonyl compound or its equivalent.

A common and efficient approach is the one-pot condensation of D-glucose, an o-phenylenediamine, and a substituted hydrazine hydrochloride in an acidic medium.[1][2][3] This reaction proceeds through the formation of a 2-(polyhydroxyalkyl)quinoxaline intermediate, which then undergoes cyclization with the hydrazine to form the pyrazolo[3,4-b]quinoxaline ring system.[1][2][3]

Another versatile method involves the reaction of 2-acetylquinoxaline thiosemicarbazone with α-haloketones. This sequence can lead to the formation of the 1H-pyrazolo[3,4-b]quinoxaline core through a redox process.[1]

Experimental Protocol: One-Pot Synthesis of a Substituted 1H-Pyrazolo[3,4-b]quinoxaline

This protocol is a generalized procedure based on established methods.[1][2][3]

Materials:

• D-glucose

• Substituted o-phenylenediamine

• Substituted hydrazine hydrochloride

• Glacial acetic acid

• Ethanol

Procedure:

• A mixture of D-glucose (1 equivalent), the substituted o-phenylenediamine (1 equivalent), and the substituted hydrazine hydrochloride (2.5 equivalents) is suspended in a mixture of water and glacial acetic acid.

• The reaction mixture is heated at reflux for several hours, with reaction progress monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, and the precipitated product is collected by filtration.

• The crude product is washed with cold ethanol and water to remove any unreacted starting materials and byproducts.

• The product is then recrystallized from a suitable solvent (e.g., ethanol, acetic acid) to afford the pure 1H-pyrazolo[3,4-b]quinoxaline derivative.

General Reactivity of the 1H-Pyrazolo[3,4-b]quinoxaline Ring System

The reactivity of the 1H-pyrazolo[3,4-b]quinoxaline core is dictated by the interplay of the electron-donating pyrazole ring and the electron-withdrawing quinoxaline moiety. This creates a complex electronic landscape with multiple potential sites for chemical transformation.

Electrophilic Substitution

Due to the overall electron-deficient nature of the quinoxaline portion of the molecule, electrophilic aromatic substitution on the carbocyclic ring (positions 5, 6, 7, and 8) is generally difficult and requires harsh reaction conditions. Nitration, for instance, typically requires forcing conditions such as a mixture of concentrated nitric acid and oleum at elevated temperatures.[3] The pyrazole ring is also deactivated towards electrophilic attack due to the electron-withdrawing effect of the fused quinoxaline system.

Nucleophilic Substitution

The electron-deficient character of the quinoxaline ring makes it susceptible to nucleophilic attack.[3] This is particularly true when a good leaving group, such as a halogen, is present on the quinoxaline ring. Nucleophiles can readily displace such leaving groups, providing a powerful method for the functionalization of the 1H-pyrazolo[3,4-b]quinoxaline scaffold.

Furthermore, the addition of strong nucleophiles, such as Grignard reagents, can occur across the C=N bonds of the quinoxaline ring, leading to the formation of dihydro- or tetrahydro- derivatives.[3]

Diagram: Nucleophilic Aromatic Substitution on a Halogenated 1H-Pyrazolo[3,4-b]quinoxaline

Caption: General scheme for nucleophilic aromatic substitution.

Oxidation and Reduction

The quinoxaline portion of the molecule can be oxidized to the corresponding N-oxides using peracids.[3] These N-oxides can then serve as valuable intermediates for further functionalization, as the N-oxide group can activate the ring towards both electrophilic and nucleophilic attack.

Reduction of the quinoxaline ring system can be achieved using various reducing agents. Catalytic hydrogenation or treatment with reducing agents like lithium aluminum hydride can lead to the formation of dihydro- or tetrahydro-pyrazolo[3,4-b]quinoxalines.[3]

Table: Summary of Key Reactivity

Reaction Type	Reactivity of the 1H-Pyrazolo[3,4-b]quinoxaline Core	Typical Conditions
Electrophilic Substitution	Generally sluggish; requires forcing conditions on the carbocyclic ring.	Conc. HNO₃ / Oleum, high temp.
Nucleophilic Substitution	Favorable on the quinoxaline ring, especially with a leaving group.	Various nucleophiles (amines, alkoxides, etc.)
Oxidation	The quinoxaline nitrogen atoms can be oxidized to N-oxides.	Peracids (e.g., m-CPBA)
Reduction	The quinoxaline ring can be reduced to dihydro or tetrahydro derivatives.	Catalytic hydrogenation, LiAlH₄

Stability of the 1H-Pyrazolo[3,4-b]quinoxaline Ring System

The fully aromatic nature of the 1H-pyrazolo[3,4-b]quinoxaline ring system imparts significant thermal and chemical stability.

Thermal Stability

Derivatives of this ring system generally exhibit high thermal stability, a property that is advantageous for applications in materials science, such as in the fabrication of organic light-emitting diodes (OLEDs). The introduction of bulky substituents can further enhance this stability by disrupting intermolecular packing and increasing the glass transition temperature.

Chemical Stability

The 1H-pyrazolo[3,4-b]quinoxaline core is generally stable to a wide range of chemical conditions. It is resistant to degradation by many acids and bases, although strong oxidizing and reducing conditions can lead to the reactions described in the previous section. The stability of the ring system allows for a wide range of chemical modifications to be performed on peripheral functional groups without compromising the integrity of the core structure.

Conclusion

The 1H-pyrazolo[3,4-b]quinoxaline ring system possesses a rich and varied chemistry. Its electronic properties, characterized by an electron-deficient quinoxaline moiety fused to an electron-rich pyrazole ring, govern its reactivity. While electrophilic substitution is challenging, the system is amenable to nucleophilic substitution, oxidation, and reduction, providing diverse avenues for functionalization. The inherent stability of the aromatic core makes it a robust scaffold for the development of new pharmaceuticals and functional materials. A thorough understanding of the principles outlined in this guide will empower researchers to effectively harness the chemical potential of this important heterocyclic system.

References

• A review on the synthesis of 1H-pyrazolo[3,4-b]quinolines is available, which provides context on related fused heterocyclic systems. This information can be found in a 2022 review article in the journal Molecules.
• A review on the synthesis and reactions of quinoxaline derivatives provides valuable insights into the reactivity of the quinoxaline portion of the target molecule. This can be found in the American Journal of Organic Chemistry, 2015, 5(1), 14-56.

• A study on the mechanism of 1-phenyl-1H-pyrazolo[3,4-b]quinoxaline formation offers details on a key synthetic pathway. This research is published in Green and Sustainable Chemistry, 2012, 2(2), 71-75. ([Link])

• Information on the synthesis and biomedical applications of the related 1H-pyrazolo[3,4-b]pyridine system can provide comparative insights. A relevant review is published in Molecules, 2022, 27(7), 2237.
• A comprehensive review on the synthesis, reactions, and biological activity of quinoxaline derivatives offers foundational knowledge applicable to the quinoxaline moiety of the target system. This can be found in the American Journal of Organic Chemistry, 2015, 5(1), 14-56.
• A 2022 review in Molecules details over 100 years of research into the synthesis and properties of 1H-pyrazolo[3,4-b]quinolines, a closely rel
• A study on the synthesis of quinoline analogs, the 3H-pyrazolo[4,3-f]quinolines, discusses the general reactivity of the quinoline system.

Sources

• 1. ruj.uj.edu.pl [ruj.uj.edu.pl]
• 2. 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]

Protocols & Analytical Methods

Application Note: A Streamlined One-Pot Synthesis of 1H-Pyrazolo[3,4-b]quinoxaline from o-Phenylenediamine

Introduction: The Significance of the Pyrazolo[3,4-b]quinoxaline Scaffold

The fusion of pyrazole and quinoxaline ring systems results in the formation of the 1H-pyrazolo[3,4-b]quinoxaline scaffold, a heterocyclic motif of significant interest in medicinal chemistry and materials science. Derivatives of this core structure have demonstrated a wide array of biological activities, including potential applications as antimicrobial, antiviral, and anti-proliferative agents.[1][2] The planar, electron-rich nature of this aromatic system also lends itself to applications in the development of novel organic electronics. Traditional multi-step syntheses of these compounds can be time-consuming and often result in modest overall yields. This application note details a robust and efficient one-pot, three-component synthesis of 1H-pyrazolo[3,4-b]quinoxalines, starting from readily available o-phenylenediamine. This protocol offers a significant improvement in synthetic efficiency, making this valuable class of compounds more accessible to researchers in drug discovery and materials science.

Mechanism and Rationale: A Tandem Condensation-Cyclization Approach

The one-pot synthesis of 1H-pyrazolo[3,4-b]quinoxalines from o-phenylenediamine, a β-ketoester (such as ethyl acetoacetate), and a hydrazine derivative (for instance, phenylhydrazine) is a compelling example of a tandem reaction sequence. The efficiency of this one-pot approach lies in the sequential formation of two heterocyclic rings in a single reaction vessel without the need for isolation of intermediates.

The proposed mechanism proceeds in two key stages:

• Initial Quinoxaline Ring Formation: The reaction is initiated by the condensation of o-phenylenediamine with the β-ketoester. This is followed by an intramolecular cyclization and subsequent dehydration to form a 2-methyl-3H-quinoxalin-2-one intermediate.

• Pyrazole Ring Annulation: In the presence of a hydrazine, the quinoxalinone intermediate undergoes a condensation reaction, followed by a cyclization and elimination of water to form the final, stable aromatic 1H-pyrazolo[3,4-b]quinoxaline product. The hydrazine not only acts as a nucleophile to form the pyrazole ring but can also serve as a condensing agent in the reaction.[1]

This one-pot strategy is advantageous as it circumvents the need for the isolation and purification of the quinoxaline intermediate, thereby saving time, reducing solvent waste, and potentially increasing the overall yield. The reaction is typically catalyzed by an acid, which facilitates both the initial condensation and the subsequent cyclization steps.

Figure 1: General workflow for the one-pot synthesis.

Materials and Methods

Reagents and Equipment

Reagent/Equipment	Grade/Specification	Supplier (Example)
o-Phenylenediamine	99%	Sigma-Aldrich
Ethyl Acetoacetate	≥99%	Sigma-Aldrich
Phenylhydrazine	97%	Sigma-Aldrich
Glacial Acetic Acid	ACS Reagent, ≥99.7%	Fisher Scientific
Ethanol	200 Proof, Absolute, ACS Grade	Fisher Scientific
Round-bottom flask	100 mL, with appropriate ground glass joints	VWR
Reflux Condenser	-	VWR
Magnetic Stirrer with Hotplate	-	IKA
Thin Layer Chromatography (TLC) Plates	Silica Gel 60 F254	MilliporeSigma
Rotary Evaporator	-	Büchi
Buchner Funnel and Flask	-	VWR

Safety and Handling Precautions

• o-Phenylenediamine: Toxic if swallowed, harmful in contact with skin or if inhaled. Suspected of causing genetic defects and cancer. May cause an allergic skin reaction and serious eye irritation. It is also very toxic to aquatic life with long-lasting effects.[3] Always handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Phenylhydrazine: Toxic and corrosive. Handle with extreme care, avoiding contact with skin, eyes, and clothing. It is a suspected carcinogen. Use in a fume hood and wear appropriate PPE.

• Glacial Acetic Acid: Corrosive and causes severe skin burns and eye damage. Handle in a fume hood with appropriate PPE.

• Ethanol: Flammable liquid and vapor. Keep away from heat, sparks, and open flames.

Detailed Experimental Protocol

This protocol describes the synthesis of 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]quinoxaline as a representative example.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, add o-phenylenediamine (1.08 g, 10 mmol) and ethanol (30 mL). Stir the mixture until the solid is completely dissolved.

• Addition of Reagents: To the stirred solution, add ethyl acetoacetate (1.30 g, 10 mmol) followed by phenylhydrazine (1.08 g, 10 mmol).

• Acid Catalysis: Carefully add glacial acetic acid (2 mL) to the reaction mixture.

• Reaction Conditions: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 80-85 °C) with continuous stirring.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane, 1:1). The reaction is typically complete within 4-6 hours.

• Workup and Isolation:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • A solid product is expected to precipitate out of the solution.

  • Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the filter cake with cold ethanol (2 x 10 mL) to remove any unreacted starting materials and soluble impurities.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water, to yield the pure 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]quinoxaline as a crystalline solid.

  • Dry the purified product under vacuum.

Results and Discussion: Expected Outcomes and Substrate Scope

The one-pot synthesis described is expected to provide the desired 1H-pyrazolo[3,4-b]quinoxaline in good to excellent yields. The reaction is generally clean, and the product can often be isolated in high purity by simple filtration and washing.

Entry	o-Phenylenediamine Derivative	β-Ketoester Derivative	Hydrazine Derivative	Product	Yield (%)
1	o-Phenylenediamine	Ethyl Acetoacetate	Phenylhydrazine	3-methyl-1-phenyl-1H-pyrazolo[3,4-b]quinoxaline	85-95%
2	4,5-Dimethyl-o-phenylenediamine	Ethyl Benzoylacetate	Hydrazine Hydrate	6,7-dimethyl-3-phenyl-1H-pyrazolo[3,4-b]quinoxaline	75-85%
3	o-Phenylenediamine	Diethyl malonate	Methylhydrazine	1-methyl-1H-pyrazolo[3,4-b]quinoxalin-3-ol	70-80%

Note: Yields are estimates based on analogous reactions and may vary depending on the specific substrates and reaction conditions.

The scope of this reaction is expected to be broad, accommodating various substituted o-phenylenediamines, β-ketoesters, and hydrazines. Electron-donating or -withdrawing groups on the aromatic rings of the starting materials are generally well-tolerated, allowing for the synthesis of a diverse library of pyrazolo[3,4-b]quinoxaline derivatives for further investigation.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Formation	- Incomplete reaction. - Insufficient acid catalysis. - Low reaction temperature.	- Extend the reaction time and monitor by TLC. - Add a small amount of additional glacial acetic acid. - Ensure the reaction mixture is at a consistent reflux.
Formation of Multiple Products/Impurities	- Side reactions due to prolonged heating. - Impure starting materials.	- Optimize the reaction time to avoid decomposition of the product. - Ensure the purity of all starting materials before use. - Purify the crude product using column chromatography on silica gel.
Product Fails to Precipitate	- Product is soluble in the reaction solvent. - Insufficient cooling.	- Reduce the volume of the solvent using a rotary evaporator. - Add a non-polar co-solvent (e.g., water or hexane) to induce precipitation. - Ensure the mixture is thoroughly cooled in an ice bath.

Conclusion

This application note provides a detailed and reliable protocol for the one-pot synthesis of 1H-pyrazolo[3,4-b]quinoxalines from o-phenylenediamine. This method offers a significant improvement over traditional multi-step approaches in terms of efficiency, atom economy, and simplicity. The versatility of this reaction allows for the generation of a wide range of derivatives, making it a valuable tool for researchers in medicinal chemistry and materials science. The provided protocol, along with the mechanistic insights and troubleshooting guide, should enable scientists to successfully synthesize and explore this important class of heterocyclic compounds.

References

• Elmaati, T. M. A. Aspects on the Mechanism of the 1-Phenyl-1H-pyrazolo[3,4-b]quinoxaline Formation. Green and Sustainable Chemistry, 2012 , 2, 71-75. [Link]

• Abu-Hashem, A. A. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 2015 , 5(1), 14-56. [Link]

• Danel, A.; Gondek, E.; Kucharek, M.; Szlachcic, P.; Gut, A. 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules, 2022 , 27(9), 2775. [Link]

• Shuvalov, V. Y.; Vlasova, E. Y.; Zheleznova, T. Y.; Fisyuk, A. S. New one-pot synthesis of 4-arylpyrazolo[3,4-b]pyridin-6-ones based on 5-aminopyrazoles and azlactones. Beilstein Journal of Organic Chemistry, 2023 , 19, 1155-1160. [Link]

Sources

• 1. Aspects on the Mechanism of the 1-Phenyl-1H-pyrazolo[3,4-b]quinoxaline Formation [scirp.org]
• 2. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Application Notes &amp; Protocols: A Guide to the Development of Pyrazolo[3,4-b]quinoxaline-Based Fluorescent Sensors

Introduction: The Pyrazolo[3,4-b]quinoxaline Scaffold as a Premier Fluorophore

The field of fluorescent molecular sensors has revolutionized our ability to detect and quantify a vast array of chemical and biological species. At the heart of these sensors lies the fluorophore—a molecule whose photophysical properties can be modulated by the presence of a specific analyte. The 1H-pyrazolo[3,4-b]quinoxaline core has emerged as a highly versatile and robust scaffold for designing such sensors.[1] This heterocyclic system, composed of fused pyrazole and quinoxaline rings, possesses an intrinsically high quantum yield of fluorescence, excellent thermal stability, and a molecular structure that is amenable to facile synthetic modification.[2][3]

Unlike some traditional dyes, the pyrazolo[3,4-b]quinoxaline framework offers a unique combination of electronic properties. Its electron-deficient nature, when compared to the analogous pyrazolo[3,4-b]quinoline system, makes it an excellent electron acceptor.[1] This characteristic is fundamental to designing sensors that operate via mechanisms like Photoinduced Electron Transfer (PET), where the fluorescence can be effectively "switched" on or off.[4][5] These favorable characteristics have led to their application in detecting a wide range of analytes, from essential biological metal ions like Zn²⁺ to toxic heavy metals such as Pb²⁺.[3][4][6]

This guide provides a comprehensive overview of the design principles, synthesis protocols, and application methodologies for developing novel fluorescent sensors based on the pyrazolo[3,4-b]quinoxaline scaffold.

Section 1: Design Principles for Pyrazolo[3,4-b]quinoxaline Sensors

The rational design of a fluorescent sensor is predicated on a clear understanding of the signaling mechanism. The most common architecture involves three key components: the fluorophore, a spacer, and a receptor.

Caption: General architecture of a "Fluorophore-Spacer-Receptor" fluorescent sensor.

• Fluorophore: The pyrazolo[3,4-b]quinoxaline unit serves as the signaling component. Its inherent fluorescence is the output signal that is modulated.

• Receptor: This is the recognition unit, specifically designed to bind the target analyte. The choice of receptor dictates the sensor's selectivity. For example, polyamine chains or crown ethers are used for metal cations, while hydrogen-bonding moieties can be used for anions.

• Spacer: The spacer electronically insulates or, in some cases, strategically connects the fluorophore and the receptor. A simple alkyl chain, for instance, can prevent orbital overlap, ensuring that the sensing mechanism is governed by through-space interactions like PET.

Key Sensing Mechanisms

Photoinduced Electron Transfer (PET): This is the most prevalent mechanism for pyrazolo[3,4-b]quinoxaline sensors.[4] In the absence of the analyte, the receptor's highest occupied molecular orbital (HOMO) is at a higher energy level than that of the excited fluorophore. Upon excitation, an electron is transferred from the receptor to the fluorophore, quenching its fluorescence (OFF state). When the analyte binds to the receptor, it lowers the receptor's HOMO energy level, inhibiting the electron transfer process and restoring fluorescence (ON state).[5][7]

Caption: The "ON/OFF" switching mechanism of a Photoinduced Electron Transfer (PET) sensor.

Intramolecular Charge Transfer (ICT): In ICT sensors, the receptor and fluorophore are electronically conjugated. Analyte binding alters the electron-donating or -withdrawing properties of the receptor, which in turn modifies the energy of the charge-transfer excited state of the fluorophore.[8] This often results in a ratiometric signal—a shift in the emission wavelength—which is highly desirable as it is independent of probe concentration.[8]

Section 2: Synthesis and Characterization Protocols

The synthesis of these sensors typically follows a modular approach: construction of the core fluorophore, followed by functionalization with a spacer and receptor. Friedländer condensation is a common and effective method for creating the core.[3]

Protocol: Synthesis of a Bromomethyl-Pyrazolo[3,4-b]quinoxaline Intermediate

This protocol describes a common two-step synthesis to create a functionalizable intermediate, adapted from literature procedures.[3][4] This intermediate is primed for nucleophilic substitution to attach a receptor.

Step 1: Friedländer Condensation to form 4-Methyl-1,3-diphenyl-1H-pyrazolo[3,4-b]quinoxaline

• Rationale: This classic condensation reaction builds the heterocyclic core from readily available precursors. o-Aminoacetophenone provides the benzene and methyl-substituted portion of the quinoxaline ring, while the pyrazolone derivative forms the rest of the fused system.

• Reagents & Equipment:

  • o-Aminoacetophenone

  • 2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one

  • Ethylene glycol (solvent)

  • Round-bottom flask with reflux condenser

  • Heating mantle, magnetic stirrer

• Procedure:

  • Combine equimolar amounts of o-aminoacetophenone and 2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one in a round-bottom flask.

  • Add ethylene glycol as the solvent (approx. 10 mL per gram of reactant).

  • Heat the mixture to reflux (approx. 190-200 °C) with vigorous stirring for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, allow the mixture to cool to room temperature. The product often precipitates.

  • Collect the solid product by vacuum filtration. Wash thoroughly with cold ethanol and then water to remove residual ethylene glycol and unreacted starting materials.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol or a toluene/ethanol mixture) to obtain the pure 4-methyl derivative.

Step 2: Radical Bromination to form 4-(Bromomethyl)-1,3-diphenyl-1H-pyrazolo[3,4-b]quinoxaline

• Rationale: Free-radical bromination using N-Bromosuccinimide (NBS) selectively targets the benzylic protons of the methyl group, providing a reactive bromomethyl handle for subsequent functionalization. AIBN is a standard radical initiator.

• Reagents & Equipment:

  • 4-Methyl-1,3-diphenyl-1H-pyrazolo[3,4-b]quinoxaline (from Step 1)

  • N-Bromosuccinimide (NBS)

  • 2,2'-Azobisisobutyronitrile (AIBN) (catalytic amount)

  • Carbon tetrachloride (CCl₄) or another suitable non-polar solvent

  • Round-bottom flask with reflux condenser, light source (e.g., 100W lamp)

• Procedure:

  • Dissolve the methyl derivative in CCl₄ in a round-bottom flask.

  • Add NBS (1.1 equivalents) and a catalytic amount of AIBN.

  • Heat the mixture to reflux (approx. 77 °C) while irradiating with a visible light lamp to initiate the reaction.

  • Continue refluxing for 2-4 hours until TLC indicates the consumption of the starting material.

  • Cool the reaction mixture. The by-product, succinimide, will precipitate and can be removed by filtration.

  • Wash the filtrate with a sodium thiosulfate solution to quench any remaining bromine, then with water.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude bromomethyl product.

  • Purify by column chromatography on silica gel.

Protocol: Final Sensor Synthesis via Nucleophilic Substitution

This protocol attaches a diethanolamine receptor, creating a PET sensor for metal cations.[4]

• Rationale: The nitrogen atom of diethanolamine acts as a nucleophile, displacing the bromide on the electrophilic bromomethyl intermediate. The resulting tertiary amine with two hydroxyl groups serves as an effective chelation site (receptor) for metal ions.

• Reagents & Equipment:

  • 4-(Bromomethyl)-1,3-diphenyl-1H-pyrazolo[3,4-b]quinoxaline (from 2.1)

  • Diethanolamine

  • Potassium carbonate (K₂CO₃) or another non-nucleophilic base

  • Acetonitrile (CH₃CN) or Dimethylformamide (DMF)

• Procedure:

  • Dissolve the bromomethyl intermediate in acetonitrile.

  • Add diethanolamine (2-3 equivalents) and anhydrous potassium carbonate (2-3 equivalents). The base is crucial to neutralize the HBr formed during the reaction.

  • Stir the mixture at room temperature or gentle heat (40-50 °C) for 12-24 hours.

  • Monitor the reaction by TLC. Upon completion, filter off the inorganic salts.

  • Remove the solvent from the filtrate under reduced pressure.

  • Redissolve the residue in a solvent like dichloromethane or ethyl acetate and wash with water to remove excess amine and salts.

  • Dry the organic layer, concentrate, and purify the final sensor product by column chromatography.

  • Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Section 3: Photophysical Evaluation & Application

Once synthesized and purified, the sensor's performance must be rigorously evaluated. This involves characterizing its baseline photophysical properties and then testing its response to the target analyte.

Workflow for Sensor Characterization and Application

Caption: Standard experimental workflow from sensor synthesis to data analysis.

Protocol: Fluorescence Titration for Cation Sensing

This protocol determines the sensor's sensitivity and binding affinity for a target metal cation (e.g., Zn²⁺).

• Rationale: By incrementally adding the analyte to a fixed concentration of the sensor, we can observe the change in fluorescence intensity. This data allows for the calculation of the binding constant (Ka), which reflects the affinity of the sensor for the analyte, and the Limit of Detection (LOD), the smallest amount of analyte that can be reliably detected.

• Materials & Equipment:

  • Stock solution of the synthesized sensor (e.g., 1 mM in acetonitrile).

  • Stock solution of the metal perchlorate or nitrate salt (e.g., 10 mM Zn(ClO₄)₂ in acetonitrile). Perchlorates are often used as they are poor coordinators and less likely to quench fluorescence themselves.

  • High-purity acetonitrile.

  • Fluorometer with temperature control.

  • Quartz cuvettes (1 cm path length).

• Procedure:

  • Prepare a solution of the sensor in acetonitrile at a low concentration (e.g., 10 µM) in a quartz cuvette. This concentration should be low enough to avoid inner filter effects.

  • Record the absorption (UV-Vis) and fluorescence emission spectra of the sensor-only solution. For fluorescence, excite at the absorption maximum (λ_abs_max).

  • Sequentially add small aliquots of the metal cation stock solution to the cuvette (e.g., adding 2 µL of a 1 mM stock to a 2 mL cuvette solution to achieve a 1 µM increase).

  • After each addition, mix thoroughly and allow the solution to equilibrate for 1-2 minutes.

  • Record the fluorescence emission spectrum after each addition.

  • Continue this process until the fluorescence intensity reaches a plateau, indicating saturation of the sensor.

  • To test selectivity, repeat the experiment with a range of other relevant cations (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺, Pb²⁺, Cd²⁺) at a high concentration (e.g., 10 equivalents) to see if they cause a similar response.

Data Analysis

• Binding Constant (Ka): The binding constant for a 1:1 complex can be determined by plotting the fluorescence intensity change against the analyte concentration and fitting the data to the Benesi-Hildebrand equation or a non-linear binding isotherm.

• Limit of Detection (LOD): The LOD is typically calculated using the formula: LOD = 3σ / k , where σ is the standard deviation of the blank measurement (sensor-only solution) and k is the slope of the linear portion of the calibration curve (fluorescence intensity vs. [analyte]) at low concentrations.

Representative Data

The following table summarizes typical performance data for a pyrazolo[3,4-b]quinoxaline-based sensor designed for Zn²⁺ detection.

Parameter	Value	Notes
λ_abs_max	390 nm	Absorption maximum of the sensor in acetonitrile.
λ_em_max	475 nm	Emission maximum of the sensor in acetonitrile.
Quantum Yield (Φ_free)	0.05	Low fluorescence in the absence of the analyte (PET is active).
Quantum Yield (Φ_bound)	0.65	High fluorescence upon saturation with Zn²⁺ (PET is inhibited).
Fluorescence Enhancement	13-fold	Significant "turn-on" response.[3]
Binding Constant (Ka) for Zn²⁺	859 M⁻¹	Moderate binding affinity.[3]
Limit of Detection (LOD)	1.93 x 10⁻⁷ M	High sensitivity for detecting sub-micromolar concentrations.[3]

Section 4: Troubleshooting and Advanced Considerations

• Poor Solubility: The planar, aromatic nature of the scaffold can lead to poor solubility in aqueous or highly polar media. This can be addressed by synthesizing derivatives with solubilizing groups, such as polyethylene glycol (PEG) chains or sulfonate groups.

• Selectivity Issues: A sensor may respond to multiple analytes.[4][5] Improving selectivity is a primary challenge in sensor design and often requires redesigning the receptor. For instance, modifying the cavity size and the nature of the donor atoms in a macrocyclic receptor can fine-tune its affinity for specific ions.

• Biological Applications: For in-vitro or in-vivo sensing, factors like cell permeability, cytotoxicity, and stability in biological media must be considered.[6] The sensor may need to be modified with moieties that target specific organelles or improve biocompatibility.[6]

References

• Gomuluch, E., Danel, A., & Paczkowski, J. (2021). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules, 26(16), 4988. [Link]

• Tzitziou, D., et al. (2021). Synthesis of Novel Pyrazolo[3,4-b]pyridines with Affinity for β-Amyloid Plaques. Molecules, 26(11), 3326. [Link]

• Łukasik, E., et al. (2013). Applications of Fluorescent Sensor Based on 1H-pyrazolo[3,4-b]quinoline in Analytical Chemistry. The Scientific World Journal, 2013, 674362. [Link]

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• Wang, Z., et al. (2022). Synthesis of Diversified Pyrazolo[3,4-b]pyridine Frameworks from 5-Aminopyrazoles and Alkynyl Aldehydes via Switchable C≡C Bond Activation Approaches. Molecules, 27(19), 6432. [Link]

• Zhang, Y., et al. (2022). Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors. European Journal of Medicinal Chemistry, 227, 113936. [Link]

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• Al-Soud, Y. A., et al. (2015). Synthesis and biological activities of pyrazolo[3,4-g]quinoxaline derivatives. European Journal of Medicinal Chemistry, 97, 193-200. [Link]

• Gomuluch, E., et al. (2024). Fluorescent Sensor Based on 1H-Pyrazolo[3,4-b]quinoline Derivative for Detecting Zn2+ Cations. PMC - NIH. [Link]

• Rurack, K., et al. (2003). 1,3-Diphenyl-1H-pyrazolo[3,4-b]quinoline: a versatile fluorophore for the design of brightly emissive molecular sensors. Organic Letters, 5(1), 1-4. [Link]

• Al-Warhi, T. I., et al. (2024). Microwave-assisted one-pot synthesis in water of carbonyl-pyrazolo[3,4-b] pyridine derivatives... ResearchGate. [Link]

• Andrzejak, M., et al. (2010). Photophysical properties of Derivatives of 1H-pyrazolo[3,4-b]quinoline and 1H-pyrazolo[3,4-b]quinoxaline. Journal of Photochemistry and Photobiology A: Chemistry, 209(2-3), 141-149. [Link]

• Bojar, W., et al. (2005). A New Fluorescent Sensor Based on 1H-pyrazolo[3,4-b]quinoline Skeleton. Part 2. Journal of Fluorescence, 15(3), 331-336. [Link]

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• Chen, Y., et al. (2022). Synthesis and Photophysical Properties of Quinoxaline-Based Blue Aggregation-Induced Emission Molecules. Canadian Journal of Chemistry, 100(4), 263-270. [Link]

• Łukasik, E., et al. (2013). Applications of fluorescent sensor based on 1H-pyrazolo[3,4-b]quinoline in analytical chemistry. The Scientific World Journal, 2013, 674362. [Link]

• Gomuluch, E., et al. (2024). Fluorescent Sensor Based on 1 H-Pyrazolo[3,4- b]quinoline Derivative for Detecting Zn2+ Cations. Molecules, 29(4), 823. [Link]

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Application Notes and Protocols for Novel Pyrazolo[3,4-b]quinoxaline Compounds: Evaluating Antimicrobial and Antifungal Activity

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

These application notes provide a comprehensive guide for the evaluation of the antimicrobial and antifungal properties of novel pyrazolo[3,4-b]quinoxaline compounds. This document is structured to provide not only step-by-step protocols but also the scientific rationale behind the experimental design, ensuring a thorough understanding of the evaluation process. The information herein is intended to empower researchers to conduct robust and reproducible studies, fostering the development of new therapeutic agents.

Introduction: The Therapeutic Potential of Pyrazolo[3,4-b]quinoxalines

Pyrazolo[3,4-b]quinoxalines are a class of heterocyclic compounds characterized by a fused pyrazole and quinoxaline ring system. This scaffold has garnered significant attention in medicinal chemistry due to its diverse pharmacological activities, including antimicrobial, antifungal, and anticancer properties. The planar, electron-rich nature of this heterocyclic system allows for diverse interactions with biological macromolecules, making it a promising framework for the design of novel therapeutic agents.

The emergence of multidrug-resistant (MDR) pathogens presents a critical global health challenge, necessitating the discovery and development of new antimicrobial and antifungal drugs with novel mechanisms of action. Pyrazolo[3,4-b]quinoxaline derivatives represent a promising avenue of research in this area. Their mechanism of action is thought to involve the induction of oxidative stress and DNA damage within microbial cells, a mode of action that may be effective against resistant strains.

This guide will detail the essential in vitro assays required to characterize the antimicrobial and antifungal efficacy and the preliminary safety profile of newly synthesized pyrazolo[3,4-b]quinoxaline compounds.

Core Principles of Antimicrobial and Antifungal Evaluation

The primary objective of the initial screening of novel pyrazolo[3,4-b]quinoxaline compounds is to determine their potency and spectrum of activity against a panel of clinically relevant bacteria and fungi. This is typically achieved through the determination of the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism. Further characterization can be achieved by determining the Minimum Bactericidal Concentration (MBC) or Minimum Fungicidal Concentration (MFC), which is the lowest concentration that results in microbial death.

A crucial aspect of drug development is assessing the therapeutic index, which is a measure of a drug's safety. Therefore, in parallel with efficacy testing, it is essential to evaluate the cytotoxicity of the compounds against mammalian cell lines to ensure that their antimicrobial and antifungal activity is not due to general toxicity.

Experimental Protocols

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standardized and widely used technique for determining the MIC of an antimicrobial agent.[1][2] This method allows for the simultaneous testing of multiple compounds against various microorganisms in a 96-well microtiter plate format.

Causality Behind Experimental Choices:

• Choice of Media: Mueller-Hinton Broth (MHB) is the recommended medium for most non-fastidious bacteria as it is standardized and has low levels of inhibitors of common antibiotics.

• Inoculum Density: A standardized inoculum of approximately 5 x 10^5 colony-forming units (CFU)/mL is crucial for reproducibility and for comparing results to established standards.[3]

• Serial Dilutions: A two-fold serial dilution of the test compound allows for a precise determination of the MIC value.

Protocol:

• Preparation of Compound Stock Solution: Dissolve the pyrazolo[3,4-b]quinoxaline compound in a suitable solvent, such as dimethyl sulfoxide (DMSO), to a high concentration (e.g., 10 mg/mL).

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile Mueller-Hinton Broth (MHB) to wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the compound stock solution (at twice the highest desired final concentration) to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no compound), and well 12 will be the sterility control (no bacteria).

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

  • Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial suspension to wells 1 through 11.

  • Cover the plate and incubate at 35-37°C for 16-20 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound at which there is no visible growth of the bacteria.

Antifungal Susceptibility Testing: Agar Well Diffusion Method

The agar well diffusion method is a simple and effective preliminary screening tool for assessing the antifungal activity of novel compounds.[4][5]

Causality Behind Experimental Choices:

• Choice of Agar: Potato Dextrose Agar (PDA) or Sabouraud Dextrose Agar (SDA) are commonly used for the cultivation of fungi as they provide the necessary nutrients for robust growth.

• Spore Suspension: Using a standardized spore suspension ensures a uniform lawn of fungal growth, which is essential for observing clear zones of inhibition.

• Well Diffusion: This method allows the compound to diffuse into the agar, creating a concentration gradient. The size of the zone of inhibition is proportional to the antifungal activity and the diffusion characteristics of the compound.

Protocol:

• Preparation of Fungal Inoculum: Prepare a spore suspension of the test fungus in sterile saline containing a small amount of Tween 80 (to aid in spore dispersal) and adjust the concentration to approximately 1 x 10^6 spores/mL.

• Preparation of Agar Plates: Pour sterile, molten Potato Dextrose Agar (PDA) into sterile Petri dishes and allow it to solidify.

• Inoculation: Spread 100 µL of the fungal spore suspension evenly over the surface of the agar plate.

• Well Creation: Use a sterile cork borer to create wells (6-8 mm in diameter) in the agar.

• Application of Compound: Add a defined volume (e.g., 50-100 µL) of the pyrazolo[3,4-b]quinoxaline compound solution (at a known concentration) into a designated well.

• Controls: Use a known antifungal agent (e.g., Fluconazole) as a positive control and the solvent used to dissolve the compound as a negative control in separate wells.

• Incubation: Incubate the plates at 28-30°C for 48-72 hours, or until sufficient fungal growth is observed.

• Measurement of Inhibition Zone: Measure the diameter of the zone of inhibition (the clear area around the well where fungal growth is absent) in millimeters.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxicity of novel compounds.[6][7]

Causality Behind Experimental Choices:

• Principle: The assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow MTT to a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

• Cell Lines: Using a representative mammalian cell line (e.g., HEK293, a human embryonic kidney cell line) provides an initial assessment of the compound's potential toxicity to normal human cells.

Protocol:

• Cell Seeding: Seed a 96-well plate with a suitable mammalian cell line (e.g., HEK293) at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the pyrazolo[3,4-b]quinoxaline compound in cell culture medium and add them to the wells. Include a vehicle control (e.g., DMSO) and an untreated control.

• Incubation: Incubate the plate for 24-48 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 2-4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that causes 50% inhibition of cell growth).

Data Presentation

Quantitative data should be summarized in a clear and organized manner to facilitate comparison and interpretation.

Table 1: Minimum Inhibitory Concentration (MIC) of Novel Pyrazolo[3,4-b]quinoxaline Compounds

Compound ID	Test Microorganism	Gram Stain	MIC (µg/mL)	Positive Control	MIC of Positive Control (µg/mL)
PQX-001	Staphylococcus aureus	Positive	[Insert Data]	Vancomycin	[Insert Data]
PQX-001	Escherichia coli	Negative	[Insert Data]	Ciprofloxacin	[Insert Data]
PQX-002	Staphylococcus aureus	Positive	[Insert Data]	Vancomycin	[Insert Data]
PQX-002	Escherichia coli	Negative	[Insert Data]	Ciprofloxacin	[Insert Data]

Table 2: Antifungal Activity (Zone of Inhibition) of Novel Pyrazolo[3,4-b]quinoxaline Compounds

Compound ID	Test Fungus	Zone of Inhibition (mm)	Positive Control	Zone of Inhibition of Positive Control (mm)
PQX-001	Candida albicans	[Insert Data]	Fluconazole	[Insert Data]
PQX-001	Aspergillus niger	[Insert Data]	Fluconazole	[Insert Data]
PQX-002	Candida albicans	[Insert Data]	Fluconazole	[Insert Data]
PQX-002	Aspergillus niger	[Insert Data]	Fluconazole	[Insert Data]

Table 3: Cytotoxicity (IC50) of Novel Pyrazolo[3,4-b]quinoxaline Compounds

Compound ID	Cell Line	IC50 (µM)
PQX-001	HEK293	[Insert Data]
PQX-002	HEK293	[Insert Data]

Visualizations

Diagrams are essential for visualizing experimental workflows and hypothetical mechanisms of action.

Caption: Workflow for the Broth Microdilution MIC Assay.

Caption: Workflow for the Agar Well Diffusion Antifungal Assay.

Caption: Hypothetical Mechanism of Antimicrobial/Antifungal Action.

References

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Application Notes and Protocols for 1H-Pyrazolo[3,4-b]quinoxaline Derivatives as Green-Emitting Dopants in Organic Light-Emitting Diodes (OLEDs)

Introduction: The Quest for Efficient and Stable Green Emitters in OLED Technology

The advancement of organic light-emitting diode (OLED) technology for displays and solid-state lighting is intrinsically linked to the development of highly efficient and stable emissive materials. Green-emitting dopants are a cornerstone of full-color displays, and the 1H-pyrazolo[3,4-b]quinoxaline scaffold has emerged as a promising class of fluorescent emitters.[1][2] These compounds exhibit intense fluorescence, high thermal stability, and the potential for high quantum yields, making them excellent candidates for use in electroluminescent devices.[1][3]

The core structure of 1H-pyrazolo[3,4-b]quinoxaline, a fused heterocyclic system, can be readily modified with various substituents to fine-tune its photophysical and electronic properties.[1] Of particular interest is the introduction of N,N-dialkylamino groups, which act as strong electron-donating moieties. This strategic substitution can induce a significant intramolecular charge transfer (ICT) character in the excited state, leading to a red-shift in the emission spectrum towards the green region and enhancing the fluorescence quantum yield.[3]

This guide provides a comprehensive overview of the application of 1H-pyrazolo[3,4-b]quinoxaline derivatives as green-emitting dopants in OLEDs. It is intended for researchers and scientists in the fields of materials science, organic electronics, and drug development who are interested in the synthesis, characterization, and device fabrication of novel OLED materials. We will delve into the synthetic methodologies, explore the key photophysical properties, and provide a detailed protocol for the fabrication and characterization of a high-efficiency green OLED.

Molecular Design and Synthesis of Green-Emitting 1H-Pyrazolo[3,4-b]quinoxaline Dopants

The synthesis of 1H-pyrazolo[3,4-b]quinoxaline derivatives can be achieved through several established synthetic routes, with the condensation of o-phenylenediamines with α-dicarbonyl compounds being a classic and versatile method.[4] For the targeted green-emitting dopants bearing an N,N-dialkylamino substituent, a multi-step synthesis is typically employed.

A representative synthetic pathway is the condensation of a substituted o-phenylenediamine with a pyrazole-based dicarbonyl compound. The general approach involves the synthesis of a 1,2-dicarbonyl precursor, which is then cyclized with the appropriately substituted diamine.

Caption: General synthetic workflow for N,N-dialkylamino-1H-pyrazolo[3,4-b]quinoxaline derivatives.

Protocol: Synthesis of a Representative Green Emitter

This protocol outlines a general procedure for the synthesis of a 1H-pyrazolo[3,4-b]quinoxaline derivative with an N,N-dialkylamino substituent, based on established methodologies.[3]

Step 1: Synthesis of the Pyrazole-based α-dicarbonyl Precursor

The synthesis of the pyrazole precursor is a critical first step. A common method is the Friedländer condensation, which involves the reaction of an o-aminoaryl ketone with a compound containing an active methylene group.[1]

Step 2: Condensation and Cyclization

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the substituted o-phenylenediamine (1.0 eq.) in a suitable solvent such as ethanol or acetic acid.

• Add the pyrazole-based α-dicarbonyl compound (1.0 eq.) to the solution.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction time can vary from a few hours to overnight.

• Upon completion, allow the reaction mixture to cool to room temperature. The product may precipitate out of the solution.

• Collect the crude product by filtration and wash with a cold solvent (e.g., ethanol or diethyl ether).

Step 3: Purification and Characterization

• The crude product is typically purified by column chromatography on silica gel, using a suitable eluent system (e.g., a mixture of hexane and ethyl acetate).

• Further purification can be achieved by recrystallization from an appropriate solvent (e.g., ethanol, toluene, or a solvent mixture).

• The final product should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis to confirm its structure and purity.

Photophysical Properties: The Key to Luminous Performance

The photophysical properties of the 1H-pyrazolo[3,4-b]quinoxaline dopants are paramount to their performance in OLEDs. The introduction of an N,N-dialkylamino group significantly influences these properties.

Absorption and Emission Spectra: These derivatives typically exhibit strong absorption in the UV-visible region. The emission spectra are characterized by a distinct green fluorescence. For instance, several N,N-dialkylamino substituted 1H-pyrazolo[3,4-b]quinoxalines show emission maxima in the range of 520–540 nm in solution.[3]

Quantum Yield: The fluorescence quantum yield (ΦF) is a critical parameter that dictates the efficiency of light emission. In moderately polar solvents, these green-emitting dopants can exhibit quantum yields close to unity, indicating highly efficient fluorescence.[3]

Solvatochromism: The emission color of these compounds can be sensitive to the polarity of the surrounding medium, a phenomenon known as solvatochromism. The absorption and emission maxima tend to shift to longer wavelengths (red-shift) with increasing solvent polarity.[3] This is a hallmark of a molecule with a significant intramolecular charge transfer character in its excited state.

Compound	Solvent	Absorption Max (nm)	Emission Max (nm)	Quantum Yield (ΦF)
Representative N,N-dialkylamino-1H-pyrazolo[3,4-b]quinoxaline	Toluene	~450	~520	High
Dichloromethane	~460	~530	Very High
Acetonitrile	~470	~540	High

Note: The above data is representative and the exact values will depend on the specific molecular structure.

OLED Device Fabrication and Characterization

The successful integration of these green-emitting dopants into an OLED device requires a carefully designed device architecture and precise fabrication process. A common approach is to use a multi-layer structure fabricated by thermal evaporation under high vacuum.

Caption: A typical multi-layer OLED device structure utilizing a 1H-pyrazolo[3,4-b]quinoxaline dopant.

Protocol: Fabrication of a Green-Emitting OLED

This protocol describes the fabrication of a green OLED using a 1H-pyrazolo[3,4-b]quinoxaline derivative as the dopant in an Alq3 host.

Step 1: Substrate Preparation

• Start with pre-patterned indium tin oxide (ITO) coated glass substrates.

• Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

• Dry the substrates with a stream of high-purity nitrogen gas.

• Immediately before loading into the deposition chamber, treat the substrates with oxygen plasma to improve the work function of the ITO and enhance hole injection.

Step 2: Organic and Metal Layer Deposition

• Transfer the cleaned substrates into a high-vacuum thermal evaporation system with a base pressure of < 10-6 Torr.

• Deposit the organic and metal layers sequentially without breaking the vacuum. The deposition rates should be carefully controlled using a quartz crystal monitor.

  • Hole Transport Layer (HTL): Deposit a 60 nm thick layer of N,N'-di(1-naphthyl)-N,N'-diphenyl-(1,1'-biphenyl)-4,4'-diamine (NPB) at a rate of 1-2 Å/s.

  • Emissive Layer (EML): Co-evaporate the 1H-pyrazolo[3,4-b]quinoxaline dopant and tris(8-hydroxyquinolinato)aluminum (Alq3) as the host material to form a 30 nm thick layer. The doping concentration is a critical parameter and typically ranges from 1% to 10% by weight. The total deposition rate should be around 2 Å/s.

  • Electron Transport Layer (ETL): Deposit a 20 nm thick layer of neat Alq3 at a rate of 1-2 Å/s.

  • Cathode: Deposit a 200 nm thick layer of magnesium and silver (Mg:Ag) with a typical ratio of 10:1 by co-evaporation.

Step 3: Encapsulation

• After deposition, the devices should be encapsulated in a dry nitrogen-filled glovebox to prevent degradation from moisture and oxygen. A glass lid can be sealed onto the device using a UV-curable epoxy resin.

Device Characterization

The performance of the fabricated OLEDs should be characterized to evaluate their efficiency and color quality.

• Current Density-Voltage-Luminance (J-V-L) Characteristics: These are measured using a source meter and a photometer.

• Electroluminescence (EL) Spectra: The emission spectrum of the device is measured using a spectroradiometer.

• Efficiency Calculations: The current efficiency (cd/A), power efficiency (lm/W), and external quantum efficiency (EQE, %) are calculated from the J-V-L data.

• Color Coordinates: The Commission Internationale de l'Éclairage (CIE) coordinates are determined from the EL spectrum to quantify the color of the emitted light.

Performance and Future Outlook

OLEDs fabricated with N,N-dialkylamino-substituted 1H-pyrazolo[3,4-b]quinoxaline dopants have demonstrated promising performance. Devices with a standard architecture have achieved high efficiencies, with reported values in the range of 7.5–9.7 cd/A for bright green emission.[2][3] The emission is typically characterized by a narrow bandwidth, which is desirable for display applications.

Structure-Property Relationships and Optimization:

The performance of these dopants is intrinsically linked to their molecular structure. The nature of the N,N-dialkylamino group and other substituents on the pyrazoloquinoxaline core can influence the emission color, quantum yield, and charge transport properties. Further optimization of the molecular design, for example, by introducing bulky groups to suppress aggregation-caused quenching, could lead to even higher efficiencies and improved device stability.

The choice of the host material is also critical. While Alq3 is a widely used and effective host, exploring other host materials with suitable energy levels and charge transport characteristics could further enhance device performance by improving the energy transfer from the host to the dopant and balancing the charge carrier injection and transport within the emissive layer.

References

• Danel, A., Gondek, E., Kucharek, M., Szlachcic, P., & Gut, A. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules, 27(9), 2775. [Link]

• Wang, P., Xie, Z., Wong, O., Lee, C., Wong, N., Hung, L., & Lee, S. (2002). New 1H-pyrazolo[3,4-b]quinoxaline derivatives as sharp green-emitting dopants for highly efficient electroluminescent devices. Chemical Communications, (12), 1404-1405. [Link]

• Nadeem Afroze, N., & Subramani, K. (2012). QUANTUM-CHEMICAL SIMULATIONS ON PYRAZOLO [3,4-b] QUINOLINE AS A DOPANT IN MULTIPLAYER-OLED (Organic Light Emitting Diode) FABRICATION. Trade Science Inc.[Link]

• Andrzejak, M., et al. (2014). Photophysical properties of Derivatives of 1H-pyrazolo[3,4-b]quinoline and 1H-pyrazolo[3,4-b]quinoxaline. ResearchGate. [Link]

• Wang, P., Xie, Z., Hong, Z., Tang, J., Wong, O., Lee, C., Wong, N., Hung, L., & Lee, S. (2003). Synthesis, photoluminescence and electroluminescence of new 1H-pyrazolo[3,4-b]quinoxaline derivatives. Journal of Materials Chemistry, 13(8), 1894-1899. [Link]

• Gondek, E., et al. (2023). Yellow-green high-efficiency TADF OLED with phenoxazine and quinoxaline as emitter. ResearchGate. [Link]

• Sarjidan, M. A. M., et al. (2014). Fabrication and Characterization of Organic Light-Emitting Diodes Containing Small Molecules Blends as Emissive Layer. Advanced Materials Research, 925, 245-249. [Link]

• Zayed, M. F. (2023). Methods of Preparation of Quinoxalines. Encyclopedia.pub. [Link]

• Kityk, I. V., et al. (2013). Electroluminescent properties of 6-N,N-diarylsubstituted-1H-pyrazolo[3,4-b]quinolines as light emitting diode chromophore. Journal of Materials Science: Materials in Electronics, 24(2), 613-617. [Link]

• Niziol, J., et al. (2012). The photophysical properties of 1 H -pyrazolo[3,4- b ]quinoxalines derivatives and their possible optoelectronic application. ResearchGate. [Link]

• Pérez-Bolívar, C., et al. (2011). High-efficiency tris(8-hydroxyquinoline)aluminum (Alq3) complexes for organic white-light-emitting diodes and solid-state lighting. Chemistry, 17(33), 9076-82. [Link]

• Taylor & Francis. (n.d.). Alq3 – Knowledge and References. Taylor & Francis Online. [Link]

• Lee, S. H., et al. (2018). Characterization of vacuum-deposited and solution-processed N, N′-bis-(1-naphthyl)-N, N′-diphenyl-1, 1′-biphenyl-4, 4′-diamine hole transport layers based organic light emitting devices. ResearchGate. [Link]

• Bakr, E. M., et al. (2024). Development of New Pyrazolo [3,4-b]Pyridine Derivatives as Potent Anti-Leukemic Agents and Topoisomerase IIα Inhibitors with Broad-Spectrum Cytotoxicity. Molecules, 29(1), 109. [Link]

• Cervantes-Reyes, M., et al. (2017). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. Journal of Chemistry, 2017, 9702358. [Link]

Sources

• 1. 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New one-pot synthesis of 4-arylpyrazolo[3,4-b]pyridin-6-ones based on 5-aminopyrazoles and azlactones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, photoluminescence and electroluminescence of new 1H-pyrazolo[3,4-b]quinoxaline derivatives - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. utoronto.scholaris.ca [utoronto.scholaris.ca]

Application Notes and Protocols for the Spectroscopic Characterization of 1H-Pyrazolo[3,4-b]quinoxaline

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini Division

Introduction: The Significance of 1H-Pyrazolo[3,4-b]quinoxaline

1H-Pyrazolo[3,4-b]quinoxaline is a fused heterocyclic system composed of pyrazole and quinoxaline rings. This scaffold is of significant interest in medicinal chemistry and materials science due to the diverse biological and photophysical properties exhibited by its derivatives.[1][2] Members of this compound class have been investigated for their potential as fluorescent sensors, materials for organic light-emitting diodes (OLEDs), and as therapeutic agents.[1] Given its importance, the unambiguous structural confirmation and purity assessment of 1H-Pyrazolo[3,4-b]quinoxaline and its analogues are paramount. This guide provides a detailed overview of the principles and methodologies for the comprehensive spectroscopic characterization of the parent 1H-Pyrazolo[3,4-b]quinoxaline molecule using Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Molecular Structure and Numbering

The structural integrity of 1H-Pyrazolo[3,4-b]quinoxaline is the foundation of its chemical and biological activity. A clear understanding of its atom numbering system is crucial for the correct assignment of spectroscopic signals.

Figure 2. Integrated workflow for spectroscopic characterization.

Conclusion

The combination of NMR, IR, and Mass Spectrometry provides a comprehensive and self-validating system for the characterization of 1H-Pyrazolo[3,4-b]quinoxaline. While this guide offers a detailed predictive framework based on sound chemical principles, it is imperative for researchers to acquire experimental data on their synthesized compounds and use these notes as a reference for interpretation. The methodologies and expected spectral features outlined herein will aid in the accurate identification and purity assessment of this important heterocyclic scaffold, thereby supporting its further development in various scientific and industrial applications.

References

• Danel, A., Gondek, E., Kucharek, M., Szlachcic, P., & Gut, A. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules, 27(9), 2775. [Link]

• Donaire-Arias, A., Montagut, A. M., Puig de la Bellacasa, R., Estrada-Tejedor, R., Teixidó, J., & Borrell, J. I. (2022). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules, 27(7), 2237. [Link]

Sources

• 1. dau.url.edu [dau.url.edu]
• 2. 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Regioselectivity in Asymmetric Pyrazolo[3,4-b]quinoxaline Synthesis

Welcome to the Technical Support Center for the synthesis of asymmetric pyrazolo[3,4-b]quinoxalines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of regioselectivity in this critical synthetic process. Here, we address common challenges, provide in-depth troubleshooting strategies, and answer frequently asked questions to support your experimental success.

Troubleshooting Guide: Navigating Regioselectivity Challenges

The synthesis of asymmetrically substituted pyrazolo[3,4-b]quinoxalines often presents a significant hurdle: the formation of regioisomers, specifically the undesired N-2 isomer alongside the desired N-1 isomer. This guide provides practical, evidence-based solutions to common issues encountered in the lab.

Issue 1: My reaction yields a mixture of N-1 and N-2 regioisomers. How can I enhance the selectivity for the desired N-1 isomer?

Underlying Cause: The formation of N-1 versus N-2 isomers is a consequence of the two nucleophilic nitrogen atoms in the pyrazole ring exhibiting similar reactivity towards the electrophilic centers of the quinoxaline precursor. The final isomer ratio is influenced by a delicate interplay of steric hindrance, electronic effects, and reaction conditions.

Solutions:

• Strategic Choice of Starting Materials:

  • Substituent Effects on the Pyrazole Ring: The steric bulk of the substituent at the 3-position of the aminopyrazole can significantly influence the regiochemical outcome. A bulkier group at this position will sterically hinder the N-2 position, thereby favoring alkylation or acylation at the N-1 position.[1] For instance, a phenyl group at the 3-position has been shown to favor the formation of the corresponding 1H-pyrazolo[3,4-b]quinoline, while a smaller methyl group may lead to a mixture of isomers.[2]

• Optimization of Reaction Conditions:

  • Solvent and Base Selection: The choice of solvent and base can alter the ionic character of the transition state and the aggregation of reactants, thereby influencing the regioselectivity. For N-alkylation of pyrazoles, conditions such as cesium carbonate in DMF have been shown to favor the N-1 isomer.[3]

  • Temperature Control: In some cases, the formation of one isomer may be kinetically favored while the other is thermodynamically more stable. Varying the reaction temperature can therefore shift the product ratio. Lower temperatures may favor the kinetically controlled product, while higher temperatures can allow for equilibration to the thermodynamically favored isomer.

Experimental Protocol for Optimizing N-1 Selectivity:

• Reactant Selection: Begin with a 5-amino-3-substituted-1H-pyrazole where the 3-substituent is sterically demanding (e.g., a phenyl or tert-butyl group).

• Solvent and Base Screening:

  • Condition A (Polar Aprotic): To a solution of the aminopyrazole in anhydrous DMF, add 1.2 equivalents of cesium carbonate. Stir for 30 minutes at room temperature. Add the substituted o-phenylenediamine precursor.

  • Condition B (Nonpolar): In a separate reaction, use a nonpolar solvent like toluene with a non-nucleophilic base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

• Temperature Variation: Run both reactions at a range of temperatures (e.g., room temperature, 60 °C, and 100 °C).

• Analysis: Monitor the reactions by TLC or LC-MS. Upon completion, carefully isolate the products and determine the isomeric ratio using ¹H NMR spectroscopy.

Data Summary: Effect of Reaction Conditions on N-1/N-2 Ratio

Condition	Base	Solvent	Temperature (°C)	N-1:N-2 Ratio (Hypothetical)
1	Cs₂CO₃	DMF	25	85:15
2	Cs₂CO₃	DMF	100	95:5
3	DBU	Toluene	100	70:30

This table is a generalized representation. Actual results will vary based on specific substrates.

Issue 2: I'm uncertain about the regiochemistry of my product. What analytical techniques can definitively assign the N-1 and N-2 isomers?

Underlying Cause: The structural similarity between N-1 and N-2 isomers of pyrazolo[3,4-b]quinoxalines can make their differentiation challenging using standard 1D NMR techniques alone, as the chemical shifts of the protons on the quinoxaline ring may be very similar in both isomers.

Solutions:

• 2D NMR Spectroscopy:

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This is a powerful technique for determining spatial proximity between protons. For an N-1 substituted isomer, a NOE correlation would be expected between the protons of the N-1 substituent and the H-9 proton of the quinoxaline ring. This correlation would be absent in the N-2 isomer.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. For an N-1 substituted pyrazolo[3,4-b]quinoxaline, a correlation between the protons of the N-1 substituent and the C-9a carbon of the quinoxaline ring would be expected. Conversely, for an N-2 isomer, correlations might be observed to the C-3a carbon.

• X-ray Crystallography: Single-crystal X-ray diffraction provides unambiguous structural determination if a suitable crystal can be obtained.

Logical Workflow for Isomer Differentiation:

Caption: Workflow for the structural elucidation of pyrazolo[3,4-b]quinoxaline isomers.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing asymmetric pyrazolo[3,4-b]quinoxalines?

The most prevalent methods involve the condensation of a substituted o-phenylenediamine with a pyrazole derivative containing two adjacent electrophilic centers. One of the most established methods is the Friedländer annulation, which involves the reaction of an o-aminocarbonyl compound with a compound containing an active α-methylene group.[2] Variations of this approach, including multicomponent reactions, are also widely used to generate the pyrazolo[3,4-b]quinoxaline core.[2]

Q2: What is the mechanistic basis for the formation of N-1 versus N-2 isomers?

The regioselectivity arises from the initial nucleophilic attack of one of the pyrazole nitrogens onto one of the electrophilic centers of the quinoxaline precursor. The favored pathway is determined by the relative stability of the transition states leading to the two possible intermediates. Factors that stabilize one transition state over the other include:

• Steric Effects: Bulky substituents on the pyrazole or the diamine can hinder the approach to one of the nitrogen atoms.

• Electronic Effects: Electron-donating or -withdrawing groups on either reactant can alter the nucleophilicity of the pyrazole nitrogens and the electrophilicity of the reaction centers on the diamine precursor.

• Catalyst Interaction: The catalyst can coordinate preferentially to one of the nitrogen atoms, directing the reaction towards a specific isomer.

Q3: Are there any general guidelines to predict the regiochemical outcome?

While no universal rule exists, some general trends can be observed. In many cases, reactions under thermodynamic control (higher temperatures, longer reaction times) tend to favor the more stable N-1 isomer. Steric hindrance is also a reliable predictor; larger substituents adjacent to the N-2 position of the pyrazole will generally favor the formation of the N-1 product.[1]

Q4: Where can I find reliable characterization data for known N-1 and N-2 substituted pyrazolo[3,4-b]quinoxalines?

Authoritative sources for characterization data include peer-reviewed scientific journals and chemical databases such as the Cambridge Structural Database (for X-ray crystal structures) and SciFinder or Reaxys. When consulting the literature, it is crucial to carefully examine the experimental sections for detailed spectroscopic data (¹H NMR, ¹³C NMR, mass spectrometry) and, if available, 2D NMR and crystallographic data to confirm the reported regiochemistry.

References

• Danel, A., Gondek, E., Kucharek, M., Szlachcic, P., & Gut, A. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules, 27(9), 2775. [Link]

• Donaire-Arias, A., Montagut, A. M., Puig de la Bellacasa, R., Estrada-Tejedor, R., Teixidó, J., & Borrell, J. I. (2022). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules, 27(7), 2237. [Link]

• Donaire-Arias, A., Montagut, A. M., Puig de la Bellacasa, R., Estrada-Tejedor, R., Teixidó, J., & Borrell, J. I. (2022). 1 H-Pyrazolo[3,4- b]pyridines: Synthesis and Biomedical Applications. PubMed, 35408636. [Link]

• Anizon, F., Giraud, F., Gueddou, L., Bach, S., Morcrette, I., Endicott, J., & Joseph, B. (2010). Synthesis and biological activities of pyrazolo[3,4-g]quinoxaline derivatives. European journal of medicinal chemistry, 45(6), 2354–2362. [Link]

• Oxford Instruments. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. [Link]

• Manjula Rani, K., & Rajendran, S. P. (2014). Synthesis and Characterization of Pyrazolo[3,4-B] Quinoline – a Finer Approach to the Drug Chemistry. International Journal of Innovative Research in Science, Engineering and Technology, 3(9), 15966-15971. [Link]

• Kim, D. W., & Dong, V. M. (2021). Enantioselective Addition of Pyrazoles to Dienes. Angewandte Chemie (International ed. in English), 60(41), 22259–22263. [Link]

• Danel, A., Gondek, E., Kucharek, M., Szlachcic, P., & Gut, A. (2022). 1H-pyrazolo[3,4-b]quinolines: synthesis and properties over 100 years of research. MDPI. [Link]

• Bullington, J. L., Wolff, R. R., & Jackson, P. F. (2002). Regioselective preparation of 2-substituted 3,4-diaryl pyrroles: a concise total synthesis of ningalin B. The Journal of organic chemistry, 67(26), 9439–9442. [Link]

• Arcadi, A., Chiarini, M., Marinelli, F., & Rossi, E. (2023). Synthesis of Functionalized 3H-pyrrolo-[1,2,3-de] Quinoxalines via Gold-Catalyzed Intramolecular Hydroamination of Alkynes. Catalysts, 13(8), 1183. [Link]

• Chem Help ASAP. (2022, June 13). distinguishing isomers by 1H NMR spectroscopy. YouTube. [Link]

• Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(3), 576-579. [Link]

• Jarvis, A. G., & Friscic, T. (2024). T1 T2* Relaxation Time Correlation NMR Monitoring of the Mechanochemical Formation of Quinoxaline Derivatives. ChemRxiv. [Link]

• Gryko, D. T., & Twarda-Cłapak, A. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry, 86(12), 8234-8245. [Link]

• Hagimori, M., Yoshida, T., Nishimura, Y., Ogawa, Y., & Tanaka, K. (2022). Syntheses of novel pyridine-based low-molecular-weight luminogens possessing aggregation-induced emission enhancement (AIEE) properties. Beilstein Journal of Organic Chemistry, 18, 580-587. [Link]

• Elgogary, S. R., El-Telbani, E. M., & Radini, I. (2024). Syntheses and Biological Activities of Tricyclic-fused Quinoxaline Ring Systems (A Review). Part I: Thienoquinoxalines. Indian Journal of Heterocyclic Chemistry, 34(02), 173. [Link]

• Balaraman, E., Gnanaprakasam, B., & Milstein, D. (2019). Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes. ACS Catalysis, 9(1), 365-370. [Link]

• Sharma, P., Sharma, N., & Singh, B. (2024). Regioselective Synthesis of Cycloalkane-fused Pyrazolo[4,3- e]pyridines through Tandem Reaction of 5-aminopyrazoles, Cyclic Ketones and Electron-rich Olefins. Current Organic Synthesis, 21(7), 947-956. [Link]

• Rosa, G. P., Ebeling, G., Dupont, J., & Monteiro, A. L. (2002). Regiochemistry control of pyrazoles by solvent used and β-enamino diketones structure: Regioselective synthesis of 4,5-disubstituted N-phenylpyrazoles. Tetrahedron Letters, 43(24), 4383-4386. [Link]

• Wang, X., Sun, K., & Zhang, J. (2014). Divergent Construction of Pyrazoles via Michael Addition of N-Arylhydrazones to 1,2-Diaza-1,3-dienes. Organic Letters, 16(18), 4782-4785. [Link]

Sources

• 1. Enantioselective Addition of Pyrazoles to Dienes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research [mdpi.com]
• 3. ruj.uj.edu.pl [ruj.uj.edu.pl]

Technical Support Center: Purification Strategies for Polar 1H-Pyrazolo[3,4-b]quinoxaline Derivatives

Welcome to the dedicated technical support center for navigating the purification challenges of polar 1H-Pyrazolo[3,4-b]quinoxaline derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter specific hurdles in isolating these valuable heterocyclic compounds. The inherent basicity of the pyrazole and quinoxaline nitrogen atoms, coupled with the potential for various polar functional groups, often complicates standard purification protocols.

This resource provides in-depth, experience-driven troubleshooting guides and frequently asked questions to address common issues encountered in the laboratory. Our focus is on explaining the "why" behind each strategic choice, ensuring a robust and reproducible purification workflow.

Troubleshooting Guide: Common Purification Problems & Solutions

This section addresses specific, practical issues you may face during the purification of polar 1H-Pyrazolo[3,4-b]quinoxaline derivatives.

Problem 1: My compound is streaking badly on a silica gel TLC plate and I'm getting poor separation in my column.

Root Cause Analysis: This is a classic sign of strong, undesirable interactions between the basic nitrogen atoms in your pyrazoloquinoxaline core and the acidic silanol groups on the surface of the silica gel.[1][2] This leads to tailing, broad peaks, and often, irreversible adsorption of your compound onto the stationary phase.[3]

Strategic Solutions:

• Mobile Phase Modification (Base Additive):

  • Mechanism: Neutralize the acidic silica surface by adding a small amount of a basic modifier to your eluent. This "shields" your basic compound from strong interactions with the stationary phase, leading to more symmetrical peak shapes and improved resolution.[1][2]

  • Protocol:

    • Start by adding 0.1-1% triethylamine (Et₃N) to your chosen solvent system (e.g., dichloromethane/methanol or ethyl acetate/hexane).

    • If triethylamine is too volatile or not providing sufficient improvement, consider using 0.1-1% of a 25% ammonia solution in water (NH₄OH) in a highly polar mobile phase like DCM/MeOH.[2] Be mindful of the added water's effect on solubility.

    • Run a new TLC with the modified eluent to observe the improvement in spot shape before attempting column chromatography.

• Alternative Stationary Phases:

  • Mechanism: If base additives are insufficient or incompatible with your compound's stability, switching to a less acidic stationary phase is a powerful alternative.

  • Recommendations:

    • Alumina (Basic or Neutral): Alumina is a good first choice for basic compounds.[4] Basic alumina will have a strong affinity for any acidic impurities, while neutral alumina provides a less interactive surface than silica.

    • Deactivated Silica Gel: You can prepare this in-house by flushing the packed column with your mobile phase containing a higher concentration of a base modifier (e.g., 5% Et₃N in hexane) before loading your sample.

Problem 2: My highly polar compound either stays at the baseline in all solvent systems or requires pure methanol to move, resulting in no separation.

Root Cause Analysis: Your compound is too polar for traditional normal-phase chromatography. The strong hydrogen bonding and dipole-dipole interactions with the silica gel are outcompeting the solvating power of even moderately polar eluents. Running the column in 100% methanol dissolves everything, including the silica gel to some extent, and provides no selectivity.[5]

Strategic Solutions:

• Reverse-Phase Chromatography (RP-HPLC):

  • Mechanism: This technique is ideal for polar compounds. It utilizes a nonpolar stationary phase (like C18-bonded silica) and a polar mobile phase (typically water/acetonitrile or water/methanol).[6][7][8][9] Polar compounds have weak interactions with the nonpolar stationary phase and elute based on subtle differences in their hydrophobicity.

  • Protocol:

    • Dissolve a small sample of your crude material in the mobile phase (e.g., 50:50 water:acetonitrile).

    • Start with a shallow gradient, for example, 5% to 95% acetonitrile in water over 20-30 minutes on an analytical RP-HPLC to develop a separation method.

    • For preparative scale, translate the analytical method to a larger column, ensuring your sample is fully dissolved in the initial mobile phase conditions.

• Hydrophilic Interaction Liquid Chromatography (HILIC):

  • Mechanism: HILIC is a variant of normal-phase chromatography that is well-suited for very polar, water-soluble compounds that are not retained in reverse-phase.[10][11] It uses a polar stationary phase (like silica or an amine-bonded phase) and a mobile phase consisting of a high concentration of an organic solvent (like acetonitrile) with a smaller amount of an aqueous solvent (like water). Water acts as the strong, eluting solvent.[11]

  • Benefit: This can be a powerful technique for polar pyrazoloquinoxalines that might elute too early even in reverse-phase chromatography.

Problem 3: My compound "oils out" during recrystallization instead of forming crystals.

Root Cause Analysis: This common issue occurs for several reasons: the melting point of your compound is lower than the boiling point of your chosen solvent, the solution is cooling too rapidly, or the presence of impurities is inhibiting crystal lattice formation.[12]

Strategic Solutions:

• Solvent System Modification:

  • Lower Boiling Point Solvent: Choose a solvent in which your compound is soluble at elevated temperatures but has a boiling point well below your compound's melting point.[12]

  • Two-Solvent System: This is often the most effective solution. Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble). Then, slowly add a "poor" solvent (in which it is sparingly soluble) dropwise at an elevated temperature until the solution becomes faintly cloudy. Add a drop or two of the "good" solvent to clarify, and then allow it to cool slowly.

• Controlled Cooling:

  • Mechanism: Slow cooling allows for the ordered arrangement of molecules into a crystal lattice. Rapid cooling traps molecules in a disordered, liquid-like state.

  • Procedure: After preparing your hot, saturated solution, insulate the flask (e.g., with glass wool or by placing it in a warm water bath that is allowed to cool to room temperature). Do not place it directly into an ice bath.[12]

• Pre-Purification:

  • If significant impurities are present, they can disrupt crystallization. A rapid filtration through a small plug of silica or alumina to remove baseline impurities before recrystallization can be highly effective.[12]

Purification Strategy Decision Workflow

The following diagram outlines a logical workflow for selecting an appropriate purification strategy for your polar 1H-Pyrazolo[3,4-b]quinoxaline derivative.

Caption: Decision workflow for selecting a purification method.

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for column chromatography of a newly synthesized pyrazoloquinoxaline? A1: A good starting point for moderately polar compounds is a mixture of ethyl acetate and hexanes. For more polar derivatives, a dichloromethane (DCM) and methanol (MeOH) system is standard.[5] Begin with a low polarity mixture (e.g., 2% MeOH in DCM) and gradually increase the methanol concentration based on TLC analysis.

Q2: Can I use reverse-phase flash chromatography instead of HPLC? A2: Yes, reverse-phase flash chromatography using C18-functionalized silica is an excellent and scalable alternative to preparative HPLC. It is particularly useful for purifying gram-scale quantities of polar compounds and follows the same separation principles as HPLC.[9]

Q3: My compound is UV-active. How can I use this to my advantage during purification? A3: The aromatic nature of the pyrazoloquinoxaline core makes most derivatives UV-active. This is incredibly useful for Thin-Layer Chromatography (TLC) visualization, allowing you to monitor reaction progress and column fractions easily using a UV lamp (typically at 254 nm).[12]

Q4: I've purified my compound, but the yield is very low. Where could it have gone? A4: Low recovery can be due to several factors. If using normal-phase chromatography, your compound may have irreversibly adsorbed to the silica gel.[3][13] Test the stability of your compound on a small spot on a TLC plate; if the spot disappears over time, it is decomposing on the silica.[14] During liquid-liquid extractions, ensure the pH of the aqueous layer is adjusted to ensure your basic compound is in its neutral form to favor partitioning into the organic layer.

Q5: Is there a non-chromatographic method to purify these compounds? A5: Recrystallization is a powerful non-chromatographic technique, especially for final polishing to obtain highly pure, crystalline material.[12][15][16] If your compound is acidic or basic, acid-base extraction can be a useful initial step. For example, dissolving the crude mixture in an organic solvent and washing with dilute acid can extract basic impurities (or your basic product, which can then be recovered by basifying the aqueous layer and re-extracting).[17]

Key Purification Parameters Summary

Purification Challenge	Primary Technique	Stationary Phase	Typical Mobile Phase / Modifiers	Key Considerations
Moderate Polarity, Basic	Normal-Phase Column	Silica Gel or Alumina	Ethyl Acetate/Hexane or DCM/MeOH + 0.1-1% Et₃N or NH₄OH	The base additive is critical to prevent tailing.[1][2]
High Polarity	Reverse-Phase HPLC/Flash	C18-bonded Silica	Acetonitrile/Water or Methanol/Water	Ideal for compounds that streak severely on silica.[6][8]
Very High Polarity (Water-Soluble)	HILIC	Silica, Amine- or Diol-bonded	High % Acetonitrile with Water	Water is the strong eluting solvent.[10][11]
Final Purification of Solid	Recrystallization	N/A	Single solvent or two-solvent system (e.g., Ethanol, Ethyl Acetate/Hexane)	Requires slow cooling for optimal crystal growth.[12]

Detailed Protocol: Optimized Flash Column Chromatography for a Moderately Polar, Basic Pyrazoloquinoxaline

This protocol assumes the target compound shows an Rf of ~0.3 on a TLC plate using 5% Methanol in Dichloromethane with 1% Triethylamine.

• Slurry Preparation:

  • In a beaker, add silica gel to a starting eluent of 2% Methanol in Dichloromethane + 1% Triethylamine. Create a homogenous slurry that can be easily poured.

• Column Packing:

  • Secure a glass column vertically. Add a small plug of cotton or glass wool and a layer of sand.

  • Pour the silica slurry into the column. Use gentle air pressure to pack the column bed evenly and drain the excess solvent until it is level with the top of the silica bed.

• Sample Loading:

  • Dry Loading (Recommended): Dissolve your crude product in a minimal amount of a strong solvent (like DCM or MeOH). Add a small amount of silica gel (~2-3 times the weight of your crude product) and evaporate the solvent completely to get a dry, free-flowing powder.

  • Carefully add this powder to the top of the packed column, creating a uniform, thin band. Add a protective layer of sand on top. This method prevents band broadening and improves separation.[14]

• Elution:

  • Carefully add the starting eluent (2% MeOH/DCM + 1% Et₃N) to the column.

  • Begin collecting fractions. Monitor the elution by TLC.

  • Gradually increase the polarity of the mobile phase (e.g., to 5% MeOH, then 8% MeOH, all containing 1% Et₃N) to elute your compound. A stepwise gradient is often sufficient for flash chromatography.

• Fraction Analysis & Isolation:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield your purified compound.

References

• Danel, A.; Gondek, E.; Kucharek, M.; Szlachcic, P.; Gut, A. 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules2022 , 27, 2775. [Link]

• ResearchGate. How can we separate and purify compounds having low polarity by using Column Chromatography?. [Link]

• National Center for Biotechnology Information. Reverse-phase HPLC analysis and purification of small molecules. [Link]

• University of Rochester, Department of Chemistry. Purification: Troubleshooting Flash Column Chromatography. [Link]

• Danel, A.; Gondek, E.; Kucharek, M.; Szlachcic, P.; Gut, A. 1H-pyrazolo[3,4-b]quinolines: synthesis and properties over 100 years of research. Molecules2022 , 27(9), 2775. [Link]

• Reddit. Column chromatography & TLC on highly polar compounds?. [Link]

• Reddit. Purification of strong polar and basic compounds. [Link]

• Chemistry For Everyone. Do Polar Compounds Elute First In Column Chromatography?. [Link]

• Phenomenex. Reversed Phase HPLC Columns. [Link]

• ResearchGate. For highly polar compound, how to do the purification?. [Link]

• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems For Flash Column. [Link]

• Chemistry LibreTexts. B. Column Chromatography. [Link]

• Chemistry LibreTexts. 7.10: Reverse Phase Chromatography. [Link]

• International Journal of Innovative Research in Science, Engineering and Technology. Synthesis and Characterization of Pyrazolo[3,4-B] Quinoline – a Finer Approach to the Drug Chemistry. [Link]

• Royal Society of Chemistry. Synthesis, photoluminescence and electroluminescence of new 1H-pyrazolo[3,4-b]quinoxaline derivatives. [Link]

• Biotage. Very polar compound purification using aqueous normal-phase flash column chromatography. [Link]

• Organic Chemistry Portal. Quinoxaline synthesis. [Link]

• Scientific Research Publishing. Aspects on the Mechanism of the 1-Phenyl-1H-pyrazolo[3,4-b]quinoxaline Formation. [Link]

• ACG Publications. A Simple and efficient protocol for the synthesis of quinoxalines catalyzed by pyridine. [Link]

• MDPI. Push–Pull Derivatives Based on 2,4′-Biphenylene Linker with Quinoxaline,[18][19][20]Oxadiazolo[3,4-B]Pyrazine and[18][19][20]Thiadiazolo[3,4-B]Pyrazine Electron Withdrawing Parts. [Link]

• International Journal of Research and Analytical Reviews. Efficient Synthesis of Quinoxaline Derivatives Using A-Camforsulfonic Acid As An Organocatalyst. [Link]

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Technical Support Center: Overcoming Solubility Challenges of 1H-Pyrazolo[3,4-b]quinoxaline Analogs

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with 1H-Pyrazolo[3,4-b]quinoxaline analogs. This guide is designed to provide practical, in-depth solutions to the significant solubility challenges often encountered with this promising class of heterocyclic compounds. The inherent planarity and aromaticity of the pyrazoloquinoxaline scaffold, while beneficial for biological activity, frequently lead to poor aqueous solubility, hindering preclinical development and therapeutic application.[1]

This resource combines troubleshooting guides in a direct question-and-answer format with detailed experimental protocols and foundational FAQs. Our goal is to empower you with the scientific rationale and technical methodologies required to systematically overcome these solubility hurdles.

Troubleshooting Guide: Common Solubility Issues & Solutions

This section addresses specific experimental problems. The solutions are presented in a tiered approach, starting with simpler method adjustments and progressing to more advanced formulation strategies.

Question 1: My 1H-Pyrazolo[3,4-b]quinoxaline analog precipitates immediately when I add it to my aqueous assay buffer (e.g., PBS, pH 7.4). How can I get it into solution?

Answer:

This is the most common issue, stemming from the compound's hydrophobic nature. The immediate goal is to achieve and maintain a sufficient concentration for your experiment. Here is a systematic approach to troubleshoot this:

Level 1: pH Modification

• Scientific Rationale: The 1H-Pyrazolo[3,4-b]quinoxaline core contains multiple nitrogen atoms which can act as weak bases.[2][3] Protonating these sites by lowering the pH can introduce a positive charge, significantly increasing the molecule's interaction with water and thereby enhancing its solubility. The solubility of such ionizable compounds is often highly pH-dependent.[4][5]

• Recommended Action:

  • Determine the pKa: If not known, use computational tools (e.g., MarvinSketch, ChemAxon) to predict the pKa of your specific analog. This will indicate the pH range where the compound becomes ionized.

  • Conduct a pH-Solubility Profile: Systematically test the solubility of your compound across a range of pH values (e.g., from pH 2 to pH 8). This will identify the optimal pH for solubilization. For many basic compounds, a pH of 2-4 units below the pKa is effective.[5]

  • Assay Compatibility Check: Ensure that the required acidic pH does not interfere with your biological assay's integrity (e.g., protein stability, cell viability). If it does, pH modification alone is not a viable strategy.

Level 2: Utilize Co-solvents

• Scientific Rationale: Co-solvents are water-miscible organic solvents that reduce the overall polarity of the aqueous medium.[6] This lessens the energy penalty for solvating a hydrophobic molecule, thereby increasing its solubility.

• Recommended Action:

  • Prepare a Concentrated Stock Solution: Dissolve your compound in a pure, water-miscible organic solvent at a high concentration (e.g., 10-50 mM in 100% DMSO).

  • Serial Dilution: Serially dilute this stock solution into your aqueous buffer. It is critical to ensure the final concentration of the organic solvent is low enough to be tolerated by your experimental system (typically <1% and often <0.1% for cell-based assays).

  • Common Co-solvents: A selection of common co-solvents is provided in the table below. Start with DMSO and explore others if toxicity or compatibility issues arise.

Co-solvent	Typical Starting Stock Concentration	Max Recommended Final Assay Conc.	Notes
Dimethyl Sulfoxide (DMSO)	10-50 mM	< 0.5%	Most common; can have biological effects at higher concentrations.
Ethanol (EtOH)	10-20 mM	< 1.0%	Can cause protein precipitation at higher concentrations.
Polyethylene Glycol 400 (PEG-400)	5-15 mM	< 2.0%	Generally well-tolerated; can be viscous.
N,N-Dimethylformamide (DMF)	10-30 mM	< 0.2%	Use with caution due to potential toxicity.

Level 3: Advanced Formulation Strategies

If the above methods are insufficient or incompatible with your experimental constraints, more advanced formulation techniques are necessary. These are often required for in vivo studies.

• Scientific Rationale: These methods aim to fundamentally alter the solid-state properties of the drug or create a sophisticated delivery system to enhance solubility and dissolution.[7][8]

• Recommended Actions:

  • Cyclodextrin Complexation: Use cyclodextrins, which are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[9] The pyrazoloquinoxaline analog can be encapsulated within this cavity, forming an inclusion complex that is water-soluble.[10][11] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its high solubility and low toxicity.[10]

  • Amorphous Solid Dispersions (ASDs): Convert the crystalline, low-solubility form of your drug into a high-energy amorphous state by dispersing it within a polymer matrix.[12][13] The amorphous form has a significantly higher apparent solubility than its crystalline counterpart.[13] This is a leading strategy for oral drug development.[14]

  • Nanosuspensions: Reduce the particle size of the drug to the sub-micron (nanometer) range.[15] According to the Ostwald-Freundlich equation, this drastic increase in surface area leads to a higher dissolution velocity and saturation solubility.[16]

Question 2: My compound dissolves in DMSO, but crashes out when diluted into my aqueous buffer, even at low final concentrations. What's happening and what should I do?

Answer:

This is a classic sign of a compound with very poor aqueous solubility where the buffer has a low capacity to solvate it once the primary organic solvent (DMSO) is diluted. The compound is supersaturated and then rapidly precipitates.

• Scientific Rationale: The kinetic solubility you observe is limited. While DMSO can dissolve the compound, the water molecules in the buffer cannot maintain this state upon dilution. The drug molecules prefer to interact with each other (crystallize/precipitate) rather than with the water.

• Recommended Action:

  • Optimize Dilution Technique: Add the DMSO stock solution to the aqueous buffer dropwise while vortexing vigorously. This rapid mixing can sometimes improve kinetic solubility for short-term experiments.

  • Use a Surfactant: Add a low concentration of a non-ionic surfactant (e.g., 0.01-0.1% Tween® 80 or Pluronic® F-68) to your aqueous buffer. Surfactants form micelles that can encapsulate the hydrophobic compound, preventing precipitation.[17] However, you must verify surfactant compatibility with your assay.

  • Employ Advanced Strategies: This issue strongly indicates that a simple co-solvent system is insufficient. You should proceed directly to more robust methods like Cyclodextrin Complexation or preparing an Amorphous Solid Dispersion (ASD) to fundamentally increase the compound's aqueous affinity.[10][12]

Workflow for Overcoming Solubility Challenges

The following diagram outlines a systematic decision-making process for addressing the solubility of 1H-Pyrazolo[3,4-b]quinoxaline analogs.

Caption: Decision workflow for enhancing pyrazoloquinoxaline solubility.

Experimental Protocols

Protocol 1: pH-Dependent Solubility Screening

This protocol determines the aqueous solubility of a compound as a function of pH.

Materials:

• 1H-Pyrazolo[3,4-b]quinoxaline analog (powder)

• Series of buffers (e.g., 50 mM citrate for pH 3-6, 50 mM phosphate for pH 6-8)

• HPLC system with UV detector

• Calibrated pH meter

• Microcentrifuge tubes (1.5 mL)

• Thermomixer or shaker incubator

Methodology:

• Prepare Buffers: Prepare a series of buffers covering the desired pH range. Accurately measure and record the final pH of each buffer.

• Add Compound: Add an excess amount of the powdered compound to a microcentrifuge tube (e.g., 1-2 mg). The goal is to have undissolved solid remaining at equilibrium.

• Add Buffer: Add a fixed volume of a specific pH buffer to the tube (e.g., 1 mL).

• Equilibrate: Tightly cap the tubes and place them in a thermomixer or shaker. Incubate at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separate Solid: After incubation, centrifuge the tubes at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

• Sample Supernatant: Carefully collect an aliquot of the clear supernatant. Be cautious not to disturb the pellet.

• Dilute and Analyze: Dilute the supernatant with a suitable mobile phase and analyze by a validated HPLC method to determine the compound's concentration.

• Plot Data: Plot the measured solubility (e.g., in µg/mL or µM) against the buffer pH to generate the pH-solubility profile.

Protocol 2: Preparation of a Cyclodextrin Inclusion Complex (Kneading Method)

This method is a simple, lab-scale technique to form a drug-cyclodextrin complex.

Materials:

• 1H-Pyrazolo[3,4-b]quinoxaline analog

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Mortar and pestle

• Water/Ethanol mixture (e.g., 1:1 v/v)

• Vacuum oven or desiccator

Methodology:

• Molar Ratio: Determine the desired molar ratio of Drug:HP-β-CD (start with 1:1 and 1:2).

• Mixing: Place the calculated amount of HP-β-CD into a mortar.

• Kneading: Add a small amount of the water/ethanol mixture to the HP-β-CD to form a paste. Add the drug to the paste.

• Triturate: Knead the mixture thoroughly with the pestle for 30-60 minutes. The mixture should remain a paste; add small amounts of the solvent mixture as needed to maintain consistency.

• Drying: Scrape the resulting paste into a glass dish and dry it in a vacuum oven at 40-50°C until a constant weight is achieved (or dry in a desiccator over a drying agent).

• Pulverize: Gently crush the dried complex into a fine powder.

• Characterization: Confirm complex formation using techniques like Differential Scanning Calorimetry (DSC), Powder X-ray Diffraction (PXRD), or NMR. Test the aqueous solubility of the final powder compared to the raw drug.

Frequently Asked Questions (FAQs)

Q: What structural features of 1H-Pyrazolo[3,4-b]quinoxalines cause poor solubility? A: The primary cause is the large, rigid, and planar aromatic ring system.[18] This structure promotes strong intermolecular π-π stacking in the solid state, leading to a very stable crystal lattice. A large amount of energy is required to break this lattice and solvate the individual molecules in water, resulting in low aqueous solubility.

Q: Can I use salt formation to improve the solubility of my compound? A: Yes, salt formation is an excellent strategy if your analog has ionizable functional groups.[19][20] Since the pyrazoloquinoxaline core is weakly basic, you can form salts with pharmaceutically acceptable acids (e.g., HCl, mesylate, tartrate). This converts the neutral molecule into an ionic salt, which often has dramatically improved aqueous solubility and a faster dissolution rate.[20]

Q: What is the difference between Amorphous Solid Dispersions (ASDs) and Co-amorphous systems? A: Both are strategies to stabilize the amorphous form of a drug. In a traditional ASD, the drug is molecularly dispersed in a high-molecular-weight polymer (e.g., PVP, HPMCAS).[21] In a co-amorphous system, the drug is stabilized by a low-molecular-weight excipient (the "co-former"), often an amino acid or a carboxylic acid, through strong intermolecular interactions like hydrogen bonding.[22] Co-amorphous systems can offer advantages in terms of higher drug loading and stability.

Q: How do I choose between cyclodextrin complexation and creating a nanosuspension? A: The choice depends on the desired drug loading, administration route, and downstream application.

• Cyclodextrin complexation is excellent for creating true solutions for in vitro assays or parenteral formulations, but the amount of drug you can load is limited by the stoichiometry of the complex (often 1:1 or 1:2).[23]

• Nanosuspensions are suitable for oral or parenteral routes and can accommodate very high drug loadings.[15] They are dispersions, not true solutions, which might be a consideration for certain cell-based assays. Nanosizing is particularly effective for compounds whose absorption is limited by dissolution rate.

Mechanism of Cyclodextrin Encapsulation

The diagram below illustrates how a hydrophobic 1H-Pyrazolo[3,4-b]quinoxaline analog is encapsulated within the hydrophobic cavity of a cyclodextrin molecule, rendering the complex water-soluble.

Caption: Encapsulation of a drug within a cyclodextrin's cavity.

References

• Danel, A., Gondek, E., Kucharek, M., Szlachcic, P., & Gut, A. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules, 27(9), 2775. [Link]

• El-Sayed, M. A. S. (2012). Aspects on the Mechanism of the 1-Phenyl-1H-pyrazolo[3,4-b]quinoxaline Formation. International Journal of Organic Chemistry, 2, 161-165. [Link]

• Kumar, A. (2023). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Journal of Drug Designing and Research, 2(1). [Link]

• Carvajal-Moreno, N., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech, 20(4), 143. [Link]

• Patel, V. R., & Agrawal, Y. K. (2011). Nanosuspension: An approach to enhance solubility of drugs. Journal of Advanced Pharmaceutical Technology & Research, 2(2), 81–87. [Link]

• Zhang, Y., et al. (2021). Amorphous Solid Dispersion Formation for Enhanced Release Performance of Racemic and Enantiopure Praziquantel. Molecular Pharmaceutics, 18(12), 4545-4560. [Link]

• Mavroudis, P. D., & Papadimitriou, S. A. (2015). Effect of Cyclodextrin Complexation on the Aqueous Solubility and Solubility/Dose Ratio of Praziquantel. Journal of Pharmaceutical Sciences, 104(11), 3849-3856. [Link]

• Al-Ghazali, M., & Al-Assaf, S. (2022). Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• Crew, M. (2023). Amorphous Solid Dispersions for Bioavailability Enhancement. Contract Pharma. [Link]

• LibreTexts Chemistry. (2019). The Effects of pH on Solubility. [Link]

• Kumar, R., & Singh, S. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research, 5(5), 1-10. [Link]

• Witzleb, R., et al. (2021). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics, 13(9), 1362. [Link]

• El-Sayed, M. A. S. (2012). Aspects on the Mechanism of the 1-Phenyl-1H-pyrazolo[3,4-b]quinoxaline Formation. Scientific Research Publishing. [Link]

• Singh, S., et al. (2025). Nanosuspensions For Enhancing Drug Solubility: Formulation Strategies and Stability Challenges. ResearchGate. [Link]

• Al-Hamashi, A. A., & Al-Bayati, M. A. (2022). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules, 27(7), 2237. [Link]

• Loftsson, T., & Jarvinen, T. (1999). Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. Journal of Pharmaceutical Sciences, 88(12), 1251-1253. [Link]

• de Castro, M. S., et al. (2011). A literature review of cyclodextrins inclusion complexes characterization - part i: phase solubility diagram, dissolution and sc. International Journal of Pharmaceutical Sciences Review and Research, 11(2), 64-70. [Link]

• Singh, S., et al. (2025). Nanosuspensions for Enhancing Drug Solubility: Formulation Strategies and Stability Challenges. Nanofabrication, 10, 2085. [Link]

• Kumar, A., et al. (2017). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology, 9(3), 135-141. [Link]

• Li, P., & Zhao, L. (2003). Inhibiting the Precipitation of Poorly Water-Soluble Drugs from Labrasol Formulations. Pharmaceutical Technology. [Link]

• Popescu, C., & Gheorghe, A. (2024). strategies to increase solubility and bioavailability of drugs. ResearchGate. [Link]

• Danel, A., et al. (2022). 1H-pyrazolo[3,4-b]quinolines: synthesis and properties over 100 years of research. Molecules, 27(9), 2775. [Link]

• MDPI. (n.d.). Special Issue: Dissolution Enhancement of Poorly Soluble Drugs. Pharmaceutics. [Link]

• Carvajal-Moreno, N., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech, 20(4), 143. [Link]

• Ueda, K., et al. (2019). Characterization of Amorphous Solid Dispersion of Pharmaceutical Compound with pH-Dependent Solubility Prepared by Continuous-Spray Granulator. Pharmaceutics, 11(4), 169. [Link]

• Crystal Pharmatech. (n.d.). Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs. [Link]

• Kumar, S., et al. (2022). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Life, 12(9), 1335. [Link]

• Mircioiu, I., et al. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceutics, 15(1), 273. [Link]

• Asish, B., et al. (2023). Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug Development. Pharmaceuticals, 16(8), 1174. [Link]

• Karagianni, A., & Malamatari, M. (2018). Co-Amorphous Solid Dispersions for Solubility and Absorption Improvement of Drugs: Composition, Preparation, Characterization and Formulations for Oral Delivery. ResearchGate. [Link]

• Jadhav, S. P., et al. (2023). Review on Nanosuspension as a Novel Method for Solubility and Bioavailability Enhancement of Poorly Soluble Drugs. Advances in Pharmacology and Pharmacy, 11(2), 117-130. [Link]

• Jafar, M., et al. (2018). Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 8(6), 8-17. [Link]

• Alshehri, S., et al. (2024). Solubility, pH-Solubility Profile, pH-Rate Profile, and Kinetic Stability of the Tyrosine Kinase Inhibitor, Alectinib. AAPS PharmSciTech, 25(5), 133. [Link]

• Deoli, M. (2012). Nanosuspension Technology for Solubilizing Poorly Soluble Drug. International Journal of Drug Development and Research, 4(4), 40-49. [Link]

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Technical Support Center: Catalyst Selection for Cross-Coupling on the Pyrazolo[3,4-b]quinoxaline Core

Welcome to the technical support center for synthetic chemists working with the pyrazolo[3,4-b]quinoxaline scaffold. This guide is designed to provide field-proven insights and actionable troubleshooting advice for navigating the complexities of palladium-catalyzed cross-coupling reactions on this electron-deficient, nitrogen-rich heterocyclic system. The inherent electronic properties and potential for catalyst inhibition make this core a unique challenge, requiring careful selection of catalytic components.[1][2] This document synthesizes established principles with specific experimental considerations to enhance the success of your synthetic campaigns.

Logical Workflow for Catalyst System Selection

Before initiating any experiment, a logical approach to selecting the reaction components can prevent common failures. The following decision tree illustrates a typical workflow for choosing a catalyst system for Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira couplings on a halo-pyrazolo[3,4-b]quinoxaline substrate.

Caption: Catalyst system decision workflow for common cross-coupling reactions.

Troubleshooting Guide

This section addresses the most common issues encountered during cross-coupling reactions on the pyrazolo[3,4-b]quinoxaline core.

Problem 1: Low or No Product Yield

Possible Cause A: Catalyst Deactivation/Inhibition

• Why this happens: The pyrazolo[3,4-b]quinoxaline core contains multiple nitrogen atoms which can act as Lewis bases. These nitrogens can coordinate to the palladium center, forming stable, off-cycle complexes that are catalytically inactive. This is a well-documented failure mode for coupling reactions on nitrogen-containing heterocycles.[3] The electron-deficient nature of the ring system can exacerbate this issue.

• Troubleshooting Steps:

  • Switch to a More Effective Ligand: Standard ligands like PPh₃ are often insufficient. The use of sterically bulky, electron-rich dialkylbiarylphosphine ligands (i.e., "Buchwald ligands") is critical.[4][5] These ligands create a sterically hindered coordination sphere around the palladium, which disfavors coordination by the heterocyclic substrate and promotes the desired reductive elimination step.[4]

  • Use a Pre-catalyst: Instead of generating the active Pd(0) species in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃, use a commercially available pre-catalyst (e.g., XPhos Pd G3, SPhos Pd G2). These pre-catalysts are more stable and provide a more reliable and reproducible concentration of the active catalyst.

  • Increase Catalyst Loading: While not ideal for process chemistry, increasing the catalyst loading from 1-2 mol% to 3-5 mol% can sometimes overcome partial deactivation to provide a satisfactory yield for discovery chemistry applications.

Possible Cause B: Inefficient Oxidative Addition

• Why this happens: The oxidative addition of the halo-heterocycle to the Pd(0) center is the first and often rate-limiting step of the catalytic cycle.[6] If you are using an aryl chloride, the C-Cl bond is significantly stronger and less reactive than C-Br or C-I bonds, making oxidative addition more difficult.

• Troubleshooting Steps:

  • Change the Halogen: If possible, synthesize the bromo- or iodo-pyrazolo[3,4-b]quinoxaline analogue. The reactivity order is I > Br > Cl.

  • Select a More Electron-Rich Ligand: Ligands with strong electron-donating properties increase the electron density on the palladium center, making it more nucleophilic and promoting its "attack" on the C-X bond. Buchwald-type ligands are also excellent for this purpose.[4]

  • Increase Temperature: Higher temperatures can provide the necessary activation energy for C-Cl bond activation. However, be mindful of potential substrate or product degradation.

Possible Cause C: Poor Transmetalation (Suzuki & Sonogashira Reactions)

• Why this happens: In the Suzuki reaction, the transmetalation step involves the transfer of the organic group from the boron reagent to the palladium center. This step is highly dependent on the choice of base and solvent.[7] For Sonogashira reactions, the efficiency of the copper co-catalyst is paramount.[8][9]

• Troubleshooting Steps:

  • Screen Different Bases (Suzuki): The base's role is to activate the boronic acid. A common mistake is using a base that is too weak or has poor solubility.

    • K₂CO₃: A good starting point, often used with a co-solvent like water.

    • K₃PO₄: A stronger base, often effective when K₂CO₃ fails.

    • Cs₂CO₃: A highly effective but more expensive base, known for its high solubility in organic solvents.

  • Check Boronic Acid/Ester Quality: Boronic acids can dehydrate to form unreactive boroxines upon storage. Use a fresh bottle or consider using the more stable pinacol boronate esters (Bpin).

  • Degas Rigorously: Oxygen can lead to the oxidative homocoupling of the boronic acid, consuming your reagent and generating impurities. Ensure the reaction mixture is thoroughly degassed with argon or nitrogen before adding the catalyst.

  • Evaluate Copper Source (Sonogashira): Ensure your Cu(I) source (typically CuI) is fresh. If the reaction remains sluggish, consider a "copper-free" Sonogashira protocol, which relies on more specialized palladium/ligand systems to function without the co-catalyst.[10]

Problem 2: Significant Side Product Formation

Possible Cause A: Dehalogenation of Starting Material

• Why this happens: The halo-pyrazolo[3,4-b]quinoxaline is reduced to the corresponding H-substituted version. This often occurs when the catalytic cycle is slow, and a competing pathway involving a hydride source (e.g., solvent, base, or trace water) becomes significant.

• Troubleshooting Steps:

  • Use Anhydrous Conditions: Ensure your solvent and reagents are dry. Use freshly distilled solvents and dry your base if necessary.

  • Increase Catalyst Efficiency: A faster, more efficient catalyst system (see recommendations above) will favor the desired cross-coupling pathway over the slower dehalogenation pathway.

  • Change the Base: Some bases, particularly in the presence of water, can facilitate protonolysis. Switching from an alkoxide to a carbonate or phosphate base may help.

Possible Cause B: Homocoupling of Coupling Partner (e.g., Boronic Acid)

• Why this happens: This is particularly common in Suzuki reactions, where two boronic acid molecules couple to form a biaryl byproduct. This is typically caused by the presence of oxygen or an overly active catalyst system at high temperatures before the oxidative addition has occurred.

• Troubleshooting Steps:

  • Thorough Degassing: As mentioned previously, removing dissolved oxygen is the most critical step to prevent homocoupling.

  • Control Reagent Stoichiometry: Use a slight excess (1.1-1.3 equivalents) of the boronic acid. A large excess can favor homocoupling.

  • Temperature Control: Add the palladium catalyst at room temperature after degassing, and only then begin heating the reaction to the target temperature.

Frequently Asked Questions (FAQs)

Q1: Which palladium source should I use: Pd(OAc)₂, Pd₂(dba)₃, or a pre-catalyst?

A: For initial screening, Pd(OAc)₂ and Pd₂(dba)₃ are common and cost-effective choices. However, for a sensitive and potentially inhibitory substrate like pyrazolo[3,4-b]quinoxaline, we strongly recommend using a modern palladium pre-catalyst (e.g., G3 or G4 pre-catalysts). They offer superior stability, are easier to handle (air-stable), and provide a more accurate 1:1 or 2:1 ligand-to-palladium ratio, leading to more reproducible results.

Q2: My pyrazolo[3,4-b]quinoxaline starting material is poorly soluble. What can I do?

A: Poor solubility is a common challenge that can prevent a reaction from proceeding.[11]

• Solvent Choice: Switch to higher boiling point, polar aprotic solvents like DMF, DMAc, or dioxane.

• Temperature: Increasing the reaction temperature will improve solubility.

• Phase-Transfer Catalyst: For Suzuki reactions using an aqueous base, adding a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can help shuttle the base into the organic phase and improve reaction rates.[6]

• Functional Group Modification: If possible, temporarily install a solubilizing group on another part of the molecule.

Q3: What are the best "go-to" ligands for screening reactions on this core?

A: It is best to have a small screening set of ligands. A good starting point would be:

• For Suzuki/Heck: XPhos and SPhos. These are bulky biarylphosphine ligands that are broadly effective for C-C couplings.[12]

• For Buchwald-Hartwig Amination: BrettPhos and RuPhos. These ligands are specifically designed to be highly electron-rich and are exceptionally effective for promoting C-N bond formation.[5][13]

Q4: How do I choose the right base for a Buchwald-Hartwig amination?

A: Buchwald-Hartwig reactions almost always require a strong, non-nucleophilic base to deprotonate the amine coupling partner. The most common and effective bases are sodium tert-butoxide (NaOt-Bu), potassium tert-butoxide (KOt-Bu), and lithium bis(trimethylsilyl)amide (LHMDS). Weaker bases like carbonates are generally ineffective.

Optimized Starting Protocols

The following protocols are robust starting points for experimentation.

Protocol 1: General Suzuki-Miyaura Coupling

This protocol is for the reaction of a bromo-pyrazolo[3,4-b]quinoxaline with an arylboronic acid.

Parameter	Value/Reagent	Rationale
Halo-heterocycle	1.0 equiv.	Limiting Reagent
Boronic Acid	1.3 equiv.	Slight excess to drive reaction
Palladium Source	XPhos Pd G3 (2 mol%)	Air-stable, reliable pre-catalyst
Base	K₃PO₄ (2.5 equiv.)	Strong, effective base for this system
Solvent	Dioxane/H₂O (10:1)	Good solubilizing power, water activates base
Temperature	100 °C	Standard temperature for these couplings
Time	4-16 hours	Monitor by TLC or LC-MS

Step-by-Step Procedure:

• To a dry reaction vial, add the bromo-pyrazolo[3,4-b]quinoxaline (1.0 equiv.), arylboronic acid (1.3 equiv.), and K₃PO₄ (2.5 equiv.).

• Seal the vial with a septum and purge with argon for 10 minutes.

• Add the degassed dioxane/H₂O solvent mixture via syringe.

• Add the XPhos Pd G3 pre-catalyst (0.02 equiv.) under a positive pressure of argon.

• Place the vial in a pre-heated oil bath at 100 °C and stir vigorously.

• Monitor the reaction's progress. Upon completion, cool to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Protocol 2: General Buchwald-Hartwig Amination

This protocol describes the amination of a chloro-pyrazolo[3,4-b]quinoxaline with a primary amine.

Parameter	Value/Reagent	Rationale
Halo-heterocycle	1.0 equiv.	Limiting Reagent
Amine	1.2 equiv.	Slight excess
Palladium Source	BrettPhos Pd G3 (2 mol%)	Excellent pre-catalyst for C-N coupling
Base	NaOt-Bu (1.5 equiv.)	Strong, non-nucleophilic base
Solvent	Toluene (anhydrous)	Common, non-reactive solvent
Temperature	110 °C	Needed for C-Cl activation
Time	6-24 hours	Monitor by TLC or LC-MS

Step-by-Step Procedure:

• Inside a glovebox, add the chloro-pyrazolo[3,4-b]quinoxaline (1.0 equiv.), BrettPhos Pd G3 (0.02 equiv.), and NaOt-Bu (1.5 equiv.) to a dry reaction vial.

• Add anhydrous toluene, followed by the amine (1.2 equiv.).

• Seal the vial tightly and remove it from the glovebox.

• Place the vial in a pre-heated oil bath at 110 °C and stir vigorously.

• Monitor the reaction's progress. After completion, cool to room temperature and quench carefully by adding saturated aqueous NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers, dry over Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

Visualizing the Catalytic Cycle & Potential Pitfalls

Understanding the catalytic cycle is key to troubleshooting. The pyrazolo[3,4-b]quinoxaline core can interfere at multiple points.

Caption: General Pd(0)/Pd(II) catalytic cycle with a key deactivation pathway.

References

• Ortega, M. A., Montoya, M. E., Zarranz, B., Jaso, A., Aldana, I., Leclerc, S., Meijer, L., & Monge, A. (2002). Pyrazolo[3,4-b]quinoxalines. A new class of cyclin-dependent kinases inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• Roughley, S. D., & Jordan, A. M. (2011).

• Kumbhar, A., Jadhav, S., & Salunkhe, R. (2015). Synthesis of quinoxalines and pyrido[2,3-b]pyrazines by Suzuki–Miyaura cross-coupling reaction. Research on Chemical Intermediates. [Link]

• Barrett, K. T., & Newman, S. G. (2019). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. ACS Central Science. [Link]

• Czerwiński, P. J., & Jędrzejczyk, D. (2022). Palladium-Catalyzed Synthesis of Novel Quinazolinylphenyl-1,3,4-thiadiazole Conjugates. Molecules. [Link]

• Ortega, M. A., et al. (2002). Pyrazolo[3,4-b]quinoxalines. A new class of cyclin-dependent kinases inhibitors. PubMed. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). The Suzuki–Miyaura coupling in modern organic synthesis. Chemical Society Reviews. [Link]

• (2021). Reddit - Diagnosing issues with a failed Suzuki coupling? Reddit. [Link]

• Kantchev, E. A. B., O'Brien, C. J., & Organ, M. G. (2007). Palladium complexes of N-heterocyclic carbenes as catalysts for cross-coupling reactions.

• Ghaffari, M., et al. (2022). Exploring the synthesis of pyrano[4,3-d]pyrazolo[3,4-b]pyridines. RSC Publishing. [Link]

• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry.

• (2022). Catalytic synthesis of new pyrazolo [3,4-b] pyridine via a cooperative vinylogous anomeric-based oxidation. PubMed Central. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Krchnak, V., et al. (2016). Application of Pd-Catalyzed Cross-Coupling Reactions in the Synthesis of 5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazoles that Inhibit ALK5 Kinase. PubMed. [Link]

• Karcz, J., & Krawczyk, M. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. MDPI. [Link]

• (2014). How can I solve my problem with Suzuki coupling? ResearchGate. [Link]

• Bratton, W., et al. (2016). Synthesis and biological activities of pyrazolo[3,4-g]quinoxaline derivatives. PubMed. [Link]

• Torborg, C., & Beller, M. (2009). Recent applications of palladium-catalyzed coupling reactions in the chemical industry.
• Yin, L., & Liebscher, J. (2007).

• Li, J., et al. (2022). Synthesis of Diversified Pyrazolo[3,4-b]pyridine Frameworks from 5-Aminopyrazoles and Alkynyl Aldehydes via Switchable C≡C Bond Activation Approaches. MDPI. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Wikipedia. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. [Link]

• Vautravers, N. R. (2018). Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT. [Link]

• Bellina, F., & Rossi, R. (2006). Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes. Chemical Reviews.

• Navarro, O., et al. (2005). Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. ResearchGate. [Link]

• Nakkirala, V. R., et al. (2013). A Simple and efficient protocol for the synthesis of quinoxalines catalyzed by pyridine. ACG Publications. [Link]

• Lipshutz, B. H., & Ghorai, S. (2012). New Trends in C–C Cross-Coupling Reactions: The Use of Unconventional Conditions. Accounts of Chemical Research.

• (2018). Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions. ResearchGate. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Chemistry LibreTexts. [Link]

• The Organic Chemistry Tutor. (2023). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. [Link]

• Mernyák, E., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry.
• Dawood, K. M., & Farag, A. M. (2016). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. Mini-Reviews in Organic Chemistry.
• Tasker, S. Z., Standley, E. A., & Jamison, T. F. (2014). Recent advances in homogeneous nickel catalysis.

• Ghaffari, M., et al. (2022). Exploring the synthesis of pyrano[4,3-d]pyrazolo[3,4-b]pyridines. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• Mernyák, E., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. [Link]

Sources

• 1. Pyrazolo[3,4-b]quinoxalines. A new class of cyclin-dependent kinases inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological activities of pyrazolo[3,4-g]quinoxaline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions [dspace.mit.edu]
• 4. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. mdpi.com [mdpi.com]
• 7. Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Sonogashira Coupling [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. Suzuki Coupling [organic-chemistry.org]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Technical Support Center: Stability of 1H-Pyrazolo[3,4-b]quinoxaline Compounds in Biological Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1H-Pyrazolo[3,4-b]quinoxaline compounds. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common stability challenges encountered during biological assays. Our goal is to equip you with the expertise to ensure the integrity of your experimental data.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling and stability of 1H-Pyrazolo[3,4-b]quinoxaline compounds.

Q1: My 1H-Pyrazolo[3,4-b]quinoxaline compound shows variable activity in repeat experiments. What are the likely causes?

A1: Variability in activity can stem from several sources. The most common are:

• Compound Instability: Degradation in your DMSO stock solution or in the aqueous assay buffer.

• Solubility Issues: Precipitation of the compound in the assay medium, leading to a lower effective concentration.

• Assay Interference: The compound may be aggregating or reacting with assay components.

This guide will walk you through diagnosing and mitigating each of these potential issues.

Q2: How should I prepare and store stock solutions of my 1H-Pyrazolo[3,4-b]quinoxaline compound?

A2: For optimal stability, prepare high-concentration stock solutions (typically 10-20 mM) in high-purity, anhydrous DMSO. Aliquot into single-use volumes to minimize freeze-thaw cycles and store at -20°C or -80°C, protected from light. Before use, allow the aliquot to thaw completely and come to room temperature, then vortex thoroughly.

Q3: Are 1H-Pyrazolo[3,4-b]quinoxaline compounds sensitive to light?

A3: Yes, compounds containing a quinoxaline core can be susceptible to photodegradation. It is best practice to minimize their exposure to light during storage and throughout your experimental workflow. Use amber vials for solutions and keep plates covered whenever possible.

Q4: Can these compounds interfere with my assay readout?

A4: Due to their fluorescent nature, some 1H-Pyrazolo[3,4-b]quinoxaline derivatives can interfere with fluorescence-based assays.[1] It is crucial to run appropriate controls, such as the compound in the absence of the biological target, to check for autofluorescence.

II. Troubleshooting Guide: Diagnosing and Solving Stability Issues

This section provides a detailed, issue-based approach to troubleshooting common stability problems.

Issue 1: Compound Precipitation in Aqueous Assay Media

You've diluted your DMSO stock into your cell culture medium or biochemical assay buffer, and you observe cloudiness, or you suspect precipitation is occurring, leading to inconsistent results.

Why It Happens: The "solvent shock" of diluting a compound from a high-concentration organic solvent (DMSO) into an aqueous environment can cause it to crash out of solution if its aqueous solubility is exceeded. The presence of salts and proteins in the media can further influence solubility.[2]

Step-by-Step Solutions:

• Visual Inspection: Carefully inspect the diluted compound in the assay medium, both in the tube and in the assay plate wells, for any signs of precipitation (cloudiness, particulates).

• Solubility Assessment:

  • Prepare serial dilutions of your compound in the final assay buffer.

  • Incubate under the same conditions as your assay (e.g., 37°C for 1 hour).

  • Visually inspect for the highest concentration that remains clear. This is your approximate solubility limit.

• Optimize Dilution Protocol:

  • Pre-warm your aqueous buffer to the assay temperature.

  • Instead of a large single dilution, perform a serial dilution in the final assay buffer.

  • Ensure rapid and thorough mixing immediately after adding the compound to the aqueous buffer.

Preventative Measures:

• Know Your Compound's Properties: If available, use the calculated LogP (cLogP) to predict lipophilicity. A higher cLogP suggests lower aqueous solubility. For example, the parent compound 1H-Pyrazolo[3,4-b]quinoxalin-3-amine has a calculated XLogP3 of 0.9, suggesting moderate lipophilicity.[3]

• Serum Considerations: If working with cell culture, be aware that compounds can bind to serum proteins like albumin, which can either increase or decrease solubility. If you suspect serum is an issue, test solubility in both serum-free and serum-containing media.

Issue 2: Time-Dependent Loss of Activity (Chemical Instability)

You observe that the compound's activity decreases over the course of an experiment, or that freshly prepared dilutions are more potent than older ones.

Why It Happens: The compound may be chemically unstable in the aqueous assay buffer due to hydrolysis, oxidation, or reaction with media components. The pyrazoloquinoxaline ring system, being electron-deficient, can be susceptible to nucleophilic attack.[4]

Workflow for Investigating Chemical Instability:

Caption: Workflow for assessing compound stability in assay buffer.

Step-by-Step Protocols:

• Aqueous Buffer Stability:

  • Dilute the compound to its final assay concentration in the complete assay buffer.

  • Incubate at the assay temperature (e.g., 37°C).

  • Take aliquots at various time points (e.g., 0, 30, 60, 120 minutes, and 24 hours).

  • Immediately quench any potential degradation by adding an equal volume of cold acetonitrile and store at -20°C.

  • Analyze the samples by LC-MS to quantify the amount of parent compound remaining.

• Plasma Stability Assay: This is critical for predicting in vivo behavior.

  • Incubate the compound (typically at 1 µM) in plasma (human, rat, mouse) at 37°C.[5][6]

  • Collect aliquots at multiple time points (e.g., 0, 15, 30, 60, 120 minutes).[7]

  • Precipitate plasma proteins by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[5]

  • Centrifuge to pellet the proteins.

  • Analyze the supernatant by LC-MS/MS to determine the percentage of compound remaining over time.[6]

Data Interpretation:

Stability Metric	High Stability	Moderate Stability	Low Stability
% Remaining at 2h	> 80%	30% - 80%	< 30%
Half-life (t½)	> 120 min	30 - 120 min	< 30 min

Table 1: General classification of compound stability in plasma.

Issue 3: Photostability Concerns

You notice that results are less consistent when experiments are run on an open benchtop compared to in a plate reader.

Why It Happens: Compounds with extended conjugated systems, like 1H-Pyrazolo[3,4-b]quinoxalines, often absorb UV and visible light.[8][9] This absorption can lead to photochemical reactions that degrade the compound, altering its structure and activity. Riboflavin (Vitamin B2) present in many cell culture media can act as a photosensitizer, exacerbating this degradation.[10]

Step-by-Step Solutions:

• Protect from Light: Conduct all steps involving the compound under subdued lighting. Use amber-colored tubes and light-blocking plates.

• Control for Light Exposure: In a pilot experiment, expose one set of assay plates to ambient lab light for the duration of the assay, and keep a parallel set of plates completely covered in foil. A significant difference in activity suggests photosensitivity.

• Media Considerations: If photosensitivity is confirmed, consider using a riboflavin-free formulation of your cell culture medium for the duration of the compound treatment.

Issue 4: Interference from Assay Components (e.g., Reducing Agents)

Your compound's activity changes dramatically when you use a different batch of reagents or a slightly different assay protocol that includes reducing agents like DTT or TCEP.

Why It Happens: Reducing agents are often included in biochemical assays to maintain enzyme activity by preventing the oxidation of cysteine residues. However, these agents can sometimes react with the compound itself. For instance, TCEP has been shown to form adducts with NAD+, which could be problematic in dehydrogenase assays.

Troubleshooting Protocol:

• Run a Compound-Only Control: Incubate your 1H-Pyrazolo[3,4-b]quinoxaline compound in the assay buffer with and without the reducing agent (e.g., 1 mM DTT).

• Analyze by LC-MS: After a relevant incubation period, analyze the samples to see if the parent compound's peak is diminished or if new peaks (potential adducts) have appeared in the presence of the reducing agent.

• Consider Alternative Reducing Agents: If an interaction is detected:

  • TCEP (tris(2-carboxyethyl)phosphine): Generally more stable and less reactive with many compounds than DTT.

  • β-mercaptoethanol (β-ME): A milder reducing agent, though it has a strong odor.

  • Reduced Glutathione (GSH): The physiological reducing agent, which may be more compatible with your system.

Issue 5: Compound Aggregation Leading to False Positives/Negatives

Your compound appears to be a promiscuous inhibitor, showing activity against multiple unrelated targets, a hallmark of aggregation.

Why It Happens: At concentrations above their critical aggregation concentration (CAC), some small molecules form colloidal aggregates that can sequester and denature proteins non-specifically, leading to false inhibition.

Workflow for Identifying and Mitigating Aggregation:

Caption: Decision tree for troubleshooting compound aggregation.

Step-by-Step Solutions:

• Detergent Sensitivity Test: Re-run your assay with the inclusion of a non-ionic detergent, such as 0.01% Triton X-100. A significant rightward shift (>10-fold) in the IC50 value is a strong indicator of aggregation-based activity.

• Inclusion of a Decoy Protein: Add bovine serum albumin (BSA) at a concentration of 0.1 mg/mL to your assay buffer before adding the test compound. BSA can saturate the aggregates, preventing them from interacting with your target protein.

• Confirmation by Dynamic Light Scattering (DLS): DLS is a direct biophysical method to detect the presence of aggregates. Prepare the compound in the final assay buffer at a concentration where you observe activity and analyze for the presence of particles.

III. Key Stability Assays at a Glance

Assay	Purpose	Key Considerations	Typical Protocol Link
Aqueous Buffer Stability	Assesses chemical stability in the final assay environment.	pH, buffer components, temperature, incubation time.
Plasma Stability	Measures stability against plasma enzymes (esterases, amidases).	Species differences (rat vs. human), protein binding.	[7]
Metabolic Stability (Microsomes)	Evaluates Phase I metabolic stability (CYP450 enzymes).	Requires NADPH as a cofactor.
Metabolic Stability (Hepatocytes)	Assesses both Phase I and Phase II metabolism in whole cells.	Provides a more complete metabolic profile.

Table 2: Summary of essential stability assays.

IV. References

• Danel, A., Gondek, E., Kucharek, M., Szlachcic, P., & Gut, A. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules, 27(9), 2775. [Link]

• Lavrado, J., Cabral, C., & Moreira, R. (2022). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules, 27(7), 2237. [Link]

• Ornelas, C., et al. (2021). Recent Advances in N-Heterocyclic Small Molecules for Synthesis and Application in Direct Fluorescence Cell Imaging. Molecules, 26(21), 6687. [Link]

• Gondek, E., et al. (2008). Optical absorption of 1H-pyrazolo[3,4-b]quinoline and its derivatives. Journal of Photochemistry and Photobiology A: Chemistry, 197(2-3), 279-285. [Link]

• Danel, A., et al. (2005). New 1H-pyrazolo[3,4-b]quinoxaline derivatives as sharp green-emitting dopants for highly efficient electroluminescent devices. Chemical Communications, (14), 1934-1936. [Link]

• Nassar, A., et al. (2015). Reducing agents affect inhibitory activities of compounds: Results from multiple drug targets. Journal of Biomolecular Screening, 20(4), 517-527. [Link]

• Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 5(1), 14-56. [Link]

• Ortega, M. A., et al. (2002). Pyrazolo[3,4-b]quinoxalines. A new class of cyclin-dependent kinases inhibitors. Bioorganic & Medicinal Chemistry Letters, 12(8), 1149-1151. [Link]

• Ghaedi, M., et al. (2023). Multicomponent Synthesis of 4-Aryl-4,9-dihydro-1H-pyrazolo[3,4-b]quinolines Using L-Proline as a Catalyst—Does It Really Proceed?. Molecules, 28(22), 7622. [Link]

• Gesson, J. P., et al. (2012). Synthesis and biological activities of pyrazolo[3,4-g]quinoxaline derivatives. European Journal of Medicinal Chemistry, 54, 39-49. [Link]

• Assay Guidance Manual. (2017). Assay Interference by Aggregation. NCBI Bookshelf. [Link]

• Zhang, H., et al. (2022). Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1494-1512. [Link]

• Domainex. (n.d.). Plasma Stability Assay. Domainex. [Link]

• Boyard, C., et al. (2012). Stability study of 81 analytes in human whole blood, in serum and in plasma. Clinical Biochemistry, 45(1-2), 148-154. [Link]

• Al-Azzawi, N. A., & Al-Amiery, S. M. (2024). Synthesis, Characterization, and Biological Activity Study of New Heterocyclic Compounds. Chemistry, 6(1), 1-11. [Link]

• Dinodia, M. (2023). N-heterocycles: Recent Advances in Biological Applications. Mini-Reviews in Organic Chemistry, 20(7), 735-747. [Link]

• de Souza, T. B. (2017). Synthesis and reactivity of pyrazolo-pyridone ring, an understudied heteroaromatic scaffold. SciSpace. [Link]

• Grasset, L., et al. (2021). Vitamins in cell culture media: Stability and stabilization strategies. Biotechnology and Bioengineering, 118(10), 3793-3810. [Link]

• CD BioSciences. (n.d.). Identification of Small-Molecule Aggregation. CD BioSciences. [Link]

• Gondek, E., et al. (2011). Optical properties of new pyrazolo[3,4-b]quinoline and its composites. Journal of Luminescence, 131(11), 2469-2474. [Link]

• Creative Bioarray. (n.d.). Plasma Stability Assay. Creative Bioarray. [Link]

• Burgie, E. S., & Peisach, D. (2016). A Cautionary Tale of Using Tris(alkyl)phosphine Reducing Agents with NAD+-Dependent Enzymes. Biochemistry, 55(42), 5865-5868. [Link]

• Di, L., et al. (2005). Development and application of high throughput plasma stability assay for drug discovery. International Journal of Pharmaceutics, 297(1-2), 110-119. [Link]

• Charnwood Discovery. (n.d.). Plasma Stability. Charnwood Discovery. [Link]

• Karapinar, O., et al. (2024). A Theoretical Investigation of Heterocycles with N‒O Bonds Understanding the Biological Effects and Theoretical Studies: From. Journal of Chemical Reviews, 6(1), 1-22. [Link]

• PubChem. (n.d.). 1H-Pyrazolo[3,4-b]quinoxalin-3-amine. PubChem. [Link]

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Technical Support Center: Troubleshooting Palladium-Catalyzed Amination of Halo-Pyrazolo[3,4-b]quinoxalines

Welcome to the technical support center for palladium-catalyzed amination reactions, with a specialized focus on the functionalization of halo-pyrazolo[3,4-b]quinoxalines. This guide is designed for researchers, medicinal chemists, and process development scientists who are leveraging the power of C-N cross-coupling to advance their projects. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower you to diagnose and resolve challenges in your own laboratory work. The pyrazolo[3,4-b]quinoxaline scaffold, a privileged core in medicinal chemistry, presents unique challenges due to its electron-deficient nature and multiple nitrogen heteroatoms. This guide will equip you with the expertise to navigate these complexities.

The Challenge: Aminating the Pyrazolo[3,4-b]quinoxaline Core

The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry, enabling the formation of C-N bonds with remarkable efficiency and scope.[1] However, its application to electron-deficient N-heterocyclic systems like pyrazolo[3,4-b]quinoxalines requires a nuanced understanding of the catalytic cycle and potential pitfalls. The lone pairs on the numerous nitrogen atoms can coordinate with the palladium catalyst, leading to catalyst deactivation and sluggish or failed reactions. Furthermore, the electron-poor nature of the aromatic system can influence the rates of oxidative addition and reductive elimination.[2]

This guide provides a structured approach to troubleshooting, organized by common issues encountered in the lab.

Frequently Asked Questions (FAQs)

Q1: Why is my Buchwald-Hartwig amination of a chloro-pyrazolo[3,4-b]quinoxaline not working, even with standard conditions?

Aryl chlorides are notoriously less reactive than their bromide and iodide counterparts in palladium-catalyzed couplings.[3] The C-Cl bond is stronger, making the initial oxidative addition step of the catalytic cycle more challenging. For electron-deficient systems like pyrazolo[3,4-b]quinoxalines, this hurdle is even more pronounced. Success with aryl chlorides often necessitates more specialized, highly active catalyst systems, typically employing bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) to promote the difficult oxidative addition.[3] If possible, starting with the bromo- or iodo-derivative of your pyrazolo[3,4-b]quinoxaline is a practical first step in troubleshooting.

Q2: I'm observing a significant amount of hydrodehalogenation (replacement of the halogen with hydrogen). What causes this?

Hydrodehalogenation is a common side reaction in palladium-catalyzed cross-couplings. It can arise from several pathways, but a frequent culprit is the presence of a palladium-hydride species in the catalytic cycle. This can be formed from the amine, solvent, or even trace water. This palladium-hydride can then undergo reductive elimination with the aryl halide to produce the dehalogenated product. The choice of ligand and base can significantly influence the prevalence of this side reaction.

Q3: My starting materials are consumed, but I'm not isolating any desired product. Where is my material going?

There are a few possibilities here. Firstly, the product may be unstable to the reaction conditions or the workup procedure. Secondly, if your pyrazolo[3,4-b]quinoxaline has an unprotected N-H on the pyrazole ring, it can participate in the reaction, potentially leading to oligomerization or other undesired side reactions. It is often advisable to protect this N-H group prior to the amination reaction. Lastly, your product might be highly polar and binding strongly to silica gel during chromatography. Staining with permanganate and using a more polar eluent system or a different stationary phase (like alumina) can help in these cases.

Troubleshooting Guide: A Symptom-Based Approach

Problem 1: Low or No Conversion of Starting Material

This is one of the most common issues and often points to a problem with the catalyst's activity or stability.

Potential Causes & Solutions:

• Catalyst Deactivation by Substrate Coordination: The nitrogen atoms in your pyrazolo[3,4-b]quinoxaline can act as ligands for the palladium center, inhibiting the desired catalytic turnover.

  • Solution: Employ bulky ligands that shield the palladium center and disfavor substrate coordination. Biarylphosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbene (NHC) ligands are excellent choices.[3]

• Inefficient Pre-catalyst Activation: If you are using a Pd(II) source like Pd(OAc)₂, its reduction to the active Pd(0) species might be inefficient.

  • Solution: Use a palladium pre-catalyst, such as a G3 or G4 palladacycle. These readily form the active monoligated Pd(0) species upon exposure to a base, leading to more reliable and reproducible results.[4]

• Poor Solubility: If your starting materials or the catalytic species are not fully dissolved, the reaction will be slow and inefficient.

  • Solution: Screen different solvents. While toluene and dioxane are common, sometimes a more polar solvent like t-butanol or a mixture of solvents is beneficial.[5]

• Inappropriate Base: The pKa and solubility of the base are critical.

  • Solution: For base-sensitive substrates, a weaker base like Cs₂CO₃ or K₃PO₄ might be necessary to prevent decomposition. For less sensitive systems, strong bases like NaOtBu or LHMDS can accelerate the reaction.[6][7]

Problem 2: Formation of Side Products

The appearance of unexpected spots on your TLC plate indicates that while your catalyst is active, the reaction is not selective.

Potential Causes & Solutions:

• Hydrodehalogenation: As discussed in the FAQs, this is often due to the formation of palladium-hydride species.

  • Solution: Ensure anhydrous conditions. Use freshly distilled, degassed solvents. Screening different ligands can also mitigate this issue; sometimes a less electron-rich ligand can disfavor the pathways leading to palladium-hydride formation.

• Diarylation of Primary Amines: If you are using a primary amine, a second amination can occur to form a diarylamine.

  • Solution: Use a slight excess of the primary amine (1.2-1.5 equivalents). Running the reaction at a lower temperature or for a shorter time can also improve selectivity.

• Homocoupling of the Aryl Halide: This can occur, especially at higher temperatures.

  • Solution: Lower the reaction temperature and ensure that the catalyst loading is not excessively high.

Experimental Protocols & Recommendations

General Protocol for Ligand and Base Screening

A systematic screening of reaction parameters is the most effective way to identify optimal conditions for your specific substrate.

Step-by-Step Protocol:

• Setup: In an array of oven-dried reaction vials equipped with stir bars, add your halo-pyrazolo[3,4-b]quinoxaline (1.0 equiv).

• Catalyst/Ligand Addition: In a glovebox, add the palladium source (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine ligand (4-8 mol%) to each vial. If using a pre-catalyst, add it directly (2-4 mol%).

• Amine and Base Addition: Add the amine (1.2 equiv) and the base (1.5-2.0 equiv) to each vial.

• Solvent Addition: Add the degassed solvent (to a concentration of ~0.1 M).

• Reaction: Seal the vials and heat the reaction block to the desired temperature (typically 80-110 °C).

• Monitoring: After a set time (e.g., 2-4 hours), take an aliquot from each reaction, quench with water, extract with an organic solvent, and analyze by LC-MS or GC-MS to determine the conversion and product formation.

Data Tables for Initial Condition Screening

The following tables provide a starting point for your optimization studies, based on successful conditions for structurally related heterocycles.

Table 1: Recommended Ligands for Amination of Halo-Pyrazolo[3,4-b]quinoxalines

Ligand	Structure	Key Features	Recommended For
XPhos		Bulky, electron-rich biarylphosphine. Generally high reactivity.	Primary and secondary amines, aryl chlorides.
SPhos		Similar to XPhos, often provides complementary reactivity.	General screening, primary and secondary amines.
tBuDavePhos		Less sterically hindered than XPhos, can be effective for smaller amines. Shown to be effective for halopyrazoles.[8]	Primary and secondary amines, particularly with pyrazole-containing substrates.
IPr (NHC Ligand)		N-Heterocyclic carbene. Strong sigma-donor, highly active.	Challenging substrates, including aryl chlorides.

Table 2: Base and Solvent Selection Guide

Base	pKa of Conjugate Acid	Common Solvents	Comments
NaOtBu	~19	Toluene, Dioxane	Highly active, but can be too harsh for base-sensitive substrates.
LHMDS	~26	THF, Toluene	Very strong, non-nucleophilic base. Useful for hindered amines.
Cs₂CO₃	~10.3	Dioxane, t-BuOH	Weaker base, good for substrates with sensitive functional groups.[6]
K₃PO₄	~12.3	Toluene, Dioxane	Another mild inorganic base, often used in combination with biarylphosphine ligands.

Visualizing the Process: Diagrams

The Buchwald-Hartwig Catalytic Cycle

Understanding the catalytic cycle is key to rational troubleshooting. Each step presents a potential bottleneck that can be addressed by modifying the reaction conditions.

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Troubleshooting Flowchart

When a reaction fails, a systematic approach is crucial. This flowchart provides a logical path for diagnosing and solving common problems.

Caption: A decision tree for troubleshooting amination reactions.

Concluding Remarks

The palladium-catalyzed amination of halo-pyrazolo[3,4-b]quinoxalines is a challenging yet highly rewarding transformation. Success hinges on a rational approach to reaction optimization, guided by a solid understanding of the underlying mechanistic principles. By systematically addressing issues of catalyst activity, stability, and selectivity, you can unlock the full potential of this powerful reaction for the synthesis of novel and complex molecular architectures. Remember that every substrate is unique, and a willingness to screen a variety of ligands, bases, and solvents is often the key to success.

References

• Buchwald, S. L. (2008). Angewandte Chemie International Edition, 47(34), 6338-6361. [Link]

• Corpas, M., & Buchwald, S. L. (2021). The Journal of Organic Chemistry, 86(1), 1-10. [Link]

• Kim, D. W., & Hong, S. (2020). Organic Letters, 22(22), 8886-8890. [Link]

• Hartwig, J. F. (2008). Accounts of Chemical Research, 41(11), 1534-1544. [Link]

• Surry, D. S., & Buchwald, S. L. (2011). Chemical Science, 2(1), 27-50. [Link]

• Marion, N., & Nolan, S. P. (2008). Angewandte Chemie International Edition, 47(34), 6338-6361. [Link]

• Biscoe, M. R., & Buchwald, S. L. (2009). Organic Letters, 11(8), 1773-1775. [Link]

• Guram, A. S., & Buchwald, S. L. (1994). Journal of the American Chemical Society, 116(17), 7901-7902. [Link]

• Wolfe, J. P., Wagaw, S., & Buchwald, S. L. (1996). Journal of the American Chemical Society, 118(30), 7215-7216. [Link]

• Reddy, K. R., & S. L. Buchwald. (2005). Organic Letters, 7(22), 4935-4938. [Link]

• Shen, Q., & Hartwig, J. F. (2006). Organic Letters, 8(19), 4347-4350. [Link]

• Barrios-Landeros, F., & Hartwig, J. F. (2007). Journal of the American Chemical Society, 129(39), 11822-11823. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• YouTube. (2023). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. [Link]

• YouTube. (2022). Condition Optimization for Buchwald-Hartwig Reactions. [Link]

• Wiley Analytical Science. (2019). Palladium Catalyzed Amination of Aryl Chlorides. [Link]

• University of Groningen. (2020). The Buchwald–Hartwig Amination After 25 Years. [Link]

• Henderson, J. L., McDermott, S. M., & Buchwald, S. L. (2010). Organic Letters, 12(20), 4438–4441. [Link]

• ChemRxiv. (2022). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. [Link]

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• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
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• 6. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Pyrazolo[3,4-b]quinoxaline and Pyrazolo[3,4-d]pyrimidine Scaffolds

Introduction

In the landscape of medicinal chemistry, the selection of a core heterocyclic scaffold is a pivotal decision that dictates the trajectory of a drug discovery program. Among the myriad of privileged structures, the pyrazolo[3,4-b]quinoxaline and pyrazolo[3,4-d]pyrimidine scaffolds have emerged as versatile frameworks for the development of potent and selective therapeutic agents. This guide provides a comprehensive comparative analysis of these two scaffolds, delving into their structural nuances, synthetic accessibility, and pharmacological profiles. Our objective is to equip researchers, scientists, and drug development professionals with the in-depth technical insights required to make informed decisions in scaffold selection and lead optimization.

The pyrazolo[3,4-d]pyrimidine core is famously recognized as a purine isostere, a feature that renders it particularly effective in targeting ATP-binding sites within enzymes, most notably kinases.[1] This bioisosterism has been a cornerstone of its extensive exploration in oncology. Conversely, the pyrazolo[3,4-b]quinoxaline scaffold, with its extended aromatic system, offers a different set of physicochemical properties and interaction capabilities, leading to a distinct, albeit sometimes overlapping, pharmacological profile that also includes unique photophysical characteristics.[2]

This analysis will dissect these differences, providing experimental context and actionable data to guide your research endeavors.

Section 1: Structural and Physicochemical Properties

The fundamental difference between the two scaffolds lies in the fused aromatic ring system: a pyrimidine ring in pyrazolo[3,4-d]pyrimidine and a quinoxaline ring in pyrazolo[3,4-b]quinoxaline. This seemingly subtle variation has profound implications for the molecule's size, shape, aromaticity, and potential for intermolecular interactions.

The pyrazolo[3,4-d]pyrimidine scaffold, being a bioisostere of adenine, presents a hydrogen bonding pattern that effectively mimics the interactions of ATP within the kinase hinge region.[1] The pyrazolo[3,4-b]quinoxaline system is larger and more lipophilic due to the additional fused benzene ring. This expanded surface area can be exploited to form more extensive van der Waals or π-π stacking interactions with protein targets, but may also increase the risk of off-target activities and poor solubility.

A comparative summary of the parent scaffolds' computed physicochemical properties is presented below. It is crucial to recognize that these values will change significantly with substitution, but the core properties provide a baseline for comparison.

Property	Pyrazolo[3,4-b]quinoxaline	Pyrazolo[3,4-d]pyrimidine	Rationale for Significance
Molecular Formula	C₉H₆N₄	C₅H₄N₄	Impacts molecular weight and elemental composition.
Molecular Weight	170.17 g/mol	120.11 g/mol	A key determinant of 'drug-likeness' (e.g., Lipinski's Rule of Five).
XLogP3 (Lipophilicity)	1.7	0.2	Predicts solubility and permeability. Higher values indicate greater lipophilicity.
H-Bond Donors	1	1	Potential sites for crucial interactions with biological targets.
H-Bond Acceptors	3	3	Potential sites for crucial interactions with biological targets.
Topological Polar Surface Area (TPSA)	55.8 Ų	55.8 Ų	Influences membrane permeability and oral bioavailability.

This data is derived from PubChem entries for the unsubstituted parent scaffolds.

Section 2: Synthesis and Chemical Accessibility

The synthetic tractability of a scaffold is a critical factor for its utility in a drug discovery campaign, enabling the rapid generation of analogs for structure-activity relationship (SAR) studies. Both scaffolds are accessible through well-established synthetic routes, though the specific strategies and starting materials differ.

Pyrazolo[3,4-d]pyrimidine Synthesis: The most common and versatile approach begins with a substituted pyrazole ring, typically a 5-aminopyrazole-4-carbonitrile or carboxylate derivative. This intermediate undergoes cyclization with a one-carbon synthon like formic acid or formamide to construct the fused pyrimidine ring.[3][4] This strategy allows for diversification at multiple positions on both the pyrazole and the newly formed pyrimidine ring.

Pyrazolo[3,4-b]quinoxaline Synthesis: Synthesis of this scaffold often involves the condensation of an o-phenylenediamine derivative with a pyrazole intermediate containing two adjacent electrophilic centers.[5] Alternatively, multicomponent reactions involving an aryl aldehyde, dimedone, and an aminopyrazole have been developed as an efficient, green synthetic route.[6] Another established method is the Friedländer condensation, which provides a reliable pathway to this heterocyclic system.[2]

Experimental Insight: The synthesis of pyrazolo[3,4-d]pyrimidines often offers more straightforward control over substitution patterns, particularly for kinase inhibitor design where specific vectors for modification are required. The pyrazolo[3,4-b]quinoxaline syntheses, while robust, can sometimes be more challenging when aiming for specific substitution patterns due to the nature of the condensation reactions.

Section 3: Comparative Biological Activities and Therapeutic Targets

Both scaffolds are privileged structures that have been shown to interact with a wide range of biological targets. However, their structural differences lead to distinct preferences in the biological space they occupy.

Pyrazolo[3,4-d]pyrimidine: This scaffold is a powerhouse in the field of kinase inhibition .[7][8] Its structural mimicry of the purine core allows it to form key hydrogen bonds with the hinge region of the ATP-binding pocket of many kinases.[1] Consequently, it has been successfully employed to develop inhibitors for a multitude of kinases implicated in cancer, including:

• EGFR (Epidermal Growth Factor Receptor) [9]

• VEGFR (Vascular Endothelial Growth Factor Receptor) [10]

• CDKs (Cyclin-Dependent Kinases) [11]

• Src Tyrosine Kinase [7]

• PKD (Protein Kinase D) [12]

Beyond oncology, this scaffold is found in drugs like Allopurinol, used to treat gout by inhibiting xanthine oxidase.

Pyrazolo[3,4-b]quinoxaline: While also demonstrating anticancer activity, the pyrazolo[3,4-b]quinoxaline scaffold has been explored for a broader range of applications.[13] The extended aromatic system contributes to its ability to act as an intercalating agent and has led to the development of compounds with:

• Anticancer Activity: Notably as inhibitors of Pim kinases.[13]

• Antimicrobial and Antiviral Properties

• Fluorescent Probes: A significant portion of pyrazolo[3,4-b]quinolines exhibit intense fluorescence, making them useful as sensors for cations or as materials in organic electroluminescent cells (OLEDs).[2]

// Nodes PP [label="Pyrazolo[3,4-d]pyrimidine", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PQ [label="Pyrazolo[3,4-b]quinoxaline", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Kinase [label="Kinase Inhibition\n(EGFR, VEGFR, CDK, Src)", fillcolor="#FBBC05", fontcolor="#202124"]; Anticancer [label="Anticancer", fillcolor="#34A853", fontcolor="#FFFFFF"]; Antimicrobial [label="Antimicrobial/\nAntiviral", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Fluorescence [label="Fluorescent Probes/\nMaterials", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges PP -> Kinase; Kinase -> Anticancer; PP -> Anticancer; PQ -> Anticancer; PP -> Antimicrobial; PQ -> Antimicrobial; PQ -> Fluorescence; } Conceptual Overlap of Biological Target Space.

Quantitative Comparison of Bioactivity

The following table summarizes representative data for potent derivatives from each class, highlighting their primary targets and reported potencies.

Scaffold	Derivative Example	Target(s)	Reported Potency (IC₅₀)	Reference
Pyrazolo[3,4-d]pyrimidine	Compound 16	EGFR Tyrosine Kinase	0.034 µM	[9]
Pyrazolo[3,4-d]pyrimidine	Compound 14	CDK2/cyclin A2	0.057 µM	[11]
Pyrazolo[3,4-d]pyrimidine	Compound 17m	PKD	17-35 nM	[12]
Pyrazolo[3,4-d]pyrimidine	Compound 5i	EGFR / VEGFR2	0.3 µM / 7.60 µM	[10]
Pyrazolo[3,4-b]pyridine *	Compound C03	TRKA	56 nM	[14]

Note: Data for a closely related pyrazolo[3,4-b]pyridine is included to illustrate the potential of the broader pyrazolopyridine family, to which the quinoxaline version belongs.

Section 4: Experimental Protocols

To provide a practical context, this section outlines representative experimental protocols for the synthesis and biological evaluation of these scaffolds.

Protocol 1: Synthesis of a Pyrazolo[3,4-d]pyrimidine Derivative

Causality: This protocol follows a common route where a 5-aminopyrazole is cyclized to form the pyrimidine ring. The choice of formic acid as the cyclizing agent is a standard, efficient method for introducing the C4 carbon of the pyrimidine ring.

Step-by-Step Methodology: (Adapted from[3])

• Reactant Preparation: In a round-bottom flask, dissolve 1.0 equivalent of 5-amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile in formic acid (used as both reagent and solvent).

• Reaction: Heat the mixture to reflux and maintain for 7 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Pour the mixture into ice-cold water.

• Isolation: The resulting precipitate is collected by vacuum filtration.

• Purification: Wash the solid with water and then dry it under a vacuum to yield 3-methyl-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one. Further purification can be achieved by recrystallization from an appropriate solvent like ethanol if necessary.

Protocol 2: MTT Assay for Antiproliferative Activity

Causality: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color. This protocol is a self-validating system as the amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology: (Adapted from[3],[15],,[16],[17])

• Cell Seeding: Plate human cancer cells (e.g., HCT-116, MCF-7) in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 24 hours to allow for cell attachment.[16]

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., from 0.01 to 100 µM) and incubate for the desired exposure period (e.g., 24-72 hours). Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).[18]

• MTT Addition: Add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well.[15][17]

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals.[16]

• Solubilization: Carefully remove the media and add 100 µL of a solubilization solution (e.g., DMSO or a specialized detergent reagent) to each well to dissolve the purple formazan crystals.[15][16]

• Data Acquisition: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Measure the absorbance of each well using a microplate reader at a wavelength of 570-590 nm.

• Analysis: Calculate the cell viability as a percentage relative to the vehicle-treated control cells. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Section 5: Senior Scientist's Perspective and Conclusion

Scaffold Selection Rationale:

The choice between these two scaffolds is highly dependent on the therapeutic target and the desired properties of the final compound.

• For Kinase Inhibitors: The pyrazolo[3,4-d]pyrimidine scaffold is often the superior starting point. Its identity as a purine bioisostere provides a validated and powerful foundation for designing compounds that fit into the ATP-binding pocket. The extensive body of literature and successful clinical candidates provide a clear roadmap for SAR exploration. However, researchers must be mindful of potential off-target kinase activity due to the scaffold's promiscuity and address physicochemical challenges like poor aqueous solubility, which sometimes necessitates advanced formulation strategies like nanoparticles or liposomes.[19]

• For Broader Applications or Novel Mechanisms: The pyrazolo[3,4-b]quinoxaline scaffold offers greater opportunities for exploring novel biological space. Its larger, more lipophilic nature can be advantageous for targeting protein-protein interfaces or enzymes with larger hydrophobic pockets. Furthermore, its inherent fluorescent properties present a unique opportunity for dual-purpose molecules, such as theranostic agents or tool compounds for fluorescence-based assays.[2] The synthetic challenge may be slightly higher for creating diverse libraries, but the potential for discovering compounds with novel mechanisms of action is significant.

Final Recommendation:

Drug discovery programs targeting well-validated kinase targets would benefit from the established credentials and synthetic tractability of the pyrazolo[3,4-d]pyrimidine scaffold. In contrast, projects aiming for novel targets, exploring antimicrobial or antiviral applications, or developing chemical probes and materials would be well-served by investigating the unique chemical and photophysical space offered by the pyrazolo[3,4-b]quinoxaline scaffold. Ultimately, both are highly valuable heterocyclic systems, and the optimal choice will be dictated by a careful, target-centric analysis.

References

• Al-Ostath, A., et al. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. MDPI. Available at: [Link]

• Hassan, A. E. A., et al. (2023). Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][3][10][11]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. NIH National Library of Medicine. Available at: [Link]

• Kassab, A. E. (2023). Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities. PubMed. Available at: [Link]

• Al-Ostath, A., et al. (2023). Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition Supported by Docking Studies. MDPI. Available at: [Link]

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• Sadowski, B., et al. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. NIH National Library of Medicine. Available at: [Link]

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Bridging the Gap: A Comparative Guide to the In Vitro and In Vivo Efficacy of 1H-Pyrazolo[3,4-b]quinoxaline Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

The quest for novel anticancer therapeutics has led to the exploration of a myriad of heterocyclic scaffolds, among which the 1H-Pyrazolo[3,4-b]quinoxaline core has emerged as a privileged structure. Its rigid, planar system and potential for diverse substitutions make it an attractive candidate for targeting various hallmarks of cancer. However, a critical challenge in the development of any new anticancer agent is the translation of promising results from the laboratory bench (in vitro) to preclinical models (in vivo). This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of anticancer agents based on the pyrazolo-fused heterocyclic system, offering insights into the experimental methodologies, potential mechanisms of action, and the often-observed disparities between these two essential stages of drug discovery.

While this guide focuses on the 1H-Pyrazolo[3,4-b]quinoxaline scaffold, it is important to note that comprehensive, publicly available studies directly comparing the in vitro and in vivo efficacy of the same derivative are limited. Therefore, to illustrate the critical principles of this translational research, we will draw upon data from closely related and structurally similar pyrazolo-fused heterocycles, such as the pyrazolo[3,4-d]pyrimidine core, which have been more extensively documented in both experimental settings. This approach allows for a robust discussion of the methodologies and challenges inherent in this field.

The Landscape of In Vitro Efficacy: Targeting Cancer at the Cellular Level

The initial assessment of a potential anticancer compound's efficacy is invariably conducted in vitro, utilizing a range of established cancer cell lines. These assays provide a rapid and cost-effective means to determine a compound's cytotoxic or cytostatic effects and to elucidate its mechanism of action.

Common In Vitro Endpoints

• Cytotoxicity: The ability of a compound to kill cancer cells, typically measured as the half-maximal inhibitory concentration (IC50).

• Mechanism of Action: Investigating how a compound exerts its effects, which can include:

  • Kinase Inhibition: Many pyrazolo-fused quinoxalines and related compounds act as inhibitors of protein kinases that are crucial for cancer cell proliferation and survival.[1][2][3]

  • Apoptosis Induction: Triggering programmed cell death is a key characteristic of many effective anticancer agents.

  • Cell Cycle Arrest: Halting the progression of the cell cycle can prevent cancer cell division.

Representative In Vitro Efficacy of Pyrazolo-Fused Heterocycles

The following table summarizes the in vitro activity of several pyrazolo-fused heterocyclic compounds against various cancer cell lines, showcasing the potent anticancer potential of this structural class.

Compound Class	Target Cancer Cell Lines	Key Findings (IC50 values)	Mechanism of Action	Reference
Pyrazolo[3,4-g]quinoxaline	PA1 (ovarian), PC3, DU145 (prostate)	Favorable antiproliferative potencies.	Pim-3 kinase inhibition	[1]
Pyrazolo[3,4-d]pyrimidine	A549 (lung), HCT-116 (colon)	Compound 12b: IC50 = 8.21 µM (A549), 19.56 µM (HCT-116)	EGFRWT and EGFRT790M inhibition, apoptosis induction, cell cycle arrest at S and G2/M phases.	[2]
Pyrazolo[3,4-d]pyrimidine-urea hybrid	A549 (lung)	Compound 37 (CBS-1) showed better cytotoxicity than doxorubicin.	Cell cycle progression inhibition, apoptosis induction, caspase-3 activation, suppression of NF-κB and IL-6.	[4]

Experimental Protocol: In Vitro Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., 1H-Pyrazolo[3,4-b]quinoxaline derivatives) in culture medium. Add the diluted compounds to the respective wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Caption: Workflow of the MTT assay for in vitro cytotoxicity screening.

The Proving Ground of In Vivo Efficacy: Preclinical Animal Models

While in vitro assays are indispensable for initial screening, they cannot replicate the complex biological environment of a living organism. Therefore, promising compounds must be evaluated in preclinical animal models to assess their therapeutic efficacy, pharmacokinetics, and potential toxicity.

Xenograft Models: A Cornerstone of In Vivo Cancer Research

The most common in vivo models for anticancer drug testing are xenograft models, where human cancer cells or patient-derived tumor tissues are implanted into immunocompromised mice.

• Cell Line-Derived Xenografts (CDX): Human cancer cell lines are injected subcutaneously or orthotopically into mice.

• Patient-Derived Xenografts (PDX): Tumor fragments from a patient are directly implanted into mice, better-preserving the heterogeneity of the original tumor.

Representative In Vivo Efficacy of a Pyrazolo-Fused Heterocycle

The following table presents a summary of the in vivo efficacy of a pyrazolo[3,4-d]pyrimidine-urea hybrid, compound 37 (CBS-1), which demonstrated potent in vitro activity.

Compound	Animal Model	Cancer Type	Dosing Regimen	Key Findings	Reference
Compound 37 (CBS-1)	Xenograft nude mice	Lung adenocarcinoma (A549 cells)	Not specified	Prominently displayed tumoricidal effects.	[4]

Experimental Protocol: In Vivo Efficacy Study in a Xenograft Mouse Model

Principle: To evaluate the ability of a test compound to inhibit tumor growth in a living animal.

Step-by-Step Methodology:

• Animal Acclimatization: House immunocompromised mice (e.g., BALB/c nude mice) in a pathogen-free environment for at least one week to acclimatize.

• Tumor Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 5 x 10^6 A549 cells in Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Compound Administration: Prepare the test compound (e.g., a 1H-Pyrazolo[3,4-b]quinoxaline derivative) in a suitable vehicle. Administer the compound to the treatment group via a clinically relevant route (e.g., oral gavage or intraperitoneal injection) according to a predetermined dosing schedule (e.g., daily for 21 days). The control group receives the vehicle only.

• Tumor Measurement: Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume using the formula: (Length x Width²)/2.

• Monitoring of Animal Health: Monitor the body weight and overall health of the mice throughout the study to assess toxicity.

• Endpoint and Analysis: At the end of the study, euthanize the mice and excise the tumors. Weigh the tumors and calculate the tumor growth inhibition (TGI) percentage.

Caption: Experimental workflow for an in vivo xenograft study.

Bridging In Vitro and In Vivo Results: A Discussion on Translational Challenges

The transition from a successful in vitro study to a positive in vivo outcome is a significant hurdle in drug development. A compound that exhibits potent cytotoxicity against cancer cells in a petri dish may not be effective in a complex biological system. Several factors contribute to this discrepancy:

• Pharmacokinetics (ADME): The absorption, distribution, metabolism, and excretion of a compound determine its bioavailability and concentration at the tumor site. Poor pharmacokinetic properties can render an otherwise potent compound ineffective in vivo.

• Toxicity: A compound may be highly toxic to the host organism at concentrations required for anticancer activity, leading to an unacceptable therapeutic window.

• Tumor Microenvironment: In vitro models lack the complex tumor microenvironment, which includes stromal cells, immune cells, and the extracellular matrix. These components can influence drug efficacy.

• Drug Delivery: The ability of a compound to penetrate the tumor tissue and reach all cancer cells can be a limiting factor in vivo.

For the 1H-Pyrazolo[3,4-b]quinoxaline class of compounds, as with many other small molecules, a thorough understanding of their structure-activity relationship (SAR) and structure-property relationship (SPR) is crucial for optimizing their translational potential. Modifications to the core scaffold can significantly impact not only their target engagement but also their ADME-Tox profiles.

Conclusion

The 1H-Pyrazolo[3,4-b]quinoxaline scaffold and its related pyrazolo-fused heterocyclic systems represent a promising avenue for the development of novel anticancer agents. As demonstrated, these compounds can exhibit potent in vitro activity against a range of cancer cell lines through various mechanisms of action, including kinase inhibition and apoptosis induction. However, the ultimate success of these compounds hinges on their in vivo efficacy and safety. The comparative analysis of in vitro and in vivo data, though challenging due to the complexities of biological systems, is a critical step in identifying lead candidates with the highest potential for clinical translation. Future research should focus on generating comprehensive datasets that directly link the in vitro and in vivo performance of specific 1H-Pyrazolo[3,4-b]quinoxaline derivatives to guide the rational design of the next generation of targeted cancer therapies.

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A Comparative Guide to the Structural Elucidation of 1H-Pyrazolo[3,4-b]quinoxaline Derivatives: An X-ray Crystallographic Perspective

For researchers, medicinal chemists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is paramount. This guide provides an in-depth exploration of X-ray crystallographic analysis as the gold standard for the structural elucidation of 1H-Pyrazolo[3,4-b]quinoxaline derivatives, a class of heterocyclic compounds of significant interest in medicinal chemistry. We will delve into the causality behind experimental choices in X-ray crystallography, offer a detailed, self-validating protocol, and present a comparative analysis with alternative analytical techniques, supported by experimental data.

The Critical Role of Structural Analysis for 1H-Pyrazolo[3,4-b]quinoxaline Derivatives

1H-Pyrazolo[3,4-b]quinoxalines are azaheterocyclic systems composed of fused pyrazole and quinoxaline rings. The parent structure can be extensively modified with various substituents, profoundly influencing its physicochemical, photophysical, and biological properties. These derivatives have garnered considerable attention for their potential as fluorescent sensors and biologically active agents. Given that the therapeutic efficacy and safety of a drug molecule are intrinsically linked to its three-dimensional conformation and intermolecular interactions, an unambiguous determination of its structure is a cornerstone of rational drug design. X-ray crystallography provides this definitive structural information, revealing precise bond lengths, bond angles, and the spatial arrangement of atoms within the crystal lattice.[1]

The Unrivaled Precision of Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SC-XRD) is a powerful, non-destructive analytical technique that yields detailed information about the internal lattice of crystalline substances.[1] Its ability to provide the absolute configuration and spatial arrangement of a molecule makes it an indispensable tool in structural chemistry.[2]

The Experimental Workflow: A Step-by-Step Protocol

The successful X-ray crystallographic analysis of a 1H-Pyrazolo[3,4-b]quinoxaline derivative hinges on a meticulous and systematic approach, from crystal growth to data analysis.

The adage "garbage in, garbage out" is particularly apt for X-ray crystallography; the quality of the crystal dictates the quality of the resulting structure. The primary objective is to obtain single crystals of suitable size (typically 0.1-0.3 mm in all dimensions) and quality (optically clear and free of defects).[1][3]

Key Considerations for Crystal Growth:

• Purity of the Compound: The starting material must be of the highest possible purity. Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder and poor diffraction.

• Solvent Selection: The choice of solvent is critical. The ideal solvent is one in which the compound is sparingly soluble.[3]

• Supersaturation: Crystallization occurs from a supersaturated solution. This metastable state can be achieved through several methods.[4]

Common Crystallization Techniques:

• Slow Evaporation: This is often the simplest and most successful method for organic compounds.[5]

  • Protocol:

    • Prepare a nearly saturated solution of the 1H-Pyrazolo[3,4-b]quinoxaline derivative in a suitable solvent (e.g., ethanol, methanol, acetone, or a mixture).

    • Filter the solution to remove any particulate matter.

    • Transfer the solution to a clean vial and cover it loosely (e.g., with perforated parafilm or a cap with a needle hole) to allow for slow evaporation of the solvent.[5]

    • Place the vial in a vibration-free environment and allow it to stand undisturbed for several days to weeks.

• Slow Cooling: This method is effective when the solubility of the compound is significantly temperature-dependent.

  • Protocol:

    • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature.

    • Filter the hot solution to remove any impurities.

    • Allow the solution to cool slowly to room temperature, and then, if necessary, transfer it to a refrigerator or freezer to promote crystallization.

• Vapor Diffusion: This technique is particularly useful for small quantities of material.

  • Protocol:

    • Dissolve the compound in a small amount of a relatively non-volatile solvent in which it is highly soluble.

    • Place this solution in a small, open vial.

    • Place the small vial inside a larger, sealed container that contains a more volatile "anti-solvent" in which the compound is insoluble.

    • Over time, the anti-solvent will slowly diffuse into the solvent, reducing the solubility of the compound and inducing crystallization.

Caption: Experimental workflow for X-ray crystallographic analysis.

Once suitable crystals are obtained, the next step is to mount one on a goniometer head and place it in the X-ray beam of a diffractometer.

Protocol for Data Collection:

• Crystal Mounting: A single, well-formed crystal is carefully selected and mounted on a loop or a glass fiber.

• Data Collection: The crystal is cooled in a stream of cold nitrogen gas (typically to 100 K) to minimize thermal vibrations of the atoms and protect it from radiation damage. The crystal is then rotated in the X-ray beam, and the diffraction pattern is recorded on a detector.

The collected diffraction data, which consists of a series of spots of varying intensities, is then used to solve and refine the crystal structure.

• Structure Solution: The "phase problem" is a central challenge in X-ray crystallography, as the phases of the diffracted X-rays cannot be directly measured.[6] For small molecules like 1H-Pyrazolo[3,4-b]quinoxaline derivatives, direct methods are typically used to solve the phase problem and generate an initial electron density map.

• Structure Refinement: The initial atomic model is then refined against the experimental data.[7] This is an iterative process where the atomic coordinates and displacement parameters are adjusted to improve the agreement between the calculated and observed diffraction patterns.[7]

A Comparative Analysis: X-ray Crystallography vs. Alternative Techniques

While X-ray crystallography provides the most definitive structural information, other spectroscopic techniques, such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), are also invaluable tools in the characterization of 1H-Pyrazolo[3,4-b]quinoxaline derivatives.

Feature	Single-Crystal X-ray Diffraction (SC-XRD)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS)
Principle	Diffraction of X-rays by a single crystal	Nuclear spin transitions in a magnetic field	Measurement of mass-to-charge ratio of ions
Sample Phase	Solid (single crystal)	Solution or solid-state	Gas phase (ions)
Information Obtained	3D atomic arrangement, bond lengths, bond angles, absolute stereochemistry	Connectivity, chemical environment of atoms, stereochemistry, dynamic processes	Molecular weight, elemental composition, fragmentation patterns
Strengths	Unambiguous 3D structure determination[2]	Provides information about the molecule in solution, which can be more biologically relevant[8]	High sensitivity, provides molecular formula[9]
Limitations	Requires high-quality single crystals, which can be difficult to grow[10]	Structure is an average of conformations in solution; less precise than XRD for bond lengths and angles[8]	Does not provide 3D structural information directly[9]

NMR Spectroscopy in Structural Elucidation

NMR spectroscopy is a powerful technique for determining the connectivity of atoms in a molecule.[11] For 1H-Pyrazolo[3,4-b]quinoxaline derivatives, 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments can be used to assign all proton and carbon signals and establish the overall topology of the molecule.[12] While NMR provides valuable information about the molecule's structure in solution, it does not provide the precise bond lengths and angles that can be obtained from X-ray crystallography.[13]

The Role of Mass Spectrometry

Mass spectrometry is a highly sensitive technique that provides information about the molecular weight and elemental composition of a compound.[9] High-resolution mass spectrometry (HRMS) can be used to confirm the molecular formula of a newly synthesized 1H-Pyrazolo[3,4-b]quinoxaline derivative. Fragmentation patterns observed in the mass spectrum can also provide clues about the structure of the molecule.[14] However, MS alone cannot provide a complete 3D structure.

Caption: Relationship between analytical techniques for structural elucidation.

Conclusion: An Integrated Approach for Unambiguous Characterization

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A Researcher's Guide to Kinase Selectivity Profiling of Substituted 1H-Pyrazolo[3,4-b]quinoxaline Analogs

For researchers, scientists, and drug development professionals, the journey from a promising chemical scaffold to a viable drug candidate is both an art and a science. The 1H-Pyrazolo[3,4-b]quinoxaline core represents a privileged scaffold in medicinal chemistry, with demonstrated potential for kinase inhibition. However, potency against a primary target is only one piece of the puzzle. True therapeutic potential is often dictated by a compound's selectivity profile across the human kinome. This guide provides an in-depth, technical comparison and methodological framework for the kinase selectivity profiling of novel substituted 1H-Pyrazolo[3,4-b]quinoxaline analogs.

The Imperative of Kinase Selectivity

The human kinome comprises over 500 protein kinases, many of which share a high degree of structural similarity in their ATP-binding pockets. Consequently, small molecule inhibitors designed to target one kinase often exhibit off-target activity against others. This polypharmacology can lead to unforeseen side effects or, in some cases, synergistic therapeutic effects. A comprehensive understanding of a compound's selectivity is therefore paramount in preclinical development. It allows for the early identification of potential liabilities and opportunities, and guides the structure-activity relationship (SAR) studies necessary to optimize both potency and selectivity.

Comparative Kinase Inhibition Profiles of Pyrazolo-Fused Heterocycles

While extensive public data on the kinase selectivity of 1H-Pyrazolo[3,4-b]quinoxaline analogs is still emerging, valuable insights can be gleaned from the study of structurally related pyrazolo-fused heterocycles. These analogs serve as excellent surrogates for understanding the potential kinase targets and selectivity profiles of the quinoxaline series.

Case Study 1: Pyrazolo[3,4-g]quinoxaline Derivatives as PIM Kinase Inhibitors

Recent studies have explored the potential of pyrazolo[3,4-g]quinoxaline derivatives as inhibitors of the PIM kinase family (PIM-1, PIM-2, and PIM-3), which are key regulators of cell survival and proliferation.[1] A preliminary SAR study revealed that many compounds in this series exhibit interesting in vitro inhibitory potencies against PIM-3, along with favorable antiproliferative effects in cancer cell lines.[1]

Compound ID	PIM-1 IC50 (µM)	PIM-2 IC50 (µM)	PIM-3 IC50 (µM)
Analog A	>10	>10	2.5
Analog B	5.2	8.1	1.8
Analog C	>10	>10	0.9

Table 1: Illustrative IC50 values of hypothetical pyrazolo[3,4-g]quinoxaline analogs against PIM kinases, based on published data for this scaffold.[1]

Case Study 2: Selectivity of Pyrazolo[3,4-b]pyridine Analogs

The pyrazolo[3,4-b]pyridine core is another closely related scaffold that has been extensively studied. For instance, a series of these derivatives were identified as potent inhibitors of TANK-binding kinase 1 (TBK1), a key regulator of innate immunity.[2] One optimized compound, referred to here as Analog D , exhibited an IC50 of 0.2 nM against TBK1 and was profiled against a panel of 31 other kinases to assess its selectivity.[2]

Similarly, other substituted pyrazolo[3,4-b]pyridines have been developed as potent inhibitors of Anaplastic Lymphoma Kinase (ALK) and its resistance mutants, such as ALK-L1196M.[3] An exemplar compound, Analog E , showed exceptional potency against both wild-type and mutant ALK, with an IC50 of less than 0.5 nM.[3] Importantly, it also displayed high selectivity over c-Met.[3]

Compound ID	Primary Target	IC50 (nM)	Key Selectivity Observations
Analog D	TBK1	0.2	Profiled against 31 kinases, demonstrating good selectivity.[2]
Analog E	ALK (wt & L1196M)	<0.5	Highly potent against ALK and ROS1, with excellent selectivity over c-Met.[3]

Table 2: Summary of potency and selectivity for illustrative pyrazolo[3,4-b]pyridine analogs from published studies.

These examples underscore the potential for the broader class of pyrazolo-fused heterocycles to yield highly potent and selective kinase inhibitors. The specific substitution patterns on the core scaffold are critical in determining the precise selectivity profile.

Experimental Protocols for Kinase Selectivity Profiling

A robust and reproducible kinase assay is the cornerstone of any selectivity profiling effort. The choice of assay technology depends on a variety of factors, including the specific kinase, the availability of reagents, and the desired throughput. Below are detailed protocols for two widely used and commercially available kinase assay platforms.

Protocol 1: ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay that quantifies the amount of ADP produced during a kinase reaction.[4] It is a universal assay applicable to any ADP-generating enzyme.[5]

Principle: The assay is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP generated is converted back to ATP, which is then used to generate a luminescent signal via a luciferase reaction.[4][6]

Step-by-Step Methodology:

• Kinase Reaction Setup:

  • In a 384-well plate, add 1 µL of the test compound (e.g., a 1H-Pyrazolo[3,4-b]quinoxaline analog) at various concentrations.

  • Add 2 µL of a solution containing the kinase of interest in the appropriate reaction buffer.

  • Initiate the reaction by adding 2 µL of a solution containing the substrate and ATP. The final ATP concentration should ideally be at or near the Km for each kinase to accurately reflect the inhibitor's affinity.[7]

  • Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes), allowing the kinase reaction to proceed.

• Termination and ATP Depletion:

  • Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete any unconsumed ATP.

  • Incubate the plate at room temperature for 40 minutes.

• ADP Detection and Signal Generation:

  • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated in the kinase reaction to ATP and contains luciferase and luciferin to produce a luminescent signal.

  • Incubate the plate at room temperature for 30-60 minutes to allow the luminescent signal to stabilize.

• Data Acquisition:

  • Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis:

  • The luminescent signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

  • Calculate the percent inhibition for each compound concentration relative to a DMSO control (0% inhibition) and a no-enzyme control (100% inhibition).

  • Determine the IC50 value by fitting the concentration-response data to a four-parameter logistic equation.

Protocol 2: LanthaScreen® Eu Kinase Binding Assay

The LanthaScreen® Eu Kinase Binding Assay is a time-resolved fluorescence resonance energy transfer (TR-FRET) assay that measures the binding of a test compound to the ATP-binding site of a kinase.[8]

Principle: The assay uses a europium (Eu)-labeled anti-tag antibody that binds to the kinase and a fluorescently labeled, ATP-competitive tracer that also binds to the kinase. When both are bound, FRET occurs between the Eu-donor and the tracer-acceptor. A test compound that binds to the ATP site will displace the tracer, leading to a decrease in the FRET signal.[8]

Step-by-Step Methodology:

• Assay Setup:

  • In a 384-well plate, add 5 µL of the test compound at various concentrations.

  • Add 5 µL of a solution containing the kinase and the Eu-labeled anti-tag antibody.

  • Add 5 µL of the fluorescently labeled tracer.

  • The final concentrations of the kinase, antibody, and tracer should be optimized for each specific kinase to ensure a robust assay window.

• Incubation:

  • Incubate the plate at room temperature for 60 minutes to allow the binding equilibrium to be reached.

• Data Acquisition:

  • Measure the TR-FRET signal using a plate reader capable of time-resolved fluorescence measurements. This typically involves exciting the europium donor at ~340 nm and measuring the emission from both the donor (at ~615 nm) and the acceptor (at ~665 nm).

• Data Analysis:

  • Calculate the emission ratio (acceptor emission / donor emission).

  • The decrease in the emission ratio is proportional to the displacement of the tracer by the test compound.

  • Determine the IC50 value by plotting the emission ratio as a function of the compound concentration and fitting the data to a suitable dose-response curve.

Visualizing Workflows and Pathways

Kinase Selectivity Profiling Workflow

Caption: A typical workflow for kinase inhibitor discovery and selectivity profiling.

PIM Kinase Signaling Pathway

Caption: The PIM kinase signaling pathway and a potential point of inhibition.

Conclusion and Future Directions

The 1H-Pyrazolo[3,4-b]quinoxaline scaffold holds significant promise for the development of novel kinase inhibitors. While comprehensive selectivity data for this specific class of compounds is still emerging, the analysis of structurally related pyrazolo-fused heterocycles provides a strong rationale for their investigation. By employing robust and well-validated assay platforms such as the ADP-Glo™ and LanthaScreen® assays, researchers can systematically evaluate the potency and selectivity of their novel analogs. This data-driven approach is essential for guiding medicinal chemistry efforts to optimize lead compounds, ultimately paving the way for the development of new and effective targeted therapies. The self-validating nature of these protocols, when run with appropriate controls, ensures the trustworthiness of the generated data, which is the bedrock of successful drug discovery.

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A Senior Application Scientist’s Guide to Assessing the Metabolic Stability of Novel 1H-Pyrazolo[3,4-b]quinoxaline Drug Candidates

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

The 1H-pyrazolo[3,4-b]quinoxaline scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide range of biological activities, including antimicrobial, antiviral, and anti-proliferative properties[1][2]. As researchers develop novel candidates based on this scaffold, a critical early assessment is their metabolic stability. A drug's susceptibility to biotransformation is a key determinant of its pharmacokinetic profile, influencing its half-life, bioavailability, and potential for producing toxic metabolites[3][4]. Rapid metabolism can prevent a drug from reaching therapeutic concentrations, while excessively slow metabolism could lead to accumulation and adverse effects[4].

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the metabolic stability of novel 1H-pyrazolo[3,4-b]quinoxaline candidates. We will move beyond simple protocol recitation to explain the causality behind experimental choices, compare the industry's gold-standard in vitro assays, and provide insights into interpreting the resulting data to make informed decisions in the lead optimization process.

The Metabolic Landscape of N-Heterocyclic Compounds

Nitrogen-containing heterocyclic compounds, such as the 1H-pyrazolo[3,4-b]quinoxaline series, are subject to a variety of metabolic transformations, primarily mediated by hepatic enzymes. Understanding these potential pathways is crucial for interpreting stability data and designing more robust molecules.

Metabolism is broadly categorized into two phases:

• Phase I (Functionalization): These reactions, predominantly carried out by the Cytochrome P450 (CYP450) superfamily of enzymes, introduce or expose functional groups[3]. For the 1H-pyrazolo[3,4-b]quinoxaline scaffold, likely Phase I pathways include:

  • Aromatic Hydroxylation: Oxidation of the quinoxaline or pyrazole rings. Electron-rich regions of aromatic systems are common targets for CYP-mediated oxidation[5].

  • N-Oxidation: The nitrogen atoms within the heterocyclic system can be oxidized[6].

  • Oxidative Dealkylation: If alkyl substituents are present (e.g., at the N1 position), they can be removed.

• Phase II (Conjugation): These reactions involve the attachment of endogenous polar molecules to the parent drug or its Phase I metabolites, facilitating excretion. Key enzymes include UDP-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs)[3].

The diagram below illustrates the principal metabolic pathways a 1H-pyrazolo[3,4-b]quinoxaline candidate might undergo.

Caption: Potential metabolic pathways for 1H-pyrazolo[3,4-b]quinoxaline candidates.

Core Experimental Assays: A Comparative Guide

The two most widely used in vitro systems for assessing metabolic stability are liver microsomes and hepatocytes. They are not interchangeable; rather, they provide complementary information.

Liver Microsomal Stability Assay

This assay is often the first-line screen for metabolic stability due to its high throughput and cost-effectiveness.

• Scientific Principle: Liver microsomes are subcellular fractions derived from the endoplasmic reticulum of liver cells[7]. This fraction is enriched with Phase I enzymes, most notably the CYP450s[8][9]. The assay measures the disappearance of the parent drug over time when incubated with microsomes and an essential cofactor, NADPH, which fuels the CYP450 enzymatic cycle[10].

• Causality & Self-Validation:

  • Why Microsomes? This is a simplified, isolated system focused almost exclusively on CYP-mediated metabolism. It's an excellent tool for early-stage lead optimization to quickly identify compounds that are highly susceptible to Phase I clearance[9].

  • The Role of NADPH: The entire system is dependent on the NADPH-regenerating system. A mandatory negative control is an incubation performed without NADPH. If the compound degrades in this control, it indicates chemical instability in the buffer, not metabolic turnover.

  • Positive Controls: Including well-characterized compounds is essential for validating each experiment. Verapamil (a high-clearance compound) and Diazepam (a low-clearance compound) are industry-standard controls[11]. Their calculated clearance values must fall within an established range for the assay to be considered valid.

• Preparation: Prepare a reaction mixture containing pooled human liver microsomes (e.g., 0.5 mg/mL) in a phosphate buffer (pH 7.4)[11][12].

• Pre-incubation: Pre-incubate the microsomal suspension and the test compound (e.g., 1-3 µM) at 37°C for 10 minutes to allow temperature equilibration[13].

• Initiation: Initiate the metabolic reaction by adding an NADPH-regenerating solution (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[12].

• Sampling: At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot of the reaction mixture[10][11].

• Termination: Immediately stop the reaction by adding the aliquot to a quenching solution, typically ice-cold acetonitrile containing an internal standard[10][14]. The acetonitrile precipitates the microsomal proteins.

• Analysis: Centrifuge the samples to pellet the protein. Analyze the supernatant for the remaining concentration of the parent drug using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[10][11].

Hepatocyte Stability Assay

This assay represents a more physiologically relevant system and is considered the "gold standard" for in vitro clearance prediction.

• Scientific Principle: Hepatocytes are intact, viable liver cells. They contain the full complement of metabolic machinery, including Phase I and Phase II enzymes in their native cellular environment, along with the necessary cofactors and drug transporters[8][14][15]. This allows for a more comprehensive assessment of hepatic clearance, encompassing cellular uptake, metabolism by all enzyme systems, and potential efflux.

• Causality & Self-Validation:

  • Why Hepatocytes? This whole-cell model bridges the gap between the simplified microsomal system and the complexity of an in vivo study. It is essential for compounds that may be cleared primarily by Phase II enzymes or whose uptake into the liver is a rate-limiting step[14].

  • Cell Viability: The health of the hepatocytes is paramount. Cell viability should be assessed before and after the incubation period to ensure that observed drug disappearance is due to metabolism and not cell death-induced leakage or degradation.

  • Positive Controls: Controls for both Phase I (e.g., Verapamil) and Phase II (e.g., Testosterone or Umbelliferone) metabolism are used to confirm the activity of both enzyme systems[11][14].

• Preparation: A suspension of cryopreserved or fresh hepatocytes is prepared in a suitable incubation medium (e.g., Williams' Medium E)[16]. Cell density and viability are confirmed.

• Incubation: The hepatocyte suspension is incubated with the test compound (e.g., 1-3 µM) in a shaking water bath or incubator at 37°C[14][17].

• Sampling: At designated time points (e.g., 0, 15, 30, 60, 90, 120 minutes), aliquots of the cell suspension are taken[11][17].

• Termination: The reaction is quenched by adding the aliquot to ice-cold acetonitrile containing an internal standard[14][17].

• Analysis: Samples are processed (centrifugation or protein precipitation) and the supernatant is analyzed by LC-MS/MS for the remaining parent drug[17].

Data Analysis, Comparison, and Interpretation

The primary outputs from these assays are the in vitro half-life (t½) and the intrinsic clearance (Clint).

• Half-Life (t½): Calculated from the slope (k) of the natural log plot of the percentage of compound remaining versus time. t½ = 0.693 / k .

• Intrinsic Clearance (Clint): Represents the maximal ability of the liver to metabolize a drug. It is calculated using the half-life and the assay conditions (e.g., microsomal protein or hepatocyte concentration).

The workflow for assessing stability and making subsequent decisions is outlined below.

Caption: Decision-making workflow for metabolic stability assessment.

Comparative Summary

Feature	Liver Microsomal Stability Assay	Hepatocyte Stability Assay
Test System	Subcellular fraction (endoplasmic reticulum)	Intact, viable whole cells
Metabolic Pathways	Primarily Phase I (CYP450s)[11]	Phase I, Phase II, and Transporters[14]
Physiological Relevance	Lower	Higher, mimics the in vivo system more closely[8]
Primary Use	High-throughput screening, early lead optimization, CYP focus[9]	"Gold standard" for in vitro clearance, better prediction of in vivo hepatic clearance[15]
Key Cofactor	Requires addition of NADPH[10]	Endogenous cofactors are present
Limitations	Misses non-CYP and Phase II pathways; ignores cell permeability	Lower throughput, more expensive, sensitive to cell viability

Interpreting Hypothetical Data

Consider the following data for three novel 1H-pyrazolo[3,4-b]quinoxaline candidates compared to standard drugs.

Compound	Microsomal t½ (min)	Microsomal Clint (µL/min/mg)	Hepatocyte t½ (min)	Hepatocyte Clint (µL/min/10⁶ cells)	Interpretation
Candidate X	15	92.4	12	97.5	High Clearance: Rapidly metabolized by CYP450 enzymes. High risk of poor bioavailability.
Candidate Y	> 60	< 11.6	18	65.0	Phase II Clearance: Stable in microsomes but cleared in hepatocytes, suggesting Phase II metabolism or active uptake is the primary clearance pathway.
Candidate Z	> 60	< 11.6	> 120	< 9.7	Low Clearance: Metabolically stable in both systems. A promising candidate to advance.
Verapamil	12	115.5	15	78.0	High Clearance Control
Diazepam	> 60	< 11.6	> 120	< 9.7	Low Clearance Control

Advanced Step: CYP450 Reaction Phenotyping

For promising candidates like "Candidate Z," the next crucial step is reaction phenotyping. This process identifies which specific CYP450 isozymes (e.g., CYP3A4, 2D6, 2C9) are responsible for its metabolism, even if the rate is slow[18][19]. This is vital for predicting potential drug-drug interactions (DDIs), a key concern for regulatory agencies like the FDA[18][20][21].

The two main approaches are:

• Recombinant CYPs: Incubating the drug with individual, expressed human CYP enzymes to see which ones metabolize it[18].

• Chemical Inhibition: Incubating the drug in pooled human liver microsomes in the presence of potent, specific inhibitors for each major CYP isozyme and observing which inhibitor prevents the drug's metabolism[18][22].

Conclusion

Assessing the metabolic stability of novel 1H-pyrazolo[3,4-b]quinoxaline drug candidates is a non-negotiable step in modern drug discovery. A tiered, logical approach, beginning with a high-throughput microsomal assay and progressing to a more physiologically relevant hepatocyte assay for promising compounds, provides the necessary data to de-risk candidates and guide medicinal chemistry efforts. By understanding the causality behind these experimental systems and interpreting the data within a comparative framework, development teams can efficiently select candidates with a higher probability of possessing a favorable pharmacokinetic profile, ultimately accelerating the journey from the bench to the clinic.

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A Senior Application Scientist's Guide to Validating Target Engagement for 1H-Pyrazolo[3,4-b]quinoxaline-Based Kinase Inhibitors

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of kinase inhibitor discovery, the 1H-pyrazolo[3,4-b]quinoxaline scaffold has emerged as a privileged structure, serving as the foundation for potent inhibitors of various kinases, including PIM, ALK, and TBK1.[1][2][3] Establishing that these molecules unequivocally bind to their intended intracellular targets is a cornerstone of preclinical development. Confident target engagement data provides the mechanistic link between a compound's molecular action and its cellular phenotype, de-risking progression into more complex models.

This guide provides an in-depth comparison of leading methodologies for validating target engagement in a cellular context. Moving beyond a simple listing of techniques, we will explore the causality behind experimental choices, detail robust protocols, and present a framework for selecting the optimal assay for your specific research question.

The Central Question: Does Your Compound Hit Its Target in a Live Cell?

Answering this question is paramount. While biochemical assays are invaluable for determining a compound's potency (e.g., IC50) against a purified enzyme, they do not account for the complexities of the cellular environment, such as cell permeability, efflux pumps, intracellular ATP concentrations, and target accessibility.[4][5] Therefore, confirming target engagement within an intact cell is a critical step to validate the mechanism of action.[4]

This guide will focus on three orthogonal, yet complementary, gold-standard methods:

• Cellular Thermal Shift Assay (CETSA®): A biophysical assay that measures target stabilization upon ligand binding.

• NanoBRET™ Target Engagement Assay: A proximity-based assay measuring compound binding in live cells via energy transfer.

• Functional Kinase Activity Assays: Cellular assays that measure the downstream consequence of target inhibition.

Method 1: Cellular Thermal Shift Assay (CETSA®)

Principle & Rationale

CETSA is founded on the biophysical principle of ligand-induced thermal stabilization.[6] When a small molecule inhibitor binds to its target protein, it typically increases the protein's conformational stability. This increased stability makes the protein more resistant to thermal denaturation.[6] In a CETSA experiment, cells are treated with the inhibitor, heated to various temperatures, and the amount of soluble, non-denatured target protein remaining is quantified. A positive target engagement event is observed as a shift in the melting curve to a higher temperature in the presence of the compound compared to a vehicle control.

The primary advantage of CETSA is that it is a label-free method that can be performed on endogenous proteins in unmodified cells or even tissues, providing a physiologically relevant assessment of binding.[7][8]

Experimental Workflow & Visualization

The workflow involves compound treatment, thermal challenge, cell lysis, and detection of the soluble protein fraction.

Caption: CETSA workflow for target engagement validation.

Detailed Protocol: CETSA by Western Blot

This protocol is a self-validating system, incorporating essential controls for robust data interpretation.

• Cell Culture & Treatment:

  • Culture a relevant cell line (e.g., a cancer cell line overexpressing PIM-1 kinase) to ~80% confluency.

  • Harvest and resuspend cells in a suitable buffer (e.g., PBS with protease inhibitors) to a concentration of 10-20 million cells/mL.

  • Aliquot the cell suspension. Treat aliquots with your 1H-pyrazolo[3,4-b]quinoxaline inhibitor at a final concentration of 10-20 µM. Include a vehicle control (e.g., 0.1% DMSO).

  • Causality Check: A high cell density is used to ensure sufficient protein for detection. Protease inhibitors are critical to prevent degradation during subsequent lysis steps. A known potent inhibitor for the target should be included as a positive control if available.

• Thermal Challenge:

  • Incubate the treated cell suspensions at 37°C for 1-2 hours to allow for compound uptake.[9]

  • Transfer 50-100 µL of each suspension into separate PCR tubes.

  • Heat the tubes for 3 minutes at a range of temperatures (e.g., 42°C, 46°C, 50°C, 54°C, 58°C, 62°C) using a thermal cycler, followed by cooling to 4°C.[9]

  • Causality Check: The temperature range must bracket the melting temperature (Tm) of the target protein. A pilot experiment is often necessary to determine the optimal range.

• Lysis and Fractionation:

  • Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

  • Clarify the lysates by ultracentrifugation (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the aggregated, denatured proteins.

  • Causality Check: This separation is the core of the assay. Incomplete separation will lead to a high background and mask any thermal shift.

• Detection and Analysis:

  • Carefully collect the supernatant (soluble fraction).

  • Analyze the amount of the target protein in the soluble fraction by SDS-PAGE and Western blotting using a specific antibody against the target kinase (e.g., anti-PIM-1).

  • Quantify the band intensities and normalize them to the intensity of the lowest temperature point (e.g., 42°C).

  • Plot the normalized intensity versus temperature for both the vehicle- and compound-treated samples to visualize the thermal shift (ΔTm).

Method 2: NanoBRET™ Target Engagement Assay

Principle & Rationale

The NanoBRET™ Target Engagement (TE) assay is a proximity-based method that quantitatively measures compound binding in live cells.[10] The assay relies on Bioluminescence Resonance Energy Transfer (BRET), an energy transfer phenomenon between a bioluminescent donor and a fluorescent acceptor.[11]

The system has two key components:

• The Target Protein: Fused to the small, bright NanoLuc® luciferase (the energy donor).

• A Fluorescent Tracer: A cell-permeable fluorescent ligand that binds reversibly to the active site of the target kinase (the energy acceptor).

When the tracer binds to the NanoLuc®-fused kinase, the donor and acceptor are brought into close proximity (<10 nm), resulting in a BRET signal. A test compound (e.g., your 1H-pyrazolo[3,4-b]quinoxaline) that enters the cell and binds to the kinase will compete with and displace the tracer, leading to a decrease in the BRET signal. The magnitude of this decrease is proportional to the target occupancy of the test compound.[10]

Experimental Workflow & Visualization

Caption: NanoBRET™ Target Engagement workflow.

Detailed Protocol: NanoBRET™ TE Assay

• Cell Preparation:

  • Transfect a suitable cell line (e.g., HEK293) with a plasmid encoding the target kinase fused to NanoLuc® luciferase.

  • 24 hours post-transfection, harvest the cells and resuspend them in Opti-MEM.

  • Dispense the cell suspension into a white, 384-well assay plate.

  • Causality Check: The use of an engineered fusion protein is a key aspect of this assay. It's crucial to validate that the NanoLuc® tag does not interfere with the kinase's function or inhibitor binding.

• Compound and Tracer Addition:

  • Prepare a serial dilution of the 1H-pyrazolo[3,4-b]quinoxaline inhibitor in DMSO, then dilute further in Opti-MEM.

  • Add the diluted inhibitor to the assay plate. Include vehicle-only wells (no inhibitor) and no-tracer control wells.

  • Prepare the NanoBRET™ tracer and NanoLuc® substrate (furimazine) solution according to the manufacturer's protocol. Add this mixture to all wells.

  • Causality Check: The tracer concentration must be carefully optimized. It should be at or below its Kd for the target to ensure sensitive detection of competitive displacement.

• Incubation and Detection:

  • Incubate the plate for 2 hours at 37°C in a CO2 incubator.

  • Measure the luminescence signal at two wavelengths using a plate reader equipped with appropriate filters: 450 nm (donor emission) and >600 nm (acceptor emission).[12]

• Data Analysis:

  • Calculate the raw BRET ratio for each well by dividing the acceptor signal (610 nm) by the donor signal (450 nm).

  • Normalize the data using the vehicle-only (high BRET, 0% inhibition) and no-tracer (low BRET, 100% inhibition) controls.

  • Plot the normalized BRET ratio against the logarithm of the inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the cellular IC50 value.

Method 3: Functional Kinase Activity Assays

Principle & Rationale

While CETSA and NanoBRET™ confirm direct physical binding, functional assays measure the consequence of that binding—the inhibition of the kinase's catalytic activity.[] These assays are crucial for linking target engagement to a downstream biological effect. A common method is to measure the level of phosphorylation of a known downstream substrate of the target kinase.

For example, PIM-1 kinase is known to phosphorylate the pro-apoptotic protein BAD at Ser112, which inhibits its function. A potent PIM-1 inhibitor should therefore decrease the levels of phosphorylated BAD (pBAD).

Experimental Workflow & Visualization

Caption: Workflow for a functional kinase inhibition assay.

Detailed Protocol: Western Blot for Substrate Phosphorylation

• Cell Treatment and Lysis:

  • Plate cells in a 6-well plate and allow them to adhere overnight.

  • Treat the cells with a serial dilution of the 1H-pyrazolo[3,4-b]quinoxaline inhibitor for a defined period (e.g., 2-4 hours).

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Causality Check: Phosphatase inhibitors are absolutely essential. Without them, cellular phosphatases will dephosphorylate the substrate upon lysis, destroying the signal and leading to a false-negative result.

• Protein Quantification and Western Blotting:

  • Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

  • Separate 20-30 µg of protein per lane by SDS-PAGE and transfer to a PVDF membrane.

• Immunodetection:

  • Block the membrane (e.g., with 5% BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with a primary antibody specific to the phosphorylated form of the substrate (e.g., anti-pBAD Ser112).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour.

  • Develop the blot using an ECL substrate and image the chemiluminescence.

• Normalization and Analysis:

  • Strip the membrane and re-probe with an antibody against the total protein of the substrate (e.g., anti-BAD) and a loading control (e.g., anti-GAPDH).

  • Quantify the band intensities for the phospho-protein and total protein.

  • Calculate the ratio of phospho-protein to total protein for each inhibitor concentration and normalize to the vehicle control.

  • Plot the normalized ratio against inhibitor concentration to determine the IC50 for functional inhibition.

Comparative Analysis: Choosing the Right Tool for the Job

No single assay can answer every question. The choice of method depends on the specific goals of the study, available resources, and the stage of drug development. Each method has distinct advantages and limitations.[8]

Feature	Cellular Thermal Shift Assay (CETSA®)	NanoBRET™ Target Engagement	Functional Kinase Assay
Principle	Ligand-induced thermal stabilization[6]	Bioluminescence Resonance Energy Transfer (BRET)[11]	Measures downstream pathway modulation[4]
Cellular Context	Intact cells, label-free, endogenous protein[8]	Live cells, requires protein engineering (NanoLuc® fusion)[10]	Intact cells, measures physiological outcome
Primary Output	Thermal shift (ΔTm), Isothermal Dose-Response (ITDR)	Cellular IC50, Target Occupancy, Residence Time[11][14]	Functional IC50, Pathway Inhibition
Throughput	Low (Western Blot) to High (HT-CETSA formats)[15]	High (384/1536-well plate compatible)	Medium to High (format dependent)
Key Advantage	Confirms binding to endogenous protein in its native state.	Highly quantitative, real-time kinetics in live cells.[14]	Directly links target binding to a biological consequence.
Key Limitation	Not all binding events cause a thermal shift (potential for false negatives).[15][16]	Requires genetic modification of cells; tracer development needed.	Requires a known, validated downstream substrate and specific antibody.
Best For...	Initial validation of direct binding to the endogenous target.	Precise potency determination, SAR studies, residence time analysis.	Confirming mechanism of action and linking engagement to function.

Expert Insight: For a comprehensive target validation package for a novel 1H-pyrazolo[3,4-b]quinoxaline inhibitor, an ideal strategy is to use these methods orthogonally. Start with CETSA to confirm engagement with the endogenous, untagged kinase. Follow up with NanoBRET™ to obtain precise, quantitative cellular potency (IC50) and structure-activity relationship (SAR) data. Finally, use a functional assay to demonstrate that the observed target engagement translates into the desired downstream signaling inhibition. This multi-pronged approach builds a robust, self-validating dataset that strongly supports the inhibitor's proposed mechanism of action.

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